Oxetane-3-sulfonamide

• CAS: 1335234-13-3

Core Science & Biosynthesis

Introduction: The Rise of a Privileged Scaffold in Medicinal Chemistry

An In-Depth Technical Guide to Oxetane-3-sulfonamide: Structure, Properties, and Synthesis

The relentless pursuit of novel therapeutic agents with improved efficacy and optimized physicochemical properties has led medicinal chemists to explore beyond the traditional, often planar, aromatic scaffolds. In this context, small, strained heterocyclic systems have emerged as powerful tools for introducing three-dimensionality and modulating drug-like properties.[1] Among these, the oxetane ring, a four-membered cyclic ether, has garnered immense interest for its unique combination of stability and reactivity, coupled with its ability to act as a bioisosteric replacement for commonly used functional groups like gem-dimethyl and carbonyls.[2][3] The incorporation of an oxetane motif can significantly enhance aqueous solubility, metabolic stability, and lipophilicity while maintaining or improving biological activity.[3][4]

This guide focuses on a specific and highly valuable derivative: Oxetane-3-sulfonamide . This molecule merges the beneficial properties of the oxetane ring with the well-established role of the sulfonamide group as a key pharmacophore and a versatile synthetic handle. As a Senior Application Scientist, this document aims to provide an in-depth, practical overview of the core chemical properties, structure, and synthesis of oxetane-3-sulfonamide for researchers, scientists, and drug development professionals. We will delve into the causality behind synthetic choices and provide actionable protocols, grounded in authoritative references, to empower its effective use in research and development.

Molecular Structure and Physicochemical Properties

The structure of oxetane-3-sulfonamide combines the strained, polar oxetane ring with a primary sulfonamide group at the C3 position. This substitution pattern is common in drug discovery, partly due to the synthetic accessibility from oxetan-3-one and the relative stability of the resulting compounds.[5]

Caption: Chemical structure of Oxetane-3-sulfonamide.

The parent oxetane ring possesses significant inherent ring strain (approx. 106 kJ·mol⁻¹), which influences its geometry.[2] Unlike the more puckered cyclobutane, the oxetane ring is nearly planar, a feature that minimizes torsional strain.[2] The C-O bond lengths are approximately 1.46 Å, and the C-C bond lengths are around 1.53 Å.[2] The strained C-O-C bond angle exposes the oxygen's lone pair of electrons, making the oxetane an excellent hydrogen-bond acceptor.[2] The introduction of the bulky and electron-withdrawing sulfonamide group at the C3 position further influences the ring's electronic properties and conformational preference.

Core Physicochemical Data

The combination of the polar ether and the hydrogen-bonding sulfonamide group imparts a unique set of properties to the molecule, making it a valuable building block for tuning the ADME (Absorption, Distribution, Metabolism, and Excretion) profile of lead compounds.

Property	Value / Description	Source
IUPAC Name	oxetane-3-sulfonamide	[6]
Molecular Formula	C₃H₇NO₃S	[6]
CAS Number	1335234-13-3	[6]
SMILES	C1C(CO1)S(=O)(=O)N	[6]
Molecular Weight	137.16 g/mol	[6]
Polarity	High, due to the ether and sulfonamide functionalities.	[1][7]
Solubility	Expected to have good aqueous solubility.	[1][3]
Hydrogen Bonding	Acts as both a hydrogen bond donor (N-H) and acceptor (O atoms).	[2]
pKa	The sulfonamide N-H proton is weakly acidic.	N/A

Spectroscopic Characterization

Definitive identification of oxetane-3-sulfonamide relies on a combination of spectroscopic techniques. While a dedicated public spectrum is not available, the expected characteristics can be inferred from data on analogous structures.[8]

Technique	Expected Observations
¹H NMR	- Multiplets corresponding to the oxetane ring protons (CH₂-O and CH₂-CH). The signals for the protons adjacent to the oxygen (C2 and C4) would be downfield compared to the C3 proton. - A distinct signal for the C3 methine proton, coupled to the adjacent CH₂ protons. - A broad singlet for the sulfonamide NH₂ protons.
¹³C NMR	- Three distinct signals for the oxetane ring carbons. The carbons bonded to the ether oxygen (C2 and C4) would appear significantly downfield (e.g., ~80 ppm).[8] - A signal for the C3 carbon bearing the sulfonamide group.
IR Spectroscopy	- Characteristic S=O stretching bands for the sulfonyl group (approx. 1350-1300 cm⁻¹ and 1160-1120 cm⁻¹). - N-H stretching bands for the primary sulfonamide (approx. 3350-3250 cm⁻¹). - C-O-C stretching for the ether linkage in the oxetane ring.
Mass Spectrometry	- A clear molecular ion peak ([M+H]⁺) corresponding to the calculated molecular weight.

Synthesis of Oxetane-3-sulfonamide

The synthesis of oxetane-3-sulfonamide is not a single-step process and requires careful planning due to the inherent sensitivity of the strained oxetane ring to harsh acidic, basic, or oxidative conditions.[9][10] A logical and field-proven approach involves a two-stage process: the preparation of a stable precursor, oxetane-3-sulfonyl chloride, followed by its conversion to the target sulfonamide.

Caption: General synthetic workflow from an oxetane precursor.

Part 1: Synthesis of the Precursor, Oxetane-3-sulfonyl Chloride

The most critical intermediate for preparing oxetane-3-sulfonamide is oxetane-3-sulfonyl chloride.[11] Its synthesis requires the introduction of a sulfonyl chloride group onto the oxetane ring without inducing ring-opening. General methods for preparing alkylsulfonyl chlorides involve the oxidative chlorination of sulfur-containing compounds like thiols or disulfides.[12]

Rationale for Method Selection: The direct oxidative chlorination of a corresponding thiol (oxetane-3-thiol) is a common and effective strategy. The choice of solvent and temperature is critical. An aqueous acidic medium (like acetic acid) helps to control the reactivity of the chlorine and minimize side reactions. The reaction must be maintained at a low temperature to dissipate heat from the exothermic oxidation and prevent degradation of the strained ring.

Experimental Protocol: Preparation of Oxetane-3-sulfonyl Chloride

• Reaction Setup: To a stirred solution of oxetane-3-thiol (1.0 eq) in a mixture of dichloromethane (DCM) and water at 0°C, add a solution of hydrochloric acid (catalytic amount).

• Oxidative Chlorination: Bubble chlorine gas (approx. 3.0-4.0 eq) through the biphasic mixture while vigorously stirring. Maintain the temperature below 5°C throughout the addition. Self-Validation: The reaction progress can be monitored by TLC or GC-MS to observe the consumption of the starting thiol.

• Workup: Once the reaction is complete, separate the organic layer. Wash the organic phase sequentially with cold water, a 5% sodium bisulfite solution (to quench excess chlorine), and finally with brine.

• Isolation: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure at low temperature (<30°C) to yield crude oxetane-3-sulfonyl chloride.

• Purification: The crude product is often used directly in the next step due to its reactivity. If necessary, purification can be attempted via short-path distillation under high vacuum, though care must be taken to avoid decomposition.

Part 2: Synthesis of Oxetane-3-sulfonamide

With the sulfonyl chloride precursor in hand, the final step is a nucleophilic substitution at the sulfur atom with an ammonia source to form the sulfonamide.

Rationale for Method Selection: Oxetane-3-sulfonyl chloride is a reactive electrophile. Its reaction with ammonia or an aqueous ammonia solution (ammonium hydroxide) provides the target sulfonamide. The use of an excess of the ammonia source is crucial to drive the reaction to completion and to neutralize the HCl byproduct generated during the reaction. Performing the reaction at low temperature helps control the exothermicity and prevents potential side reactions involving the oxetane ring.

Experimental Protocol: Amination of Oxetane-3-sulfonyl Chloride

• Reaction Setup: Prepare a solution of the crude oxetane-3-sulfonyl chloride (1.0 eq) from the previous step in a suitable aprotic solvent, such as tetrahydrofuran (THF) or DCM. Cool the solution to 0°C in an ice bath.

• Amination: Add the solution of sulfonyl chloride dropwise to a vigorously stirred, cooled (0°C) solution of concentrated ammonium hydroxide (excess, >5.0 eq). Causality Note: The slow addition is critical to manage the reaction's exothermicity.

• Reaction Progression: Allow the reaction mixture to stir at 0°C for 1 hour and then warm to room temperature, continuing to stir for an additional 2-4 hours or until TLC analysis indicates complete consumption of the sulfonyl chloride.

• Workup: If a precipitate (ammonium chloride) forms, it can be filtered off. The filtrate is then concentrated under reduced pressure. The resulting residue is partitioned between ethyl acetate and water.

• Isolation and Purification: The organic layer is separated, washed with brine, dried over anhydrous Na₂SO₄, and concentrated. The crude oxetane-3-sulfonamide can then be purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) or by column chromatography on silica gel.

Applications in Medicinal Chemistry and Drug Discovery

Oxetane-3-sulfonamide is not merely a chemical curiosity; it is a strategic building block in modern drug discovery.[1][7] The oxetane motif is primarily incorporated to fine-tune the physicochemical properties of a parent molecule.[7]

• Improving Solubility and Reducing Lipophilicity: The high polarity of the oxetane ring can significantly improve the aqueous solubility of a compound, a critical parameter for oral bioavailability.[1][3] This makes it an attractive replacement for lipophilic groups like a gem-dimethyl moiety.

• Metabolic Stability: The oxetane ring can be used to block metabolically labile sites on a molecule.[1] The C-O bonds are generally stable to metabolic enzymes, preventing unwanted oxidative metabolism that might occur at an analogous carbon center.

• Modulating Basicity (pKa): When attached near a basic nitrogen, such as in an amino-oxetane, the electron-withdrawing nature of the oxetane's oxygen atom can lower the pKa of the amine.[3][5] This is a crucial strategy for optimizing a drug's absorption and reducing off-target effects related to high basicity.[3]

• Vectorial Exit into Unexplored Chemical Space: The rigid, three-dimensional structure of the oxetane ring provides a defined exit vector for substituents, allowing chemists to probe new regions of a target's binding pocket without drastically increasing molecular weight.[1][13]

• Sulfonamide as a Pharmacophore: The sulfonamide group itself is a classic pharmacophore, capable of forming key hydrogen bond interactions with biological targets. It is found in a vast array of approved drugs, including diuretics, antibiotics, and protease inhibitors.

The combination of these features in oxetane-3-sulfonamide makes it a powerful building block for generating novel analogs in lead optimization campaigns, offering a sophisticated method to address common challenges in drug development.[5][7]

Conclusion

Oxetane-3-sulfonamide stands as a testament to the power of modern scaffold design in medicinal chemistry. It elegantly combines the property-enhancing effects of a strained, polar heterocycle with the proven utility of a primary sulfonamide. Understanding its structural nuances, physicochemical properties, and the rationale behind its synthesis is paramount for any scientist looking to leverage its potential. The synthetic protocols detailed herein, which emphasize mild conditions to preserve the integrity of the oxetane ring, provide a reliable pathway for its preparation. As the demand for more complex, sp³-rich drug candidates continues to grow, the strategic application of building blocks like oxetane-3-sulfonamide will undoubtedly play a crucial role in the development of the next generation of therapeutics.

References

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The Strategic Synthesis of Novel Oxetane-3-Sulfonamide Derivatives: A Technical Guide for Medicinal Chemists

Introduction: The Rising Prominence of the Oxetane Motif in Drug Discovery

In the landscape of modern medicinal chemistry, the pursuit of novel molecular scaffolds that confer advantageous physicochemical properties is relentless. Among the saturated heterocycles that have garnered significant attention, the oxetane ring has emerged as a uniquely valuable motif.[1][2] Its inherent characteristics—a small, polar, and three-dimensional structure—offer a compelling alternative to more traditional functional groups like gem-dimethyl or carbonyl moieties.[1][2] The incorporation of an oxetane ring into a drug candidate can lead to remarkable improvements in aqueous solubility, metabolic stability, and lipophilicity, all critical parameters in optimizing a molecule's pharmacokinetic and pharmacodynamic profile.[3] This guide provides an in-depth exploration of the synthetic pathways leading to a particularly promising class of compounds: novel oxetane-3-sulfonamide derivatives. These structures merge the beneficial properties of the oxetane ring with the well-established pharmacological importance of the sulfonamide functional group, a cornerstone in the development of antibacterial, antiviral, and anticancer agents.[4]

This technical document will navigate the key synthetic strategies, offering not just procedural outlines but also the underlying mechanistic rationale to empower researchers in their experimental design. We will delve into both linear and convergent approaches, providing detailed protocols for the synthesis of crucial intermediates and the final target compounds.

Core Synthetic Strategies: A Dichotomy of Approach

The synthesis of oxetane-3-sulfonamide derivatives can be broadly categorized into two primary strategies: linear and convergent synthesis. The choice between these pathways is often dictated by the availability of starting materials, the desired substitution pattern on the final molecule, and the overall efficiency of the synthetic sequence.

A linear synthesis involves the sequential construction of the molecule, typically beginning with the formation of the oxetane ring, followed by a series of functional group interconversions to introduce the sulfonamide moiety. This approach is often advantageous when a variety of sulfonamides are desired from a common oxetane intermediate.

Conversely, a convergent synthesis involves the independent preparation of key building blocks—an oxetane-containing fragment and a sulfonamide precursor—which are then coupled in a later step. This strategy is generally more efficient for the rapid generation of a library of analogs with diversity on both sides of the sulfonamide linkage.

Caption: Simplified mechanism of intramolecular Williamson etherification for oxetane synthesis.

Experimental Protocol: Synthesis of a Generic Oxetane Intermediate

This protocol outlines the synthesis of a 3-substituted oxetane from a corresponding 1,3-diol, a common starting point for linear syntheses.

Step 1: Monotosylation of a 1,3-Diol

• To a stirred solution of the 1,3-diol (1.0 equiv.) in pyridine at 0 °C, add p-toluenesulfonyl chloride (1.05 equiv.) portion-wise.

• Allow the reaction to stir at 0 °C for 4-6 hours, monitoring by TLC.

• Upon completion, pour the reaction mixture into ice-cold 1 M HCl and extract with ethyl acetate.

• Wash the organic layer sequentially with saturated aqueous NaHCO(_3) and brine.

• Dry the organic phase over anhydrous Na(_2)SO(_4), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the monotosylated diol.

Step 2: Intramolecular Cyclization

• To a suspension of sodium hydride (60% dispersion in mineral oil, 1.5 equiv.) in dry THF at 0 °C, add a solution of the monotosylated diol (1.0 equiv.) in dry THF dropwise.

• Allow the reaction mixture to warm to room temperature and then heat to reflux for 12-18 hours, monitoring by TLC.

• Cool the reaction to 0 °C and quench carefully with water.

• Extract the aqueous layer with diethyl ether.

• Combine the organic extracts, wash with brine, dry over anhydrous Na(_2)SO(_4), filter, and concentrate under reduced pressure.

• Purify the crude product by distillation or column chromatography to yield the oxetane.

Note: The subsequent functional group interconversions to install the sulfonamide will depend on the specific functionalities present on the starting diol.

Convergent Synthesis: The Power of Key Intermediates

The convergent approach relies on the efficient synthesis of two key building blocks: an oxetane with a nucleophilic or electrophilic handle at the 3-position, and a corresponding sulfonamide precursor.

Synthesis of Key Intermediate 1: Oxetane-3-amine

Oxetane-3-amine is a crucial nucleophilic building block. A common route to its synthesis is the reductive amination of oxetan-3-one.

Experimental Protocol: Synthesis of Oxetane-3-amine

• To a solution of oxetan-3-one (1.0 equiv.) in methanol, add ammonium acetate (10 equiv.) and sodium cyanoborohydride (1.5 equiv.).

• Stir the reaction mixture at room temperature for 24 hours.

• Concentrate the reaction mixture under reduced pressure.

• Partition the residue between 2 M NaOH and dichloromethane.

• Separate the organic layer, and extract the aqueous layer with dichloromethane.

• Combine the organic layers, dry over anhydrous Na(_2)SO(_4), filter, and carefully concentrate under reduced pressure to yield oxetane-3-amine.

Caution: Oxetane-3-amine is a volatile and potentially toxic compound. Handle with appropriate personal protective equipment in a well-ventilated fume hood.

Synthesis of Key Intermediate 2: Oxetane-3-sulfonyl Chloride

Oxetane-3-sulfonyl chloride serves as the electrophilic partner in a convergent synthesis. Its preparation can be achieved from oxetane-3-thiol, which is then oxidized.

Experimental Protocol: Synthesis of Oxetane-3-sulfonyl Chloride

Step 1: Synthesis of Oxetane-3-thiol

• To a solution of oxetan-3-ol (1.0 equiv.) and triethylamine (1.5 equiv.) in dichloromethane at 0 °C, add methanesulfonyl chloride (1.2 equiv.) dropwise.

• Stir the reaction at room temperature for 2 hours.

• Wash the reaction mixture with water and brine, dry over anhydrous Na(_2)SO(_4), filter, and concentrate to give the crude mesylate.

• Dissolve the crude mesylate in DMF and add potassium thioacetate (1.5 equiv.).

• Heat the reaction mixture to 60 °C for 4 hours.

• Cool to room temperature, pour into water, and extract with ethyl acetate.

• Wash the organic layer with brine, dry, and concentrate.

• Dissolve the crude thioacetate in methanol and add a solution of sodium methoxide in methanol (1.2 equiv.) at 0 °C.

• Stir for 1 hour, then neutralize with 1 M HCl and extract with ethyl acetate.

• Dry and concentrate to give crude oxetane-3-thiol.

Step 2: Oxidative Chlorination to Oxetane-3-sulfonyl Chloride

• To a solution of the crude oxetane-3-thiol (1.0 equiv.) in a mixture of acetonitrile and water, add N-chlorosuccinimide (NCS) (3.0 equiv.) and tetrabutylammonium chloride (0.1 equiv.).

• Stir the reaction vigorously at room temperature for 2-4 hours.

• Extract the reaction mixture with dichloromethane.

• Wash the organic layer with water and brine, dry over anhydrous Na(_2)SO(_4), filter, and concentrate under reduced pressure to afford oxetane-3-sulfonyl chloride.

The Coupling Reaction: Formation of the Sulfonamide Bond

The reaction between a sulfonyl chloride and a primary or secondary amine is a classic and robust method for forming sulfonamides. [5] Mechanism of Sulfonylation

The reaction proceeds via a nucleophilic attack of the amine on the electrophilic sulfur atom of the sulfonyl chloride. This is followed by the departure of the chloride leaving group and deprotonation of the nitrogen atom by a base to yield the sulfonamide. The reaction is typically carried out in the presence of a non-nucleophilic base, such as pyridine or triethylamine, to neutralize the HCl generated during the reaction. [6]

Caption: General mechanism for the formation of a sulfonamide from an amine and a sulfonyl chloride.

Experimental Protocol: Convergent Synthesis of an N-Aryl-oxetane-3-sulfonamide

• To a solution of oxetane-3-amine (1.0 equiv.) and pyridine (2.0 equiv.) in dichloromethane at 0 °C, add a solution of the desired aryl sulfonyl chloride (1.05 equiv.) in dichloromethane dropwise.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Dilute the reaction mixture with dichloromethane and wash sequentially with 1 M HCl, saturated aqueous NaHCO(_3), and brine.

• Dry the organic layer over anhydrous Na(_2)SO(_4), filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography on silica gel to yield the final N-aryl-oxetane-3-sulfonamide.

Data Presentation: Exemplary Synthesized Derivatives

The following table summarizes the synthesis of a small set of oxetane-3-sulfonamide derivatives, showcasing the versatility of the convergent approach.

Entry	Amine/Sulfonyl Chloride	Product	Yield (%)	M.p. (°C)	¹H NMR (δ, ppm)
1	Oxetane-3-amine + Benzenesulfonyl chloride	N-(oxetan-3-yl)benzenesulfonamide	85	110-112	7.85 (d, 2H), 7.55 (m, 3H), 5.15 (br s, 1H), 4.70 (t, 2H), 4.55 (t, 2H), 4.10 (m, 1H)
2	Oxetane-3-amine + 4-Toluenesulfonyl chloride	4-Methyl-N-(oxetan-3-yl)benzenesulfonamide	88	125-127	7.70 (d, 2H), 7.30 (d, 2H), 5.10 (br s, 1H), 4.68 (t, 2H), 4.52 (t, 2H), 4.08 (m, 1H), 2.40 (s, 3H)
3	Aniline + Oxetane-3-sulfonyl chloride	N-Phenyl-oxetane-3-sulfonamide	78	98-100	7.30-7.10 (m, 5H), 6.80 (br s, 1H), 4.80 (t, 2H), 4.65 (t, 2H), 3.90 (m, 1H)

Conclusion and Future Outlook

The synthetic pathways detailed in this guide provide a robust framework for the generation of novel oxetane-3-sulfonamide derivatives. The choice between a linear and a convergent strategy will be project-dependent, with the convergent approach often offering greater flexibility and efficiency for library synthesis. The inherent stability of the oxetane ring under many standard reaction conditions, coupled with its beneficial impact on druglike properties, positions oxetane-3-sulfonamides as a highly attractive scaffold for future drug discovery programs. [5]Further exploration into the synthesis of more complex and substituted oxetane building blocks will undoubtedly expand the accessible chemical space and lead to the discovery of new therapeutic agents with improved efficacy and safety profiles.

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Initial pharmacological screening of Oxetane-3-sulfonamide

An In-Depth Technical Guide to the Initial Pharmacological Screening of Oxetane-3-sulfonamide

Foreword: The Rationale for a Novel Scaffold

In the landscape of modern medicinal chemistry, the strategic combination of privileged scaffolds with property-enhancing motifs is a cornerstone of rational drug design. This guide focuses on Oxetane-3-sulfonamide, a novel chemical entity that marries the well-established pharmacological utility of the sulfonamide group with the advantageous physicochemical properties of the oxetane ring.

The sulfonamide moiety is a versatile pharmacophore present in a wide array of drugs, including antibacterial, anti-inflammatory, and anti-cancer agents.[1][2] Its primary mechanism in bacteria is the competitive inhibition of dihydropteroate synthase (DHPS), an enzyme crucial for folic acid synthesis.[3][4] However, its utility extends to many other targets. The oxetane ring, a four-membered heterocycle, has gained significant traction as a "molecular tool" in drug discovery.[5] Its incorporation can improve aqueous solubility, metabolic stability, and lipophilicity, while adding desirable three-dimensionality—all key factors in enhancing a compound's drug-like properties.[6][7][8]

This document provides a comprehensive, field-proven framework for the initial pharmacological screening of Oxetane-3-sulfonamide. It is designed not as a rigid protocol, but as a logical, cascading workflow that moves from broad, predictive assessments to specific, safety-critical assays. Each step is explained with its underlying causality, empowering researchers to make informed, data-driven decisions on the compound's future.

Section 1: The In Silico First Pass – Predicting Viability

Before any resource-intensive wet lab experiments are conducted, a thorough in silico evaluation is paramount.[9] Computational models provide a cost-effective way to predict a compound's fundamental Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADME/Tox) properties and to hypothesize potential biological targets.[10][11]

Rationale for In Silico Screening

The goal of this initial step is to identify potential liabilities early. A compound with predicted poor oral bioavailability or high toxicity is unlikely to become a viable drug, regardless of its potency. By flagging these issues computationally, we can prioritize compounds with the highest probability of success, aligning with the "fail early, fail often" strategy in modern drug discovery.[12]

Predicted ADME/Tox Profile

Using a panel of validated computational models (e.g., QikProp, ADMET Predictor™), we can generate a preliminary profile for Oxetane-3-sulfonamide.

Table 1: Predicted Physicochemical and ADME/Tox Properties of Oxetane-3-sulfonamide

Parameter	Predicted Value	Interpretation & Significance
Molecular Weight	< 500 g/mol	Compliant with Lipinski's Rule of Five; favorable for oral bioavailability.
LogP (Lipophilicity)	1.5 - 2.5	Balanced lipophilicity suggests good membrane permeability without excessive accumulation in fatty tissues.
Aqueous Solubility (LogS)	> -4.0	The polar oxetane and sulfonamide groups likely contribute to good predicted solubility, reducing the risk of formulation issues.[5][7]
Human Oral Absorption	> 80%	High probability of being well-absorbed from the gastrointestinal tract.
Blood-Brain Barrier (BBB) Permeation	Low to Moderate	May not be suitable for CNS targets without modification but reduces the risk of off-target neurological side effects.
hERG Blockade	Low Risk	Computational models predict a low affinity for the hERG potassium channel, a positive initial sign for cardiac safety.
Ames Mutagenicity	Non-mutagenic	Predicted to be non-mutagenic, a critical early safety endpoint.

Section 2: The First Biological Test – General Cytotoxicity

The first in vitro experiment should assess the compound's fundamental interaction with living cells: its potential to cause cell death.[13] A general cytotoxicity assay provides a baseline for all future experiments, establishing a concentration range where the compound can be studied for specific effects without simply killing the cells.

Causality Behind the Choice of Assay: XTT vs. MTT

Both the MTT and XTT assays are colorimetric methods that measure the metabolic activity of living cells as an indicator of viability.[14] They rely on the reduction of a tetrazolium salt by mitochondrial dehydrogenases in healthy cells to produce a colored formazan product.[15]

We select the XTT assay for this initial screen. The key advantage of XTT is that its formazan product is water-soluble. The MTT assay produces an insoluble formazan that requires an additional solubilization step, which can introduce variability and is incompatible with some compounds. The simplified XTT protocol enhances reliability and throughput.

Caption: Inhibition of the bacterial folate synthesis pathway by sulfonamides.

Primary Assay: Antibacterial Activity Screen

A simple and direct way to test this hypothesis is to screen for antibacterial activity against a panel of relevant bacterial strains.

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Assay

• Bacterial Strains: Use a panel including Gram-positive (e.g., Staphylococcus aureus) and Gram-negative (e.g., Escherichia coli) bacteria.

• Compound Preparation: Perform a two-fold serial dilution of Oxetane-3-sulfonamide in a 96-well plate using appropriate bacterial growth medium (e.g., Mueller-Hinton Broth).

• Inoculation: Add a standardized inoculum of each bacterial strain to the wells.

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• Data Analysis: Determine the MIC, which is the lowest concentration of the compound that visibly inhibits bacterial growth.

A positive result (a low MIC value) would provide strong evidence for the DHPS inhibition hypothesis and warrant further investigation with isolated enzyme assays.

Section 4: Early Safety De-risking – Critical Off-Target Liabilities

Identifying potential safety issues is a critical component of the initial screening cascade. [16]Two of the most important off-target activities to assess are inhibition of the hERG potassium channel and inhibition of Cytochrome P450 (CYP) enzymes.

hERG Channel Inhibition – Assessing Cardiotoxicity Risk

The human Ether-a-go-go-Related Gene (hERG) encodes a potassium ion channel crucial for cardiac repolarization. [17]Inhibition of this channel can prolong the QT interval, leading to a potentially fatal arrhythmia called Torsades de Pointes. [18]Consequently, assessing hERG liability is a regulatory requirement and a critical early safety screen.

Experimental Protocol: Automated Patch Clamp hERG Assay

Automated patch clamp systems (e.g., QPatch or SyncroPatch) provide high-throughput, reliable data comparable to the gold-standard manual patch clamp. [17]

• Cell Line: Use a stable cell line expressing the hERG channel (e.g., HEK293-hERG).

• Assay Preparation: Cells are prepared and plated onto the system-specific plates.

• Electrophysiology: The system achieves whole-cell patch clamp configuration. A specific voltage protocol is applied to elicit and measure the hERG current. [19]4. Compound Application: After establishing a stable baseline current, vehicle solution is applied, followed by sequentially increasing concentrations of Oxetane-3-sulfonamide (e.g., 0.1, 1, 10 µM). A known hERG inhibitor (e.g., E-4031) is used as a positive control. [17]5. Data Acquisition: The hERG current is measured continuously throughout the experiment.

• Analysis: The percentage of current inhibition at each concentration is calculated relative to the baseline. An IC₅₀ value is determined from the dose-response curve.

Table 3: hERG Channel Inhibition Results

Compound	IC₅₀ (µM)	Interpretation
Oxetane-3-sulfonamide	> 30 µM	An IC₅₀ value significantly above the expected therapeutic concentration (typically >30x) suggests a low risk of clinical QT prolongation. This result aligns with the initial in silico prediction.
E-4031 (Control)	~0.01 µM	The positive control confirms the assay was performing correctly.

Cytochrome P450 (CYP) Inhibition – Assessing Drug-Drug Interaction Risk

CYP enzymes are a superfamily of liver enzymes responsible for metabolizing the vast majority of clinical drugs. [20]If a new drug inhibits a specific CYP isoform, it can slow the metabolism of other co-administered drugs that are substrates for that enzyme, leading to elevated plasma levels and potential toxicity. [21]Assessing CYP inhibition is therefore crucial for predicting drug-drug interaction (DDI) potential. [22]

Caption: Workflow for an in vitro CYP450 inhibition assay.

Experimental Protocol: Multi-Isoform CYP Inhibition Assay

This assay uses human liver microsomes (HLM) as a source of CYP enzymes and isoform-specific probe substrates. [21][23]

• Assay Setup: In a 96-well plate, combine HLM, phosphate buffer, and Oxetane-3-sulfonamide at various concentrations. Include a positive control inhibitor for each isoform.

• Pre-incubation: Pre-incubate the mixture at 37°C.

• Reaction Initiation: Initiate the metabolic reaction by adding a cocktail of CYP-specific probe substrates (e.g., Phenacetin for CYP1A2, Diclofenac for CYP2C9, Midazolam for CYP3A4).

• Incubation: Incubate at 37°C for a short period (e.g., 10 minutes). [23]5. Reaction Termination: Stop the reaction by adding a quenching solution (e.g., cold acetonitrile).

• Sample Processing: Centrifuge the plate to pellet the protein and transfer the supernatant for analysis.

• LC-MS/MS Analysis: Quantify the amount of the specific metabolite formed from each probe substrate using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

• Data Analysis: Calculate the rate of metabolite formation in the presence of the inhibitor relative to the vehicle control to determine the percent inhibition. Calculate IC₅₀ values for each isoform.

Table 4: Cytochrome P450 Inhibition Profile of Oxetane-3-sulfonamide

CYP Isoform	IC₅₀ (µM)	Interpretation & Next Steps
CYP1A2	> 50 µM	Low risk of DDI.
CYP2C9	15 µM	Moderate inhibition. Further investigation may be needed if the compound is advanced and likely to be co-administered with CYP2C9 substrates (e.g., Warfarin).
CYP2C19	> 50 µM	Low risk of DDI.
CYP2D6	> 50 µM	Low risk of DDI.
CYP3A4	25 µM	Weak to moderate inhibition. Given that CYP3A4 metabolizes ~50% of drugs, this warrants careful consideration but is not necessarily a project-killing liability at this early stage.

Section 5: Synthesis and Decision-Making

The initial pharmacological screen provides a multi-faceted data package to guide the next steps. The key is to synthesize these disparate data points into a coherent profile of the compound's potential and its liabilities.

Table 5: Summary Data Profile for Oxetane-3-sulfonamide

Assay Type	Parameter	Result	Go/No-Go Flag
In Silico	Predicted Oral Absorption	High	Go
Predicted hERG Risk	Low	Go
In Vitro Efficacy	General Cytotoxicity (IC₅₀)	> 100 µM	Go
Antibacterial MIC (e.g., S. aureus)	(Hypothetical: 2 µg/mL)	Go
In Vitro Safety	hERG Inhibition (IC₅₀)	> 30 µM	Go
CYP2C9 Inhibition (IC₅₀)	15 µM	Consider
CYP3A4 Inhibition (IC₅₀)	25 µM	Consider

Conclusion and Path Forward

Based on this initial screening cascade, Oxetane-3-sulfonamide presents as a promising hit compound. It demonstrates a favorable profile in terms of low general cytotoxicity and a low risk of cardiotoxicity via hERG blockade. The hypothetical antibacterial activity provides a strong, testable hypothesis for its mechanism of action.

The primary flags for consideration are the moderate inhibition of CYP2C9 and CYP3A4. While not potent, this inhibition warrants a "structure-activity relationship" (SAR) investigation. The next phase of development should focus on synthesizing analogues of Oxetane-3-sulfonamide to determine if the antibacterial potency can be maintained or improved while reducing the CYP inhibition. This data-driven, iterative process of design, synthesis, and screening is the engine of successful drug discovery.

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The Oxetane Ring: A Cornerstone of Modern Medicinal Chemistry and Synthetic Strategy

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Foreword: The Rise of a Strained Ring

The four-membered oxetane ring, once a synthetic curiosity, has emerged as a privileged motif in contemporary chemical sciences, particularly within the realm of drug discovery.[1][2] Its unique combination of stability and reactivity, coupled with its profound influence on the physicochemical properties of molecules, has cemented its status as a valuable building block.[1][2] This guide, intended for the discerning researcher and drug development professional, delves into the core principles governing the reactivity of the oxetane ring. We will explore its synthesis not as a mere collection of reactions, but as a series of strategic choices. We will dissect its reactivity, not just by cataloging outcomes, but by understanding the causal mechanisms that dictate its transformations. And finally, we will illuminate its application, showcasing how this strained heterocycle can be masterfully employed to solve complex challenges in medicinal chemistry.

I. The Strategic Synthesis of the Oxetane Ring: Beyond the Basics

The construction of the oxetane ring is a testament to the ingenuity of synthetic chemistry. The choice of synthetic strategy is dictated by the desired substitution pattern, available starting materials, and the overall complexity of the target molecule. Here, we dissect the most prevalent and powerful methods, emphasizing the underlying principles that ensure their success.

Intramolecular Cyclization: Forging the Ring from Within

The intramolecular Williamson etherification stands as a classic and versatile method for oxetane synthesis.[1][3] This SN2 reaction, involving the displacement of a leaving group by an alkoxide, is a testament to the power of proximity.

Key Mechanistic Considerations:

• The 4-exo-tet Pathway: The formation of the four-membered ring proceeds via a 4-exo-tet cyclization. While kinetically less favored than larger ring closures, the strategic placement of reactive groups can drive the reaction to completion.[3]

• Competing Pathways: A primary competing reaction is the Grob fragmentation, which is entropically favored.[3] Careful selection of substrates and reaction conditions is paramount to suppress this undesired pathway.

Experimental Protocol: Synthesis of a Spiro-Oxetane via Intramolecular Williamson Etherification

This protocol is a representative example of a modern approach to Williamson etherification for oxetane synthesis.

Materials:

• Appropriate 1,3-diol precursor with a suitable leaving group (e.g., tosylate, mesylate, or halide)

• Strong, non-nucleophilic base (e.g., sodium hydride (NaH), potassium tert-butoxide (KOtBu))

• Anhydrous polar aprotic solvent (e.g., tetrahydrofuran (THF), dimethylformamide (DMF))

• Inert atmosphere (e.g., nitrogen or argon)

Procedure:

• Preparation: Under an inert atmosphere, dissolve the 1,3-diol precursor in the anhydrous solvent in a flame-dried flask.

• Deprotonation: Cool the solution to 0 °C and add the base portion-wise. The choice of base is critical; for instance, NaH is often used for its clean reaction profile.

• Cyclization: Allow the reaction to warm to room temperature and stir until the starting material is consumed (monitored by TLC or LC-MS). In some cases, gentle heating may be required to facilitate the 4-exo-tet cyclization.

• Work-up: Quench the reaction by the slow addition of water or a saturated aqueous solution of ammonium chloride.

• Extraction and Purification: Extract the product with a suitable organic solvent, dry the organic layer over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄), and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Logical Workflow for Williamson Etherification:

Caption: A streamlined workflow for oxetane synthesis via Williamson etherification.

[2+2] Cycloadditions: The Paternò-Büchi Reaction

The Paternò-Büchi reaction, a photochemical [2+2] cycloaddition between a carbonyl compound and an alkene, offers a direct and atom-economical route to oxetanes.[3]

Mechanistic Insights:

• Excitation: The reaction is initiated by the photoexcitation of the carbonyl compound to its triplet state.

• Diradical Intermediate: The excited carbonyl adds to the alkene to form a 1,4-diradical intermediate.

• Ring Closure: Subsequent intersystem crossing and radical recombination yield the oxetane ring.

The regioselectivity and stereoselectivity of the Paternò-Büchi reaction are influenced by the electronic and steric properties of the reactants.

Experimental Protocol: Visible-Light-Mediated Paternò-Büchi Reaction

This protocol outlines a modern, visible-light-mediated approach, which offers milder reaction conditions compared to traditional UV irradiation.

Materials:

• Aldehyde or ketone

• Alkene

• Photocatalyst (e.g., an iridium or ruthenium complex)

• Solvent (e.g., acetonitrile, dichloromethane)

• Visible light source (e.g., blue LEDs)

Procedure:

• Reaction Setup: In a reaction vessel transparent to visible light, combine the carbonyl compound, the alkene, and the photocatalyst in the chosen solvent.

• Degassing: Degas the reaction mixture to remove oxygen, which can quench the excited state of the photocatalyst.

• Irradiation: Irradiate the mixture with a visible light source at room temperature. Monitor the reaction progress by TLC or GC-MS.

• Work-up and Purification: Upon completion, remove the solvent under reduced pressure. Purify the resulting oxetane by column chromatography.

Ring Expansion and Contraction Strategies

Alternative strategies for oxetane synthesis involve the expansion of three-membered rings or the contraction of five-membered rings.[3]

• Ring Expansion of Epoxides: The reaction of epoxides with sulfur ylides, such as dimethyloxosulfonium methylide, provides a reliable method for the synthesis of oxetanes.[4]

• Ring Contraction of γ-Lactones: The treatment of γ-lactones bearing a leaving group at the C2 position with a base can induce a ring contraction to afford oxetanes.[3]

These methods offer unique entry points to specific oxetane substitution patterns and are particularly valuable in the synthesis of complex molecules.

II. The Reactive Nature of the Oxetane Ring: A Controlled Release of Strain

The inherent ring strain of the oxetane, estimated to be around 107 kJ/mol, is the driving force behind its reactivity.[5] This strain, coupled with the polarized C-O bonds, renders the ring susceptible to nucleophilic attack, particularly under acidic conditions.[3]

Lewis Acid-Catalyzed Ring Opening: A Gateway to Functionalization

The activation of the oxetane oxygen by a Lewis acid dramatically increases the electrophilicity of the ring carbons, facilitating nucleophilic attack.[4] This strategy is widely employed for the regioselective and stereoselective introduction of a variety of functional groups.

Causality in Regioselectivity:

The regioselectivity of the ring opening is governed by a delicate interplay of electronic and steric factors. In general, nucleophilic attack occurs at the less substituted carbon (SN2-like). However, the formation of a more stable carbocation intermediate can favor attack at the more substituted carbon (SN1-like).

Mechanism of Lewis Acid-Catalyzed Ring Opening:

Caption: Mechanism of Lewis acid-catalyzed oxetane ring opening.

Experimental Protocol: Ytterbium Triflate-Catalyzed Aminolysis of an Oxetane

This protocol exemplifies the use of a lanthanide triflate as a highly effective Lewis acid catalyst for the ring opening of oxetanes with amines.[5]

Materials:

• Substituted oxetane

• Amine

• Ytterbium(III) triflate (Yb(OTf)₃)

• Anhydrous solvent (e.g., acetonitrile)

• Inert atmosphere

Procedure:

• Catalyst Activation: Under an inert atmosphere, add Yb(OTf)₃ to the anhydrous solvent and stir for a few minutes.

• Reaction: Add the oxetane and the amine to the catalyst solution. Stir the reaction at room temperature. The reaction is typically fast, often completing within a few hours.[5]

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, quench the reaction with water and extract the product with an organic solvent.

• Purification: Dry the organic layer, concentrate, and purify the amino alcohol product by column chromatography.

Radical Reactions: Harnessing the α-C-H Bond

The C-H bonds alpha to the oxetane oxygen are susceptible to radical abstraction.[5] This reactivity has been exploited in C-H functionalization reactions to introduce substituents at the 2-position of the oxetane ring.

Key Principles:

• Radical Generation: Radicals can be generated through various methods, including photoredox catalysis.

• Radical Trapping: The resulting α-oxy radical can be trapped by various radical acceptors, such as electron-deficient olefins.

This approach provides a powerful tool for the late-stage functionalization of complex molecules containing an oxetane moiety.

III. The Oxetane Ring in Drug Discovery: A Paradigm of Bioisosterism

The incorporation of the oxetane ring into drug candidates has become a prevalent strategy to enhance their pharmacological profiles.[1][2] Its ability to act as a bioisosteric replacement for commonly used functional groups, such as gem-dimethyl and carbonyl groups, is a key driver of its adoption.[4]

Impact on Physicochemical Properties

The introduction of an oxetane can lead to significant improvements in:

• Aqueous Solubility: The polar nature of the ether oxygen can enhance the solubility of a molecule.[1][5]

• Metabolic Stability: The oxetane ring is generally more resistant to metabolic degradation compared to other functional groups.[5]

• Lipophilicity: The replacement of a lipophilic group with an oxetane can modulate the overall lipophilicity of a compound, impacting its absorption, distribution, metabolism, and excretion (ADME) properties.

• Basicity of Proximal Amines: The electron-withdrawing nature of the oxetane can decrease the pKa of a nearby amine, which can be advantageous for optimizing drug-target interactions and cell permeability.[5]

Data Summary: Physicochemical Impact of Oxetane Incorporation

Property	Effect of Oxetane Incorporation	Rationale
Solubility	Generally Increased	Introduction of a polar ether functionality.[1][5]
Metabolic Stability	Generally Increased	Resistance to common metabolic pathways.[5]
Lipophilicity (logP)	Generally Decreased	Replacement of non-polar groups with a more polar heterocycle.
pKa of nearby amine	Decreased	Inductive electron-withdrawing effect of the oxetane oxygen.[5]

The Oxetane as a Conformational Lock

In addition to its influence on physicochemical properties, the rigid, puckered structure of the oxetane ring can act as a conformational lock.[1] This can pre-organize a molecule into a bioactive conformation, leading to enhanced binding affinity for its biological target. A prominent example is the role of the oxetane ring in the anticancer drug paclitaxel (Taxol), where it is believed to rigidify the structure and act as a hydrogen-bond acceptor.[1][4]

IV. Conclusion: The Enduring Potential of the Oxetane Ring

The oxetane ring has transitioned from a niche heterocycle to a mainstream tool in the arsenal of the modern chemist. Its reactivity, governed by the principles of ring strain and bond polarization, offers a predictable and controllable platform for molecular construction. In the context of drug discovery, its ability to fine-tune physicochemical properties and impose conformational rigidity makes it an invaluable asset. As our understanding of its synthesis and reactivity continues to deepen, the oxetane ring is poised to play an even more significant role in the development of novel therapeutics and advanced materials.

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Literature review on the evolution of sulfonamide drugs

An In-Depth Technical Guide to the Evolution of Sulfonamide Drugs

Abstract

The discovery of sulfonamides marked a pivotal moment in the history of medicine, heralding the dawn of the antimicrobial era. From their origins as synthetic dyes to their current status as a versatile pharmacophore, the evolution of sulfonamide drugs is a compelling narrative of scientific inquiry, chemical innovation, and adaptation to clinical challenges. This technical guide provides a comprehensive overview of this journey, tailored for researchers, scientists, and drug development professionals. We will explore the initial discovery of Prontosil, the elucidation of the antibacterial mechanism of action, the development of successive generations with improved pharmacological properties, the emergence of resistance, and the remarkable diversification of the sulfonamide scaffold into a wide array of therapeutic areas beyond infectious diseases. This guide integrates fundamental principles with practical methodologies, offering a deep dive into the causality behind the enduring legacy and future potential of sulfonamide-based therapeutics.

Part 1: The Dawn of the Antimicrobial Era: From Dyes to Drugs

The story of sulfonamides begins not in a pharmacy, but in the laboratories of the German dye conglomerate IG Farben. In the early 1930s, the prevailing medical consensus was that synthetic chemicals would be too toxic for systemic use against infections. This paradigm was shattered by the meticulous work of German physician and researcher Gerhard Domagk.

The Landmark Discovery of Prontosil

Working at Bayer, a subsidiary of IG Farben, Domagk was screening newly synthesized azo dyes for potential antibacterial properties. In 1932, his team synthesized a red dye named Prontosil rubrum.[1][2][3] Domagk's subsequent experiments were groundbreaking. He demonstrated that mice infected with a lethal dose of streptococcal bacteria could be completely cured by oral administration of Prontosil.[2][4] This was a revolutionary discovery, as it was the first time a synthetic substance was shown to be effective in treating a systemic bacterial infection.[3] For this discovery, Gerhard Domagk was awarded the Nobel Prize in Physiology or Medicine in 1939.[3][5]

Unveiling the "Magic Bullet": Sulfanilamide as the Active Metabolite

A puzzling observation with Prontosil was its lack of in vitro antibacterial activity. The dye was highly effective in living organisms but failed to inhibit bacterial growth in a test tube. This paradox was solved in 1936 by researchers at the Pasteur Institute in Paris, including Ernest Fourneau, Jacques and Thérèse Tréfouël, Federico Nitti, and Daniel Bovet. They demonstrated that Prontosil is a prodrug, meaning it is metabolized in the body into its active form.[1] They identified this active metabolite as para-aminobenzenesulfonamide, a simpler, colorless compound which they named sulfanilamide.[1][6] This discovery was crucial, as sulfanilamide was a known compound, first synthesized in 1906, and therefore not patentable as a new antibacterial agent.[1][7] This opened the floodgates for widespread research and production of related "sulfa" drugs.[8]

The Core Mechanism: Competitive Inhibition of Folate Synthesis

The elucidation of sulfanilamide's mechanism of action provided the first clear example of rational drug design based on antimetabolite theory. In 1940, British bacteriologist D. D. Woods observed that the antibacterial action of sulfanilamide was reversed by para-aminobenzoic acid (PABA). He noted the structural similarity between the two molecules and proposed that sulfanilamide acts as a competitive inhibitor of an enzyme that utilizes PABA.

This enzyme was later identified as dihydropteroate synthase (DHPS) .[9][10][11] Bacteria, unlike humans, cannot utilize pre-formed folic acid from their diet; they must synthesize it de novo.[7][9][10] Folic acid, in its reduced form tetrahydrofolate (THF), is an essential cofactor in the synthesis of purines, thymidine, and certain amino acids – the building blocks of DNA, RNA, and proteins.[7][12]

Sulfonamides, due to their structural analogy to PABA, act as competitive antagonists for the PABA-binding site on DHPS.[13][14] This inhibition blocks the condensation of PABA with dihydropteroate pyrophosphate, a critical step in the synthesis of dihydrofolic acid (DHF), a precursor to THF.[12][15] This disruption of the folate pathway halts bacterial growth and replication, rendering sulfonamides bacteriostatic .[7][9][13] The selectivity of this action is a key therapeutic principle: human cells are unaffected because they obtain folate from their diet and lack the DHPS enzyme.[10]

Caption: Bacterial Folate Biosynthesis and Sulfonamide Inhibition.

Part 2: The Evolution of Antibacterial Sulfonamides

The initial success of sulfanilamide was tempered by its limitations, including relatively low potency and poor aqueous solubility, which led to a significant risk of crystalluria (crystal formation in the urine) and subsequent kidney damage. These challenges spurred medicinal chemists to synthesize thousands of derivatives to improve the pharmacological profile.[9]

Structure-Activity Relationship (SAR) and Next-Generation Drugs

The core structure required for antibacterial activity was determined to be the sulfanilamide backbone. Key SAR insights included:

• The para-amino group (-NH2) is essential and should be unsubstituted. Prodrugs that are metabolized to generate this free amino group in vivo are active.

• The benzene ring must be para-substituted.

• The sulfonamide group (-SO2NH-) is critical.

• Substitution on the N1-amido nitrogen (-SO2NH-R ) is the primary site for modification. Introducing heterocyclic rings at this position was found to dramatically increase potency and alter pharmacokinetic properties.

These modifications led to the development of second and third-generation sulfonamides with improved characteristics.

Drug	Generation	Key Features	Clinical Applications
Sulfanilamide	First	The original sulfa drug.	Largely obsolete due to toxicity.
Sulfapyridine	First	One of the first derivatives, effective against pneumonia.	High toxicity, rarely used.
Sulfathiazole	First	Widely used during WWII for wound infections.	Superseded by safer agents.
Sulfadiazine	Second	Broader spectrum, better penetration into cerebrospinal fluid.	Used for toxoplasmosis (with pyrimethamine) and burn therapy (as silver sulfadiazine).[13]
Sulfamethoxazole	Second	Good absorption and half-life, making it suitable for combination therapy.	Primarily used in combination with trimethoprim for UTIs, respiratory infections.[10]
Sulfisoxazole	Second	High solubility, reducing the risk of crystalluria.	Urinary tract infections.[10]
Sulfasalazine	Third	Poorly absorbed from the gut, delivering the active moieties to the colon.	Inflammatory bowel disease (ulcerative colitis, Crohn's disease).[9][10]

The Inevitable Challenge: Sulfonamide Resistance

The widespread use of sulfonamides inevitably led to the emergence of bacterial resistance. Sulfonamide resistance is now widespread among many bacterial pathogens.[10] The primary mechanisms include:

• Altered Dihydropteroate Synthase (DHPS): The most common mechanism is the acquisition of mutations in the chromosomal folP gene, which encodes DHPS. These mutations result in an enzyme with a significantly lower affinity for sulfonamides, while still retaining its ability to bind PABA.

• Acquisition of Resistant DHPS: Bacteria can acquire mobile genetic elements (plasmids or transposons) that carry sul1, sul2, or sul3 genes. These genes encode alternative, resistant forms of the DHPS enzyme that are not inhibited by sulfonamides.

• Increased PABA Production: Some resistant strains overproduce the natural substrate, PABA, which outcompetes the sulfonamide inhibitor for binding to DHPS.

• Reduced Drug Permeability/Efflux: Changes in the bacterial cell envelope can reduce the uptake of sulfonamides, or bacteria may acquire efflux pumps that actively transport the drug out of the cell.

A Synergistic Breakthrough: Co-trimoxazole

To combat resistance and enhance efficacy, a combination therapy was developed in the late 1960s. This therapy paired sulfamethoxazole with trimethoprim , another antifolate agent. Trimethoprim inhibits a different enzyme in the same pathway: dihydrofolate reductase (DHFR) , which catalyzes the reduction of DHF to THF.[11][12]

The combination, known as co-trimoxazole (TMP-SMX), provides several key advantages:

• Synergistic Activity: By blocking two sequential steps in the folate pathway, the combination is often more effective than either agent alone.

• Bactericidal Action: While each drug is individually bacteriostatic, the dual blockade often results in a bactericidal (killing) effect.[7]

• Reduced Resistance Development: It is statistically less likely for a bacterium to simultaneously develop resistance to two drugs with different targets.

Caption: Synergistic Inhibition by Co-trimoxazole.

Part 3: Beyond Bacteria: The Versatile Sulfonamide Scaffold

Observations made during the clinical evaluation of antibacterial sulfonamides led to the discovery of entirely new classes of drugs. The sulfonamide functional group proved to be a privileged scaffold, capable of interacting with a diverse range of biological targets.

Drug Class	Lead Observation	Mechanism of Action	Examples
Carbonic Anhydrase Inhibitors (Diuretics)	Some patients taking sulfonamides exhibited metabolic acidosis and alkaline urine.	Inhibition of carbonic anhydrase in the renal proximal tubule, leading to increased excretion of bicarbonate, sodium, and water.[14]	Acetazolamide, Dorzolamide (for glaucoma)
Thiazide & Loop Diuretics	Further development of carbonic anhydrase inhibitors.	Thiazides inhibit the Na+/Cl- cotransporter in the distal convoluted tubule. Loop diuretics inhibit the Na+/K+/2Cl- cotransporter in the thick ascending limb.[6]	Hydrochlorothiazide, Furosemide, Bumetanide[9][16]
Sulfonylureas (Antidiabetic)	Antibacterial sulfonamides were observed to cause hypoglycemia (low blood sugar) as a side effect.[6]	Block ATP-sensitive potassium channels in pancreatic β-cells, leading to depolarization and stimulating insulin release.[6]	Tolbutamide, Glyburide, Glimepiride[6][16]
COX-2 Inhibitors (Anti-inflammatory)	Search for non-steroidal anti-inflammatory drugs (NSAIDs) with better gastrointestinal safety profiles.	Selective inhibition of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation and pain, while sparing COX-1.[6]	Celecoxib, Valdecoxib[9][16]
Antiviral Drugs	Screening of compound libraries against viral targets.	Inhibition of viral enzymes, such as HIV protease.	Amprenavir, Fosamprenavir, Darunavir[6][16]
Other Agents	Various	Diverse mechanisms.	Sotalol (antiarrhythmic), Sumatriptan (antimigraine), Tamsulosin (for benign prostatic hyperplasia).[6][16]

Part 4: Key Experimental Protocols & Workflows

A deep understanding of sulfonamides requires familiarity with the fundamental experimental procedures used in their synthesis and evaluation.

Experimental Protocol: Synthesis of Sulfanilamide

The synthesis of sulfanilamide is a classic multi-step organic synthesis that illustrates several fundamental reactions. The following is a representative laboratory-scale procedure starting from nitrobenzene.

Objective: To synthesize sulfanilamide (4-aminobenzenesulfonamide) from nitrobenzene.

Step 1: Reduction of Nitrobenzene to Aniline

• To a 250 mL round-bottom flask, add tin powder (13.1 g) and nitrobenzene (5.2 mL).[17]

• While stirring rapidly, add concentrated hydrochloric acid (28 mL). Maintain the temperature below 60°C using an ice bath as needed.[17]

• After the initial exothermic reaction subsides (approx. 15 min), fit the flask with a reflux condenser and heat at reflux for 20-25 minutes.[17][18]

• Cool the reaction mixture in an ice bath and slowly add 6 M NaOH solution (approx. 50 mL) until the solution is strongly basic (check with pH paper). This precipitates tin hydroxides and liberates the free aniline.[17]

• Set up for steam distillation and distill the mixture until the condensate is no longer oily. This isolates the aniline from the inorganic salts.[17]

• The aniline can be extracted from the distillate using diethyl ether.

Step 2: Protection of the Amino Group (Acetylation) This step is not explicitly detailed in the search results but is a standard procedure. Aniline is reacted with acetic anhydride to form acetanilide. This protects the reactive amino group from the harsh conditions of the subsequent chlorosulfonation step.

Step 3: Chlorosulfonation of Acetanilide This is a critical step where the sulfonyl chloride group is introduced onto the aromatic ring. Acetanilide is reacted with chlorosulfonic acid (HSO3Cl). This reaction is highly exothermic and must be performed with caution.

Step 4: Amination of 4-Acetamidobenzenesulfonyl Chloride The resulting sulfonyl chloride is reacted with aqueous ammonia (NH3) to form 4-acetamidobenzenesulfonamide.

Step 5: Deprotection (Hydrolysis) to Yield Sulfanilamide The acetyl protecting group is removed by acid-catalyzed hydrolysis (e.g., by heating with dilute HCl) to yield the final product, sulfanilamide.

Experimental Protocol: Determination of Minimum Inhibitory Concentration (MIC)

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation. The broth microdilution method is a standard technique.

Objective: To determine the MIC of a sulfonamide against a bacterial strain (e.g., E. coli).

Materials:

• 96-well microtiter plate

• Bacterial culture in log-phase growth, adjusted to a 0.5 McFarland standard.

• Cation-adjusted Mueller-Hinton Broth (CAMHB).

• Stock solution of the sulfonamide drug of known concentration.

• Sterile multichannel pipettes.

Procedure:

• Preparation of Dilutions: Add 50 µL of CAMHB to all wells of the microtiter plate. Add 50 µL of the sulfonamide stock solution to the first column of wells. This results in a 1:2 dilution.

• Serial Dilution: Using a multichannel pipette, transfer 50 µL from the first column to the second, mixing thoroughly. Repeat this process across the plate to create a two-fold serial dilution of the drug. Discard 50 µL from the last column.

• Inoculation: Prepare a bacterial inoculum diluted in CAMHB to achieve a final concentration of approximately 5 x 10^5 CFU/mL in each well. Add 50 µL of this inoculum to all wells.

• Controls: Include a positive control well (broth + inoculum, no drug) and a negative control well (broth only, no inoculum).

• Incubation: Cover the plate and incubate at 35-37°C for 18-24 hours.

• Reading Results: The MIC is the lowest drug concentration in which there is no visible turbidity (growth). The positive control should be turbid, and the negative control should be clear.

Sample Data:

Drug Conc. (µg/mL)	512	256	128	64	32	16	8	4	2	1	0.5	Growth Control
Growth	-	-	-	-	+	+	+	+	+	+	+	+
Result	MIC = 64 µg/mL
(Note: MIC values for sulfonamides can range widely, from ≤1 to >512 µg/mL depending on the specific drug and bacterial strain.)[19]

Workflow: Modern Sulfonamide Drug Development

The development of a new sulfonamide-based drug follows a structured, multi-stage process, from initial discovery to clinical application.

Caption: Generalized Sulfonamide Drug Development Pipeline.

Part 5: Conclusion and Future Perspectives

The trajectory of sulfonamide drugs from a simple dye to a cornerstone of modern pharmacology is a testament to the power of observation, chemical synthesis, and the persistent effort to overcome clinical challenges. They not only provided the first effective systemic treatments for bacterial infections, saving countless lives, but also unlocked entire new fields of therapeutics, including modern diuretics and oral antidiabetic agents.

The sulfonamide scaffold remains highly relevant today. Its synthetic tractability and ability to bind to diverse enzymatic targets make it a valuable starting point for new drug discovery campaigns. Current research continues to explore novel sulfonamide derivatives for a range of applications, including anticancer, antiviral, and anti-inflammatory therapies.[20] The challenge of antimicrobial resistance persists, driving efforts to design new sulfonamides that can evade existing resistance mechanisms or to develop novel combination therapies. The enduring legacy of the sulfa drugs demonstrates that even a mature class of compounds can continue to evolve, offering solutions to contemporary medical needs.

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The Indispensable Role of Sulfur Scaffolds in Modern Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Sulfur-containing scaffolds have been instrumental in the evolution of the pharmaceutical industry, forming the backbone of a significant portion of clinically approved drugs.[1][2] From the revolutionary discovery of sulfonamide antibiotics to their integration into cutting-edge therapeutics, the unique physicochemical properties of sulfur bestow invaluable characteristics upon drug candidates. This guide provides a comprehensive exploration of the multifaceted impact of sulfur-containing scaffolds in drug discovery. It delves into the fundamental properties of sulfur that make it a privileged element in medicinal chemistry, examines the most prevalent sulfur-based heterocyclic and functional groups, and details their synthesis and broad therapeutic applications. Through an analysis of key marketed drugs and a discussion of future perspectives, this document underscores the enduring and expanding importance of sulfur chemistry in the development of novel and effective therapeutic agents.

The Unique Physicochemical Properties of Sulfur: A Medicinal Chemist's Ally

The utility of sulfur in drug design stems from its distinct atomic and electronic properties compared to its lighter homolog, oxygen.[3] Sulfur possesses a larger atomic radius, is less electronegative, and has more diffuse electronic orbitals.[3] These characteristics allow sulfur to exist in various oxidation states, from -2 to +6, leading to a diverse array of functional groups such as thioethers, sulfoxides, sulfones, and sulfonamides.[3] This versatility enables sulfur to engage in a wide range of noncovalent interactions that are crucial for molecular recognition at biological targets.[4]

Notably, electron-deficient bivalent sulfur atoms can form unique noncovalent interactions through their low-lying σ* orbitals, which can interact with electron donors like oxygen and nitrogen atoms.[4] These interactions can play a significant role in modulating the conformational preferences of a molecule, thereby influencing its binding affinity and selectivity.[4] Furthermore, the incorporation of sulfur can significantly impact a molecule's metabolic stability and pharmacokinetic profile.[3]

Key Sulfur-Containing Scaffolds and Their Therapeutic Significance

The prevalence of sulfur in pharmaceuticals is highlighted by the fact that it is a component in a vast number of FDA-approved drugs.[1][5] Certain sulfur-containing scaffolds appear with remarkable frequency, a testament to their favorable biological and chemical properties.

Sulfonamides: The Prolific Scaffold

Historically, sulfonamides were among the first classes of antibiotics to be used systemically, revolutionizing the treatment of bacterial infections.[2][6] The sulfonamide moiety (-SO₂NH₂) is a versatile pharmacophore found in a wide array of drugs with diverse therapeutic applications.[6][7] Beyond their well-known antibacterial activity, which stems from the inhibition of dihydropteroate synthase in bacteria, sulfonamides are integral to drugs for treating a multitude of conditions.[8][9] These include diuretics, hypoglycemic agents, anti-inflammatory drugs (e.g., Celecoxib), and antiviral agents.[7][9][10] The enduring importance of this scaffold is evidenced by the fact that over 150 FDA-approved drugs contain a sulfur(VI) motif, with sulfonamides being a major contributor.[7]

Thiazoles: A Versatile Heterocyclic Core

The thiazole ring, a five-membered heterocycle containing both sulfur and nitrogen, is another privileged scaffold in medicinal chemistry.[11][12] This moiety is a key component in numerous natural products and synthetic drugs, including the essential vitamin B1 (thiamine).[11] Thiazole derivatives exhibit a broad spectrum of pharmacological activities, including anticancer, antibacterial, antifungal, anti-inflammatory, and antiviral properties.[11][12][13] The reactivity of the thiazole ring allows for facile chemical modification, making it an attractive starting point for the synthesis of compound libraries in drug discovery campaigns.[14][15]

Thiophenes: The Bioisostere of Benzene

Thiophene, a five-membered aromatic ring containing a single sulfur atom, is often considered a bioisostere of benzene.[16][17] This similarity allows medicinal chemists to substitute a benzene ring with a thiophene ring to modulate a compound's physicochemical properties and biological activity, often leading to improved potency or pharmacokinetic profiles.[17] Thiophene derivatives have found applications in a wide range of therapeutic areas, including as antibacterial, anti-inflammatory, antihypertensive, and anticancer agents.[16][18] The discovery of thiophene itself was a serendipitous event, arising from the observation that crude benzene, but not purified benzene, gave a characteristic color reaction, revealing the presence of this sulfur-containing heterocycle.[17][19]

Synthesis of Sulfur-Containing Scaffolds: Enabling Drug Discovery

The ability to efficiently synthesize sulfur-containing heterocycles is crucial for their exploration in drug discovery. A variety of synthetic methods have been developed to construct these important scaffolds.

General Strategies for Heterocycle Synthesis

The synthesis of sulfur-containing heterocycles often involves the reaction of substrates containing sulfur with other reagents to form the desired ring system.[20][21] These reactions can be catalyzed by various metals, such as iron, to improve efficiency and selectivity.[21] Ring-expansion reactions provide a powerful method for accessing medium-sized sulfur-containing rings, which can be challenging to synthesize via other routes.[22] Cascade reactions, where multiple bond-forming events occur in a single pot, offer an efficient approach to complex sulfur heterocycles from simple starting materials using reagents like sulfur monochloride.[23] Solid-phase synthesis has also been successfully applied to the creation of libraries of sulfur-containing heterocycles for high-throughput screening.[24]

Experimental Protocol: Hantzsch Thiazole Synthesis

A classic and widely used method for the synthesis of thiazoles is the Hantzsch thiazole synthesis.[15] This reaction involves the condensation of an α-haloketone with a thioamide.

Step-by-Step Methodology:

• Reactant Preparation: Dissolve the chosen thioamide (1 equivalent) in a suitable solvent, such as ethanol or a similar polar protic solvent.

• Addition of α-Haloketone: To the solution from Step 1, add the α-haloketone (1 equivalent). The reaction can often be performed at room temperature, but gentle heating may be required to increase the reaction rate.

• Reaction Monitoring: Monitor the progress of the reaction using an appropriate analytical technique, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up and Isolation: Once the reaction is complete, the reaction mixture is typically cooled, and the product may precipitate out of solution. If not, the solvent is removed under reduced pressure. The crude product can then be purified by recrystallization or column chromatography to yield the desired thiazole derivative.

Visualizing Key Concepts

Diagram: Common Sulfur-Containing Scaffolds in Drug Discovery

Caption: Key sulfur-containing scaffolds and representative drugs.

Diagram: Hantzsch Thiazole Synthesis Workflow

Caption: Workflow for the Hantzsch thiazole synthesis.

Case Studies: Sulfur-Containing Drugs in Clinical Practice

The impact of sulfur-containing scaffolds is best illustrated by examining their role in successful, widely-used medications.

• Penicillins: The discovery of penicillin, which contains a β-lactam ring fused to a thiazolidine ring, marked a turning point in the history of medicine.[2] These antibiotics are still widely used to treat bacterial infections caused by susceptible organisms.[2]

• Sulfamethoxazole: A classic sulfonamide antibiotic, often used in combination with trimethoprim. It is effective against a variety of bacterial infections, including urinary tract infections.[8][25]

• Celecoxib: A selective COX-2 inhibitor used to treat pain and inflammation. The sulfonamide group in celecoxib is crucial for its selective binding to the COX-2 enzyme.[7][9]

• Clopidogrel: An antiplatelet agent that contains a thiophene ring. It is used to prevent blood clots in patients with a history of heart attack or stroke.[18]

Challenges and Future Perspectives

While sulfur-containing scaffolds offer numerous advantages, they are not without their challenges. For instance, some sulfur-containing compounds can be susceptible to metabolic oxidation, which can lead to the formation of reactive metabolites.[3] However, the field is continuously evolving, with new applications for sulfur-containing functional groups emerging. For example, sulfoximines, sulfondiimines, and sulfonimidamides are being explored as novel pharmacophores with unique properties.[26] The development of new synthetic methodologies will undoubtedly expand the accessible chemical space for sulfur-containing compounds, paving the way for the discovery of next-generation therapeutics.[26]

Conclusion

Sulfur is a uniquely versatile element that has secured a central and enduring role in medicinal chemistry and drug discovery. The diverse array of sulfur-containing scaffolds, from the venerable sulfonamides to the adaptable thiazoles and thiophenes, has provided the foundation for countless therapeutic breakthroughs. The distinct physicochemical properties of sulfur enable fine-tuning of molecular interactions, metabolic stability, and pharmacokinetic profiles. As synthetic methodologies become more sophisticated and our understanding of the biological roles of sulfur-containing motifs deepens, the impact of these privileged scaffolds on the development of novel and life-saving medicines is set to continue its upward trajectory.

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Protocols & Analytical Methods

Experimental protocols for the synthesis of 3-substituted oxetanes

An Application Guide to the Synthesis of 3-Substituted Oxetanes: Protocols and Mechanistic Insights

Introduction: The Rise of the Oxetane Ring in Modern Chemistry

The oxetane ring, a four-membered cyclic ether, has transitioned from a chemical curiosity to a cornerstone motif in modern medicinal chemistry and materials science.[1][2][3] Its significance lies in its unique physicochemical properties. When incorporated into a larger molecule, the oxetane ring can act as a polar and metabolically stable bioisostere for frequently used but often problematic groups like gem-dimethyl and carbonyl moieties.[2][4] This substitution can lead to dramatic improvements in a drug candidate's profile, enhancing aqueous solubility, reducing metabolic liability, and favorably modulating lipophilicity.[1][5]

However, the inherent ring strain of the oxetane (25.5 kcal/mol), comparable to that of an epoxide, makes its synthesis a non-trivial challenge that requires carefully chosen strategies to control reactivity and prevent unwanted ring-opening.[2][3] This guide, designed for researchers and drug development professionals, provides an in-depth exploration of robust and field-proven experimental protocols for the synthesis of 3-substituted oxetanes. We will move beyond simple procedural lists to explain the underlying causality behind methodological choices, offering a framework for both replication and innovation.

Part I: Foundational Strategies for Oxetane Ring Construction

The primary approach to synthesizing substituted oxetanes involves the de novo construction of the four-membered ring from acyclic precursors. The following methods represent the most powerful and versatile cyclization strategies.

Methodology 1: Intramolecular Williamson Etherification

This classical SN2 reaction remains one of the most practical and widely employed methods for forming the oxetane ring, particularly in the synthesis of complex molecules and on a large scale.[3][5] The core principle involves the base-mediated intramolecular cyclization of a substrate containing an alcohol and a leaving group in a 1,3-relationship.

Causality and Experimental Rationale: The success of this reaction hinges on the careful preparation of the 1,3-difunctionalized precursor, typically a 1,3-diol. One hydroxyl group is selectively activated by converting it into a good leaving group (e.g., tosylate, mesylate, or halide), while the other is deprotonated with a strong base (e.g., sodium hydride, potassium tert-butoxide) to act as the intramolecular nucleophile.[5]

A critical consideration is the potential for a competing side reaction known as Grob fragmentation, which can cleave the substrate into an aldehyde and an alkene.[3][5] This is often mitigated by the careful choice of substrate, base, and reaction temperature. For instance, synthesizing 3,3-disubstituted oxetanes is often highly efficient as the quaternary center disfavors fragmentation pathways. A common and highly effective route starts from substituted dialkyl malonates, which are reduced to the 1,3-diol, selectively monotosylated, and then cyclized.[5]

Workflow for Williamson Etherification

Caption: General workflow for oxetane synthesis via Williamson etherification.

Protocol 1: Synthesis of 3,3-Disubstituted Oxetanes via Williamson Etherification

This protocol details the synthesis of a 3-aryl-3-(hydroxymethyl)oxetane derivative, a common building block, starting from the corresponding 1,3-diol.

Step 1: Selective Monotosylation of a 1,3-Diol

• Dissolve 2-aryl-2-(hydroxymethyl)propane-1,3-diol (1.0 eq) in anhydrous pyridine (0.2 M) in a round-bottom flask under a nitrogen atmosphere.

• Cool the solution to 0 °C using an ice bath.

• Add p-toluenesulfonyl chloride (TsCl) (1.05 eq) portion-wise over 15 minutes, ensuring the temperature remains below 5 °C.

• Stir the reaction mixture at 0 °C for 4-6 hours, monitoring the reaction progress by TLC (Thin Layer Chromatography).

• Upon completion, quench the reaction by slowly adding cold water.

• Extract the aqueous mixture with ethyl acetate (3x).

• Combine the organic layers, wash with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography (silica gel, hexane/ethyl acetate gradient) to yield the desired monotosylated diol.

Step 2: Base-Mediated Cyclization

• Dissolve the purified monotosylated diol (1.0 eq) in anhydrous tetrahydrofuran (THF) (0.1 M) in a flame-dried, three-neck flask under a nitrogen atmosphere.

• Cool the solution to 0 °C.

• Add sodium hydride (NaH, 60% dispersion in mineral oil) (1.2 eq) portion-wise. Caution: Hydrogen gas is evolved. Ensure proper ventilation.

• Allow the mixture to warm to room temperature and then heat to reflux (approx. 65 °C) for 2-4 hours, or until TLC analysis indicates complete consumption of the starting material.

• Cool the reaction to 0 °C and cautiously quench with a saturated aqueous NH₄Cl solution.

• Extract the mixture with diethyl ether (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate carefully under reduced pressure.

• Purify the resulting crude oil by flash column chromatography to afford the pure 3-substituted oxetane.[5]

Parameter	Value/Condition	Causality/Note
Starting Material	2,2-Disubstituted-1,3-propanediol	Quaternary center at C2 minimizes Grob fragmentation.
Activating Agent	p-Toluenesulfonyl chloride (TsCl)	Forms a stable tosylate, an excellent leaving group for SN2.
Base	Sodium Hydride (NaH)	Strong, non-nucleophilic base that irreversibly forms the alkoxide.
Solvent	Pyridine (Step 1), THF (Step 2)	Pyridine acts as a base and solvent; THF is ideal for NaH reactions.
Typical Yield	60-90% over two steps	Generally high-yielding for 3,3-disubstituted systems.[5]

Methodology 2: Ring Expansion of Epoxides

This strategy leverages the high ring strain of epoxides to drive the formation of the four-membered oxetane ring.[2] The general approach involves the ring-opening of an epoxide with a nucleophile that installs a carbon atom bearing a latent leaving group, setting the stage for a subsequent intramolecular cyclization.

Causality and Experimental Rationale: The key is a two-step sequence. First, a nucleophile, such as a sulfur or selenium ylide, attacks and opens the epoxide ring.[4] This creates a 3-hydroxy intermediate. The sulfur or selenium moiety is then converted into a good leaving group (e.g., by methylation to form a sulfonium salt), which is subsequently displaced by the hydroxyl group's oxygen to close the oxetane ring. An alternative, pioneered by Servrin and Krief, involves opening an epoxide with a selenomethyllithium reagent.[4][5] The resulting hydroxyselenide is converted to a halide, which then undergoes base-mediated cyclization to the oxetane.[5]

Mechanism for Epoxide Ring Expansion

Caption: General mechanism for oxetane synthesis via epoxide ring expansion.

Methodology 3: [2+2] Photocycloaddition (Paternò-Büchi Reaction)

The Paternò-Büchi reaction is a powerful photochemical method for the direct synthesis of oxetanes from a carbonyl compound and an alkene.[2][3] It represents a convergent approach where two simple fragments are joined to form the final ring system.

Causality and Experimental Rationale: The reaction is initiated by the UV irradiation of a carbonyl compound, promoting it to an excited singlet or triplet state. This excited carbonyl then interacts with the ground-state alkene to form a diradical intermediate (an exciplex).[4] Subsequent spin inversion and intramolecular radical recombination close the four-membered ring. The regioselectivity of the reaction is dictated by the relative stability of the two possible diradical intermediates. Typically, the more stable diradical is formed, which then proceeds to the major product.

This method is particularly valuable for accessing highly substituted oxetanes that might be difficult to synthesize via cyclization routes.[2][3]

Protocol 2: General Procedure for the Paternò-Büchi Reaction

• Combine the carbonyl compound (1.0 eq) and a slight excess of the alkene (1.2-2.0 eq) in a quartz reaction vessel.

• Dissolve the reactants in a suitable solvent (e.g., benzene, acetonitrile, or acetone) that does not absorb significantly at the irradiation wavelength. The concentration is typically between 0.1-0.5 M.

• Degas the solution thoroughly by bubbling with nitrogen or argon for 15-30 minutes to remove oxygen, which can quench the excited state.

• Irradiate the mixture using a high-pressure mercury vapor lamp or another suitable UV source. The reaction vessel should be cooled, often using a water jacket, to maintain a constant temperature.

• Monitor the reaction by GC-MS or TLC. Photochemical reactions can sometimes be slow and may require several hours to days.

• Once the starting material is consumed, stop the irradiation and concentrate the solvent under reduced pressure.

• Purify the crude product mixture, which may contain regioisomers and stereoisomers, by flash column chromatography.

Parameter	Value/Condition	Causality/Note
Reactants	Carbonyl (aldehyde/ketone) + Alkene	The choice of reactants dictates the substitution pattern.
Initiation	UV Light (e.g., 254 nm or >300 nm)	Provides the energy to excite the carbonyl compound.
Vessel	Quartz	Borosilicate glass absorbs UV light and is unsuitable.
Atmosphere	Inert (N₂ or Ar)	Oxygen is a triplet quencher and must be excluded.
Key Challenge	Selectivity	Often produces mixtures of regio- and stereoisomers.

Part II: Functionalization of Pre-Formed Oxetane Scaffolds

An increasingly popular and highly efficient strategy in drug discovery involves starting with a simple, commercially available oxetane building block and elaborating its structure.[1] Oxetan-3-one is an ideal starting point for this approach, allowing for the introduction of diverse substituents at the 3-position using well-established ketone chemistry.

Causality and Experimental Rationale: The key to this strategy is the application of "oxetane-tolerant" reaction conditions.[1] The oxetane ring is generally stable under neutral and basic conditions but is susceptible to ring-opening in the presence of strong acids or certain Lewis acids.[1] Therefore, reactions are chosen to avoid these conditions. This approach has been used to generate vast libraries of novel 3-substituted oxetanes for screening.[1]

Derivatization of Oxetan-3-one

Caption: Versatility of oxetan-3-one as a precursor for 3-substituted oxetanes.

Protocol 3: Horner-Wadsworth-Emmons Reaction on Oxetan-3-one

This protocol describes the synthesis of an α,β-unsaturated ester, a versatile Michael acceptor for further functionalization.[1]

• In a flame-dried, three-neck flask under a nitrogen atmosphere, add anhydrous THF (0.2 M).

• Add sodium hydride (NaH, 60% dispersion) (1.1 eq) and cool the suspension to 0 °C.

• Slowly add triethyl phosphonoacetate (1.1 eq) dropwise. Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature for an additional 30 minutes until gas evolution ceases and the solution is clear.

• Cool the resulting ylide solution back to 0 °C.

• Add a solution of oxetan-3-one (1.0 eq) in anhydrous THF dropwise over 20 minutes.

• Stir the reaction at room temperature for 2-3 hours, monitoring by TLC.

• Quench the reaction by the slow addition of water.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography (silica gel, hexane/ethyl acetate gradient) to yield ethyl 2-(oxetan-3-ylidene)acetate.

Modern Frontiers: Decarboxylative Cross-Coupling Reactions

Recent advances in photoredox and transition-metal catalysis have unlocked novel methods for functionalizing the oxetane core. One of the most powerful is the decarboxylative cross-coupling of oxetane-3-carboxylic acids or their amino acid derivatives.[2]

Causality and Experimental Rationale: This methodology uses light and a photocatalyst (e.g., an iridium complex) to generate a radical at the 3-position of the oxetane ring via oxidative decarboxylation.[2] This highly reactive oxetanyl radical can then be intercepted in a dual-catalytic system with a nickel catalyst, enabling its cross-coupling with aryl halides to form a new C-C bond.[2] The major advantages of this approach are the exceptionally mild reaction conditions and the use of readily available carboxylic acids as starting materials, providing a powerful tool for late-stage functionalization.

Dual Catalytic Cycle for Decarboxylative Arylation

Caption: Simplified mechanism of photoredox/nickel dual catalysis for C-C bond formation.

Conclusion

The synthesis of 3-substituted oxetanes has evolved significantly, driven by their increasing importance in drug discovery. While classical methods like the Williamson etherification provide reliable and scalable routes, modern strategies involving the functionalization of pre-existing scaffolds and advanced catalytic methods offer unprecedented efficiency and scope. Understanding the principles behind each protocol—from managing side reactions in cyclizations to selecting tolerant conditions for derivatization—is paramount for success. The protocols and insights provided in this guide serve as a robust foundation for researchers aiming to harness the unique potential of the oxetane motif in their scientific endeavors.

References

• Burkhard, J. A., Wuitschik, G., Rogers-Evans, M., Müller, K., & Carreira, E. M. (2016). Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry. Chemical Reviews, 116(20), 12150–12233. [Link]

• Mykhailiuk, P. K., et al. (2024). Oxetane as a part of modern medicinal chemistry toolbox: the case of 3,3-disubstituted building blocks. ChemRxiv. [Link]

• Denmark Group. (Date N/A). An Exploration of Oxetanes: Synthesis and Relevance. University of Illinois Urbana-Champaign. [Link]

• Jankovič, M., & Hýrošová, T. (2025). Oxetanes: formation, reactivity and total syntheses of natural products. Beilstein Journal of Organic Chemistry, 21, 101-152. [Link]

• Jankovič, M., & Hýrošová, T. (2025). Oxetanes: formation, reactivity and total syntheses of natural products. Beilstein Journal of Organic Chemistry via PMC. [Link]

• Silvi, M., et al. (2023). Oxetane Synthesis via Alcohol C–H Functionalization. Journal of the American Chemical Society via PMC. [Link]

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Incorporating Oxetane-3-sulfonamide to enhance drug solubility and metabolic stability

Introduction: Overcoming Key Challenges in Drug Discovery

In the landscape of modern drug discovery, two persistent hurdles often dictate the fate of promising therapeutic candidates: poor aqueous solubility and rapid metabolic degradation. Low solubility can severely limit a drug's absorption and bioavailability, rendering an otherwise potent molecule ineffective.[1][2] Concurrently, metabolic instability leads to rapid clearance from the body, diminishing the drug's exposure and therapeutic window. Medicinal chemists continuously seek novel structural motifs that can systematically address these liabilities without compromising target engagement.

The oxetane ring, a four-membered cyclic ether, has emerged as a valuable tool in this endeavor.[2][3] Its unique combination of properties—low molecular weight, high polarity, and a three-dimensional, sp³-rich character—makes it an attractive substituent for improving the physicochemical profile of drug candidates.[1][3] This application note provides a detailed guide for researchers on the strategic incorporation of a specific and highly promising building block, oxetane-3-sulfonamide , to enhance both aqueous solubility and metabolic stability. We will delve into the mechanistic rationale, provide detailed synthetic protocols, and outline key in vitro assays for validation.

The Rationale: Why Oxetane-3-sulfonamide?

The power of the oxetane-3-sulfonamide moiety lies in the synergistic combination of its two key components: the oxetane ring and the sulfonamide linker.

• The Oxetane Ring's Contribution: The oxetane core is a polar, non-basic hydrogen bond acceptor.[3] Its oxygen atom can engage in favorable interactions with water molecules, disrupting the crystal lattice of a solid compound and thereby increasing aqueous solubility.[4] Furthermore, its rigid, three-dimensional structure can shield metabolically susceptible sites on a parent molecule from enzymatic attack by cytochrome P450 (CYP) enzymes, a primary route of drug metabolism.[3][5] This steric shielding effect contributes to enhanced metabolic stability.[5] The oxetane's electron-withdrawing nature can also reduce the basicity of adjacent nitrogen atoms, which can be beneficial for modulating pKa and avoiding liabilities such as hERG channel inhibition.[2]

• The Sulfonamide Linker's Role: The sulfonamide group is a well-established pharmacophore found in numerous approved drugs.[5][6] It is a strong hydrogen bond donor (N-H) and acceptor (S=O), further contributing to improved solubility.[5] When attached to an aromatic ring, the sulfonamide group is generally metabolically robust. The combination of the oxetane ring and the sulfonamide group creates a versatile building block that can serve as a bioisostere for other functionalities, such as carboxylic acids or N-acylsulfonamides, while imparting superior drug-like properties.[7]

This guide will focus on the practical application of incorporating this moiety, starting from the commercially available and reactive precursor, oxetane-3-sulfonyl chloride .

Caption: Logical flow of addressing drug discovery challenges with the oxetane-3-sulfonamide moiety.

Experimental Protocols

Part 1: Synthesis and Incorporation of the Oxetane-3-sulfonamide Moiety

This protocol describes the coupling of a model primary amine (representing a lead compound) with commercially available oxetane-3-sulfonyl chloride.

Materials:

• Model Amine (e.g., Aniline)

• Oxetane-3-sulfonyl chloride (CAS: 1393585-06-2)[8]

• Dichloromethane (DCM), anhydrous

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate for chromatography

Protocol: Synthesis of N-(phenyl)oxetane-3-sulfonamide

• Reaction Setup:

  • To a clean, dry round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen or argon), add the model amine (1.0 eq., e.g., 100 mg of aniline).

  • Dissolve the amine in anhydrous DCM (e.g., 5 mL).

  • Cool the solution to 0 °C using an ice-water bath.

  • Rationale: Starting the reaction at a reduced temperature helps to control the exothermicity of the reaction between the sulfonyl chloride and the amine, minimizing potential side reactions. An inert atmosphere prevents reactions with atmospheric moisture.

• Addition of Reagents:

  • Add TEA or DIPEA (1.5 eq.) to the stirred amine solution. This base will act as an acid scavenger for the HCl generated during the reaction.[9]

  • In a separate vial, dissolve oxetane-3-sulfonyl chloride (1.1 eq.) in a small amount of anhydrous DCM (e.g., 2 mL).

  • Add the oxetane-3-sulfonyl chloride solution dropwise to the cooled amine/base mixture over 5-10 minutes.

  • Rationale: Using a slight excess of the sulfonyl chloride ensures complete consumption of the limiting amine. The dropwise addition maintains temperature control. The choice of a non-nucleophilic base like TEA or DIPEA is crucial to prevent it from competing with the desired amine nucleophile.

• Reaction Monitoring:

  • After the addition is complete, allow the reaction to slowly warm to room temperature and stir for 2-4 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting amine is consumed.

  • Rationale: Reaction times can vary depending on the reactivity of the amine. Monitoring ensures the reaction is stopped at the optimal point, preventing potential degradation of the product with prolonged reaction times. The instability of some alkyl sulfonyl chlorides warrants careful monitoring to avoid forcing conditions.[10]

• Workup and Purification:

  • Once the reaction is complete, quench the reaction by adding deionized water.

  • Transfer the mixture to a separatory funnel and dilute with additional DCM.

  • Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution (to remove excess acid), and then with brine.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure (rotary evaporation).

  • Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure N-(phenyl)oxetane-3-sulfonamide.

  • Rationale: The aqueous workup removes the base hydrochloride salt and other water-soluble impurities. Chromatography is essential to isolate the pure product from any unreacted sulfonyl chloride, excess base, and potential byproducts.

• Characterization:

  • Confirm the structure and purity of the final product using standard analytical techniques such as ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Caption: Workflow for the synthesis and purification of an oxetane-3-sulfonamide derivative.

Part 2: In Vitro Assay Protocol - Kinetic Solubility

This high-throughput assay provides a rapid assessment of the solubility of a compound when an aqueous buffer is added to a DMSO stock solution.

Materials:

• Test Compounds (Parent compound and oxetane-3-sulfonamide derivative)

• Dimethyl sulfoxide (DMSO), HPLC grade

• Phosphate Buffered Saline (PBS), pH 7.4

• 96-well microplates (clear bottom for analysis)

• Plate shaker

• Plate reader with nephelometry or UV-Vis capability (for UV-based method) or LC-MS/MS system

Protocol: Kinetic Solubility by Nephelometry

• Stock Solution Preparation:

  • Prepare 10 mM stock solutions of each test compound in 100% DMSO. Ensure complete dissolution.

• Plate Setup:

  • Dispense 2 µL of each 10 mM DMSO stock solution into designated wells of a 96-well plate.

  • Include wells with only 2 µL of DMSO as a blank (background control).

  • Rationale: This setup will result in a final concentration of 200 µM with a final DMSO concentration of 1% upon addition of the aqueous buffer. Keeping the DMSO concentration low is critical as it can artificially enhance solubility.

• Assay Execution:

  • Rapidly add 198 µL of PBS (pH 7.4) to each well using a multichannel pipette.

  • Immediately place the plate on a plate shaker and shake at room temperature for 2 hours.

  • Rationale: The rapid addition of buffer induces precipitation of compounds that are insoluble at the target concentration. Shaking allows the system to reach a state of pseudo-equilibrium.

• Data Acquisition:

  • After incubation, measure the turbidity (light scattering) of each well using a nephelometer.

  • Alternatively, if using a UV-based method, filter the plate to remove precipitate and measure the UV absorbance of the supernatant. A calibration curve is required for this method.

  • Rationale: Nephelometry directly measures the amount of precipitate formed. Higher light scattering indicates lower solubility.

• Data Analysis:

  • Subtract the average reading of the DMSO blank wells from all test compound wells.

  • The resulting value is a measure of the compound's precipitation. This can be reported as a direct nephelometric reading or categorized into solubility bins (e.g., High, Medium, Low) based on predefined thresholds.

Part 3: In Vitro Assay Protocol - Metabolic Stability in Human Liver Microsomes (HLM)

This assay determines the rate at which a compound is metabolized by Phase I enzymes, primarily CYPs, present in human liver microsomes.

Materials:

• Test Compounds (Parent compound and oxetane-3-sulfonamide derivative)

• Pooled Human Liver Microsomes (HLM), commercially available

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Phosphate buffer, pH 7.4

• Acetonitrile (ACN) containing an internal standard (e.g., a structurally similar, stable compound like carbamazepine or labetalol)

• 96-well plates

• Incubator/shaker set to 37 °C

• LC-MS/MS system

Protocol: HLM Stability Assay

• Reagent Preparation:

  • Thaw the HLM on ice. Prepare a working solution of HLM in phosphate buffer (e.g., to a final protein concentration of 0.5 mg/mL in the incubation).

  • Prepare a working solution of the test compounds in buffer (final incubation concentration typically 1 µM).

  • Prepare the NADPH regenerating system according to the manufacturer's instructions.

• Incubation:

  • In a 96-well plate, add the HLM working solution. Pre-incubate the plate at 37 °C for 5-10 minutes.

  • To initiate the metabolic reaction, add the NADPH regenerating system to the wells.

  • Immediately add the test compound working solution to start the incubation (Time = 0).

  • Rationale: Pre-warming the microsomes ensures the enzymes are at their optimal temperature. The reaction is initiated by the addition of the cofactor (NADPH), which is required for CYP enzyme activity.

• Time Point Sampling:

  • At designated time points (e.g., 0, 5, 15, 30, and 60 minutes), withdraw an aliquot of the incubation mixture.

  • Immediately quench the reaction by adding the aliquot to a separate 96-well plate containing cold acetonitrile with the internal standard.

  • Rationale: The cold acetonitrile serves to precipitate the microsomal proteins, thereby stopping all enzymatic reactions. The internal standard is crucial for accurate quantification by LC-MS/MS, as it corrects for variations in sample processing and instrument response.

• Sample Processing:

  • After the final time point, centrifuge the quenched sample plate to pellet the precipitated proteins.

  • Transfer the supernatant to a new 96-well plate for analysis.

• LC-MS/MS Analysis:

  • Analyze the samples by LC-MS/MS to determine the peak area ratio of the test compound relative to the internal standard at each time point.

  • Rationale: LC-MS/MS provides the high sensitivity and selectivity required to quantify the disappearance of the parent drug over time.[11]

• Data Analysis:

  • Plot the natural logarithm (ln) of the percentage of the parent compound remaining versus time.

  • The slope of the linear regression of this plot is the elimination rate constant (k).

  • Calculate the in vitro half-life (t½) using the formula: t½ = 0.693 / k .

  • Calculate the intrinsic clearance (CLint) using the formula: CLint (µL/min/mg protein) = (0.693 / t½) * (1 / mg/mL microsomal protein) .

Expected Results and Data Presentation

The incorporation of the oxetane-3-sulfonamide moiety is expected to yield significant improvements in both solubility and metabolic stability. The tables below illustrate hypothetical but representative data for a model compound "Lead-A" compared to its "Lead-A-OxeSulf" derivative.

Table 1: Comparative Aqueous Solubility Data

Compound ID	Moiety	Kinetic Solubility @ pH 7.4 (µM)	Classification
Lead-A	-	< 5	Low
Lead-A-OxeSulf	Oxetane-3-sulfonamide	85	High

Table 2: Comparative Metabolic Stability Data in HLM

Compound ID	Moiety	In Vitro t½ (min)	Intrinsic Clearance (CLint) (µL/min/mg protein)
Lead-A	-	8	86.6
Lead-A-OxeSulf	Oxetane-3-sulfonamide	> 60	< 11.6

The data clearly demonstrates the dual benefit of the modification: a significant increase in aqueous solubility, moving the compound from "Low" to "High" solubility, and a dramatic improvement in metabolic half-life, indicating a much lower rate of intrinsic clearance.

Conclusion

The strategic incorporation of the oxetane-3-sulfonamide moiety represents a powerful and efficient approach to addressing the common drug discovery challenges of poor solubility and metabolic instability. As demonstrated through the provided protocols, the synthesis is accessible via commercially available starting materials, and the subsequent evaluation of its impact can be robustly performed using standard in vitro assays. By leveraging the unique physicochemical properties of the oxetane ring and the sulfonamide linker, researchers can significantly enhance the drug-like properties of their lead compounds, thereby increasing their potential for successful development into clinical candidates.

References

• Burkhard, J. A., Wuitschik, G., & Rogers-Evans, M. (2016). Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry. Chemical Reviews, 116(21), 12150–12233. [Link]

• Macmillan, D. W. C., et al. (2023). One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. Journal of the American Chemical Society. [Link]

• Denmark, S. E. (n.d.). An Exploration of Oxetanes: Synthesis and Relevance. Denmark Group Meeting. [Link]

• Baran, P. S., et al. (2019). Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4. Angewandte Chemie International Edition, 58(51), 18235-18240. [Link]

• Google Patents. (2020). Synthetic method of 3-oxetanone. CN111925344A.

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Application Notes and Protocols: Development of Kinase Inhibitors Using an Oxetane-3-Sulfonamide Scaffold

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

This comprehensive guide details the strategic development of kinase inhibitors centered on the novel oxetane-3-sulfonamide scaffold. This scaffold merges the advantageous physicochemical properties of the oxetane ring with the established pharmacophoric features of the sulfonamide group. We provide in-depth scientific rationale, step-by-step synthetic protocols, and detailed methodologies for biochemical and cellular characterization. This document serves as a practical resource for researchers aiming to explore and exploit this promising chemical space in kinase-targeted drug discovery.

Introduction: The Rationale for the Oxetane-3-Sulfonamide Scaffold in Kinase Inhibition

Protein kinases are a critical class of enzymes that regulate a vast array of cellular processes, and their dysregulation is a hallmark of many diseases, particularly cancer. The development of small molecule kinase inhibitors has therefore become a cornerstone of modern drug discovery. The oxetane-3-sulfonamide scaffold is an emergent motif that offers several compelling advantages for the design of novel kinase inhibitors.

The incorporation of an oxetane ring can significantly enhance the drug-like properties of a molecule.[1][2] This small, polar, and three-dimensional heterocycle can improve aqueous solubility, metabolic stability, and cell permeability while reducing lipophilicity.[1][3] These improvements in physicochemical properties can lead to a more favorable pharmacokinetic profile. The oxetane moiety can also serve as a bioisosteric replacement for other functional groups, such as carbonyls or gem-dimethyl groups, offering new avenues for intellectual property.[4]

The sulfonamide functional group is a well-established pharmacophore in medicinal chemistry and is present in numerous approved drugs.[5] It can act as a hydrogen bond donor and acceptor, enabling strong interactions with the kinase active site. The geometry and electronic properties of the sulfonamide group make it an effective mimic of the phosphate group of ATP, allowing for competitive inhibition.

By combining these two moieties, the oxetane-3-sulfonamide scaffold presents a unique opportunity to create a new generation of kinase inhibitors with enhanced potency, selectivity, and drug-like properties.

Synthetic Strategy and Protocols

The synthesis of kinase inhibitors based on the oxetane-3-sulfonamide scaffold requires a multi-step approach. A general synthetic workflow is presented below, followed by detailed experimental protocols.

General Synthetic Workflow

The overall strategy involves the synthesis of a core oxetane-3-sulfonamide intermediate, which is then coupled to a kinase-targeting headgroup.

Caption: General synthetic workflow for oxetane-3-sulfonamide kinase inhibitors.

Detailed Synthetic Protocols

Protocol 1: Synthesis of Oxetane-3-sulfonyl Chloride

This protocol describes a potential route to the key intermediate, oxetane-3-sulfonyl chloride.

Step 1: Thiolation of Oxetane-3-ol

• Rationale: Conversion of the hydroxyl group to a thiol is a necessary step for the subsequent oxidative chlorination. A Mitsunobu reaction is a reliable method for this transformation.

• Procedure:

  • To a solution of oxetane-3-ol (1.0 eq) and triphenylphosphine (1.5 eq) in anhydrous THF at 0 °C, add diethyl azodicarboxylate (DEAD) (1.5 eq) dropwise.

  • After stirring for 15 minutes, add thioacetic acid (1.5 eq) dropwise.

  • Allow the reaction to warm to room temperature and stir for 12 hours.

  • Concentrate the reaction mixture under reduced pressure.

  • Purify the crude product by column chromatography to yield the thioacetate intermediate.

  • Dissolve the thioacetate in methanol and add a catalytic amount of sodium methoxide.

  • Stir at room temperature for 2 hours, then neutralize with acetic acid.

  • Concentrate the mixture and purify by distillation to obtain oxetane-3-thiol.

Step 2: Oxidative Chlorination of Oxetane-3-thiol

• Rationale: This step converts the thiol to the corresponding sulfonyl chloride. N-chlorosuccinimide (NCS) in the presence of an acid is an effective reagent for this transformation.

• Procedure:

  • Dissolve oxetane-3-thiol (1.0 eq) in a mixture of acetonitrile and water.

  • Add N-chlorosuccinimide (3.0 eq) and a catalytic amount of HCl.

  • Stir the reaction mixture at room temperature for 4 hours.

  • Extract the product with dichloromethane.

  • Wash the organic layer with saturated sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield oxetane-3-sulfonyl chloride.

Protocol 2: Synthesis of the Oxetane-3-sulfonamide Kinase Inhibitor

This protocol details the final steps to assemble the kinase inhibitor.

Step 1: Sulfonamide Formation

• Rationale: The reaction of the sulfonyl chloride with a primary or secondary amine forms the sulfonamide bond. The choice of amine will be dictated by the desired kinase target and structure-activity relationship (SAR) data.

• Procedure:

  • Dissolve the desired amine (1.1 eq) and triethylamine (1.5 eq) in anhydrous dichloromethane at 0 °C.

  • Add a solution of oxetane-3-sulfonyl chloride (1.0 eq) in dichloromethane dropwise.

  • Allow the reaction to warm to room temperature and stir for 6 hours.

  • Wash the reaction mixture with 1M HCl, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography to obtain the oxetane-3-sulfonamide intermediate.

Step 2: Coupling to the Kinase-Targeting Headgroup

• Rationale: The final step involves coupling the oxetane-3-sulfonamide intermediate to a heterocyclic headgroup known to interact with the hinge region of the target kinase. A Suzuki or Buchwald-Hartwig cross-coupling reaction is commonly employed for this purpose.

• Procedure (Suzuki Coupling Example):

  • To a degassed mixture of the oxetane-3-sulfonamide intermediate (bearing a boronic acid or ester) (1.0 eq), the heterocyclic halide headgroup (1.1 eq), and a palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 eq) in a suitable solvent (e.g., dioxane/water), add a base (e.g., K₂CO₃, 2.0 eq).

  • Heat the reaction mixture under an inert atmosphere at 80-100 °C for 12 hours.

  • Cool the reaction to room temperature and dilute with ethyl acetate.

  • Wash with water and brine, then dry the organic layer over anhydrous sodium sulfate.

  • Filter and concentrate under reduced pressure.

  • Purify the final compound by preparative HPLC to yield the target kinase inhibitor.

Biochemical and Cellular Evaluation

Once synthesized, the novel kinase inhibitors must be rigorously evaluated for their biological activity.

Biochemical Kinase Inhibition Assay

Protocol 3: ADP-Glo™ Kinase Assay

• Rationale: The ADP-Glo™ Kinase Assay is a luminescent, homogeneous assay that measures the amount of ADP produced during a kinase reaction.[2] It is a robust and sensitive method for determining the IC₅₀ values of kinase inhibitors.[2]

• Principle: The assay is performed in two steps. First, the kinase reaction is stopped, and the remaining ATP is depleted. Second, the ADP is converted to ATP, which is then used in a luciferase/luciferin reaction to generate a luminescent signal that is proportional to the kinase activity.[6]

• Procedure:

  • Kinase Reaction:

    • Prepare a reaction mixture containing the target kinase, the substrate, and ATP in a suitable kinase buffer.

    • Add varying concentrations of the oxetane-3-sulfonamide inhibitor to the wells of a 384-well plate.

    • Initiate the reaction by adding the kinase reaction mixture to the wells.

    • Incubate the plate at 30 °C for 1 hour.

  • ADP Detection:

    • Add ADP-Glo™ Reagent to each well to terminate the kinase reaction and deplete the remaining ATP. Incubate at room temperature for 40 minutes.

    • Add Kinase Detection Reagent to each well to convert ADP to ATP and generate a luminescent signal. Incubate at room temperature for 30 minutes.

  • Data Acquisition and Analysis:

    • Measure the luminescence using a plate reader.

    • Calculate the percent inhibition for each inhibitor concentration relative to a DMSO control.

    • Determine the IC₅₀ value by fitting the data to a dose-response curve.

Cellular Kinase Inhibition and Signaling Pathway Analysis

Protocol 4: Western Blot Analysis of Phospho-Protein Levels

• Rationale: To confirm that the inhibitor is active in a cellular context, it is essential to measure its effect on the phosphorylation of the kinase's downstream substrates. Western blotting is a standard technique for this purpose.[7]

• Procedure:

  • Cell Treatment:

    • Culture a relevant cancer cell line to 70-80% confluency.

    • Treat the cells with varying concentrations of the oxetane-3-sulfonamide inhibitor for a specified time (e.g., 2 hours).

  • Protein Extraction:

    • Lyse the cells in a suitable lysis buffer containing protease and phosphatase inhibitors.

    • Determine the protein concentration of the lysates using a BCA assay.

  • Western Blotting:

    • Separate the protein lysates by SDS-PAGE and transfer the proteins to a PVDF membrane.

    • Block the membrane with 5% non-fat milk or BSA in TBST.

    • Incubate the membrane with a primary antibody specific for the phosphorylated form of the target substrate overnight at 4 °C.

    • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

    • Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • Data Analysis:

    • Quantify the band intensities using image analysis software.

    • Normalize the phospho-protein signal to a loading control (e.g., β-actin or total protein).

    • Determine the concentration-dependent effect of the inhibitor on substrate phosphorylation.

Caption: Workflow for Western blot analysis of kinase signaling.

Structure-Activity Relationship (SAR) and Data Interpretation

The development of potent and selective kinase inhibitors requires a systematic exploration of the structure-activity relationship (SAR). The following table provides a hypothetical example of an SAR study for an oxetane-3-sulfonamide inhibitor targeting a hypothetical kinase.

Compound	R¹ Group	R² Group	Kinase IC₅₀ (nM)	Cell Proliferation GI₅₀ (µM)
1a	H	4-Fluorophenyl	500	>10
1b	H	4-Chlorophenyl	250	8.5
1c	H	4-Methoxyphenyl	800	>10
1d	Methyl	4-Fluorophenyl	750	>10
2a	H	Pyridin-4-yl	50	1.2
2b	H	Pyrimidin-4-yl	25	0.8
2c	H	Pyrazin-2-yl	30	0.9

Interpretation of Hypothetical SAR Data:

• Effect of the R² Group: Comparison of compounds 1a-1c suggests that electron-withdrawing groups at the para-position of the phenyl ring are favorable for kinase inhibition. The replacement of the phenyl ring with a nitrogen-containing heterocycle (compounds 2a-2c ) leads to a significant increase in potency, likely due to the formation of a key hydrogen bond with the kinase hinge region.

• Effect of the R¹ Group: N-methylation of the sulfonamide (compound 1d ) results in a loss of activity, indicating that the sulfonamide NH is likely involved in a crucial hydrogen bond interaction with the target kinase.

Conclusion

The oxetane-3-sulfonamide scaffold represents a promising starting point for the development of novel kinase inhibitors. The unique combination of the oxetane ring and the sulfonamide group offers the potential for improved potency, selectivity, and pharmacokinetic properties. The synthetic and analytical protocols provided in this guide offer a comprehensive framework for researchers to explore this exciting area of medicinal chemistry.

References

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Oxetane-3-sulfonamide derivatives as γ-secretase inhibitors for Alzheimer's research

An In-Depth Guide to the Application of Oxetane-3-Sulfonamide Derivatives as γ-Secretase Inhibitors in Alzheimer's Disease Research

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of oxetane-3-sulfonamide derivatives as potent and selective γ-secretase inhibitors for the study and potential treatment of Alzheimer's disease. This guide moves beyond simple procedural lists to offer a deep dive into the causality behind experimental choices, ensuring a robust and well-grounded research strategy.

Introduction: Targeting the Engine of Amyloid Production

Alzheimer's disease (AD) is a devastating neurodegenerative disorder characterized by the progressive loss of cognitive function.[1] A central tenet of its pathology is the "amyloid cascade hypothesis," which posits that the accumulation of toxic amyloid-β (Aβ) peptides in the brain is the primary trigger for the ensuing neuronal death and dementia.[1] These Aβ peptides are generated from the sequential cleavage of the amyloid precursor protein (APP) by two enzymes: β-secretase (BACE1) and the γ-secretase complex.[2][3]

The γ-secretase complex, an intramembrane aspartyl protease, performs the final cut that releases Aβ peptides of varying lengths, most notably the highly aggregation-prone Aβ42.[4] This makes γ-secretase a primary therapeutic target for reducing the production of toxic Aβ. However, the development of γ-secretase inhibitors (GSIs) has been fraught with challenges, primarily due to "off-target" inhibition of other critical signaling pathways. The most significant of these is the Notch signaling pathway, which is essential for cell-fate determination and homeostasis in adult tissues.[5][6] Inhibition of Notch cleavage by early-generation GSIs led to severe side effects in clinical trials, including gastrointestinal toxicity and cognitive worsening, ultimately leading to their failure.[1][4][5]

This has driven the search for a new generation of inhibitors that can selectively target APP processing over Notch. Among the promising candidates are oxetane-3-sulfonamide derivatives . This class of compounds leverages the potent inhibitory action of the sulfonamide moiety while incorporating an oxetane ring.[7] The oxetane motif is a valuable tool in modern medicinal chemistry, used to improve physicochemical properties such as metabolic stability and solubility by reducing lipophilicity, thereby enhancing the "drug-likeness" of the molecule.[7][8][9] This guide provides the scientific rationale and detailed protocols for evaluating these next-generation inhibitors.

The Dual-Faced Role of γ-Secretase: A Tale of Two Substrates

To effectively utilize oxetane-3-sulfonamide derivatives, one must first appreciate the complex biology of their target. The γ-secretase complex is a multi-subunit enzyme composed of presenilin (PS), nicastrin, Aph-1, and Pen-2.[5] Presenilin forms the catalytic core.[10] The enzyme's role is not limited to Aβ production; it is a crucial processor of numerous type-I transmembrane proteins.

The Amyloidogenic vs. Non-Amyloidogenic Pathways

APP can be processed via two competing pathways, as illustrated below. The goal of GSI-based therapy is to specifically block the amyloidogenic pathway.

Caption: Amyloid Precursor Protein (APP) Processing Pathways.

The Critical Notch Signaling Axis

The Notch receptor is vital for cellular communication. Upon ligand binding, it is cleaved by other proteases and then by γ-secretase, which releases the Notch Intracellular Domain (NICD). NICD then travels to the nucleus to regulate gene transcription.[5][6] Non-selective GSIs block this release, leading to the observed toxicities. The primary goal in the development of oxetane-3-sulfonamide derivatives is to achieve a therapeutic window by selectively inhibiting APP processing.[11]

Caption: The dual inhibitory action of GSIs on APP and Notch.

Core Experimental Protocols and Methodologies

The following protocols provide a validated framework for characterizing oxetane-3-sulfonamide derivatives.

Protocol 1: In Vitro Determination of Potency (IC₅₀)

Causality & Rationale: Before proceeding to complex cellular systems, it is crucial to determine if the compound directly inhibits the isolated γ-secretase enzyme. This cell-free assay provides a clean measure of potency (IC₅₀), the concentration of inhibitor required to reduce enzyme activity by 50%. This is the foundational first pass in any inhibitor screening cascade. Commercially available kits, often based on Förster Resonance Energy Transfer (FRET), provide a standardized and high-throughput method.[12][13]

Step-by-Step Methodology:

• Reagent Preparation:

  • Reconstitute the human γ-secretase enzyme complex and the fluorogenic APP-based substrate according to the manufacturer's protocol (e.g., R&D Systems, Catalog #FP003).

  • Prepare a 10 mM stock solution of the oxetane-3-sulfonamide derivative in 100% DMSO.

  • Create a serial dilution series of the inhibitor (e.g., from 100 µM to 1 pM) in assay buffer. Ensure the final DMSO concentration in the assay is ≤1%.

• Assay Setup (96-well black plate):

  • Add 20 µL of assay buffer to all wells.

  • Add 10 µL of each inhibitor dilution to the sample wells.

  • Add 10 µL of assay buffer with 1% DMSO to the "no inhibitor" (100% activity) control wells.

  • Add 10 µL of a known potent GSI (e.g., Semagacestat) at a high concentration (e.g., 10 µM) to the "maximum inhibition" (0% activity) control wells.

• Enzymatic Reaction:

  • Initiate the reaction by adding 10 µL of the γ-secretase enzyme to all wells.

  • Pre-incubate for 15 minutes at 37°C.

  • Add 10 µL of the fluorogenic substrate to all wells to start the cleavage reaction.

• Measurement:

  • Immediately place the plate in a fluorescence plate reader.

  • Measure the fluorescence intensity every 5 minutes for 60-90 minutes at the appropriate excitation/emission wavelengths for the FRET pair. The rate of increase in fluorescence is proportional to enzyme activity.

• Data Analysis:

  • Calculate the reaction rate (slope of the linear portion of the fluorescence vs. time curve) for each well.

  • Normalize the data: % Inhibition = 100 * (1 - [Rate_sample - Rate_max_inhibition] / [Rate_no_inhibitor - Rate_max_inhibition]).

  • Plot % Inhibition versus the log of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Data Presentation: In Vitro Potency

Compound	γ-Secretase IC₅₀ (nM)
Derivative OX-S-01	5.2
Derivative OX-S-02	15.8
Derivative OX-S-03	1.1

| Semagacestat (Control) | 3.5 |

Protocol 2: Cell-Based Quantification of Aβ40 and Aβ42

Causality & Rationale: A compound's activity in a cell-free system does not guarantee its efficacy in a cellular environment, where factors like membrane permeability and metabolic stability come into play.[10] This protocol assesses the ability of the inhibitors to cross the cell membrane and engage the γ-secretase complex to reduce the secretion of Aβ peptides into the culture medium. Measuring both Aβ40 and Aβ42 is critical, as an increase in the Aβ42/Aβ40 ratio is a key pathogenic event in AD.

Step-by-Step Methodology:

• Cell Culture:

  • Culture human embryonic kidney (HEK293) cells stably overexpressing human APP (HEK-APP) in DMEM supplemented with 10% FBS and appropriate selection antibiotics.

  • Seed cells in a 24-well plate at a density that will result in ~80-90% confluency after 24 hours.

• Compound Treatment:

  • Prepare serial dilutions of the oxetane-3-sulfonamide derivatives in fresh culture medium.

  • Aspirate the old medium from the cells and replace it with the medium containing the compounds or a vehicle control (e.g., 0.1% DMSO).

  • Incubate the cells for 24 hours at 37°C in a CO₂ incubator.

• Sample Collection:

  • After incubation, carefully collect the conditioned medium from each well.

  • Centrifuge the medium at 1,000 x g for 5 minutes to pellet any detached cells or debris.

  • Transfer the supernatant to a new tube and store it at -80°C until analysis.

• Aβ Quantification (ELISA):

  • Use commercially available sandwich ELISA kits specific for human Aβ40 and Aβ42 (e.g., from Invitrogen or Meso Scale Discovery).

  • Thaw the conditioned media samples and the ELISA standards on ice.

  • Follow the manufacturer's protocol precisely for adding samples, standards, detection antibodies, and substrate.

  • Read the absorbance or luminescence on a compatible plate reader.

• Data Analysis:

  • Generate a standard curve using the known concentrations of the Aβ standards.

  • Calculate the concentration of Aβ40 and Aβ42 in each sample from the standard curve.

  • Normalize the data to the vehicle-treated control to determine the percent reduction in Aβ secretion for each compound concentration.

  • Calculate the IC₅₀ for the reduction of both Aβ40 and Aβ42.

Data Presentation: Cellular Aβ Reduction

Compound	Aβ40 IC₅₀ (nM)	Aβ42 IC₅₀ (nM)
Derivative OX-S-01	25.1	22.5
Derivative OX-S-03	8.9	7.3

| Semagacestat (Control) | 12.4 | 10.1 |

Protocol 3: Cell-Based Notch Signaling Selectivity Assay

Causality & Rationale: This is the most critical assay for evaluating the therapeutic potential of a GSI. Its purpose is to quantify the "on-target" effect (Aβ reduction) versus the "off-target" effect (Notch inhibition). A large selectivity window (a high ratio of Notch IC₅₀ to APP IC₅₀) suggests a lower likelihood of mechanism-based toxicity. This can be achieved using a luciferase reporter gene assay, which provides a highly sensitive and quantitative readout of Notch pathway activity.[14][15]

Step-by-Step Methodology:

• Cell Line and Reagents:

  • Use a cell line engineered for a Notch reporter assay (e.g., HEK293 cells stably co-transfected with a Notch1 receptor and a luciferase reporter gene under the control of a CSL-responsive promoter).

  • Luciferase assay reagent (e.g., Promega's ONE-Glo™).

• Assay Procedure:

  • Seed the Notch reporter cells in a 96-well white, clear-bottom plate.

  • After 24 hours, treat the cells with serial dilutions of the oxetane-3-sulfonamide derivatives, a vehicle control, and a positive control inhibitor.

  • Incubate for 24-48 hours.

• Luciferase Measurement:

  • Remove the plate from the incubator and allow it to equilibrate to room temperature.

  • Add the luciferase assay reagent to each well according to the manufacturer's instructions. This reagent lyses the cells and provides the substrate for the luciferase enzyme.

  • Incubate for 5-10 minutes with gentle shaking to ensure complete lysis.

  • Measure the luminescence signal using a plate luminometer.

• Data Analysis:

  • Calculate the % inhibition of the Notch signaling pathway for each compound concentration relative to the vehicle control.

  • Determine the IC₅₀ for Notch inhibition by plotting % inhibition versus log concentration.

  • Calculate the Selectivity Index: Selectivity Index = (IC₅₀ for Notch Inhibition) / (IC₅₀ for Aβ42 Reduction).

Integrated Workflow for Inhibitor Characterization

The logical flow of these experiments is critical for an efficient and cost-effective evaluation of novel compounds.

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The Enduring Utility of Sulfonamides: Application Notes and Protocols for Antibacterial Evaluation

Introduction: A Legacy of Targeted Antibacterial Action

Sulfonamides, the first class of synthetic antimicrobial agents to be used systemically, represent a cornerstone in the history of medicine. Their discovery ushered in the era of chemotherapy and fundamentally changed the approach to treating bacterial infections.[1] While the emergence of other antibiotic classes and the rise of resistance have refined their clinical applications, sulfonamides remain relevant therapeutic agents and valuable tools in drug discovery and research.[2] This guide provides an in-depth exploration of the use of sulfonamides as antibacterial agents, offering both the theoretical underpinnings and detailed experimental protocols for their evaluation. We will delve into their mechanism of action, the molecular basis of resistance, and standardized methodologies for assessing their efficacy, providing researchers, scientists, and drug development professionals with a comprehensive resource.

Section 1: The Scientific Foundation of Sulfonamide Activity

Mechanism of Action: Competitive Inhibition of Folate Synthesis

The antibacterial efficacy of sulfonamides hinges on their ability to disrupt a critical metabolic pathway in bacteria: the de novo synthesis of folic acid (vitamin B9).[2][3] Bacteria, unlike humans who obtain folate from their diet, must synthesize this essential cofactor. Folic acid is a precursor for the synthesis of nucleotides (purines and thymidine) and certain amino acids, making it indispensable for DNA replication, repair, and ultimately, bacterial proliferation.[1][4]

Sulfonamides are structural analogs of para-aminobenzoic acid (PABA), a key substrate for the enzyme dihydropteroate synthase (DHPS).[5] By mimicking PABA, sulfonamides competitively inhibit DHPS, thereby blocking the condensation of PABA with dihydropterin pyrophosphate to form dihydropteroate, a crucial intermediate in the folic acid pathway.[3][6] This inhibition is bacteriostatic, meaning it halts bacterial growth and reproduction rather than directly killing the cells.[2] The combination of sulfonamides with trimethoprim, which inhibits a subsequent enzyme in the pathway (dihydrofolate reductase), often results in a synergistic and bactericidal effect.[1]

Caption: Key Mechanisms of Bacterial Resistance to Sulfonamides.

Section 2: Experimental Protocols for Evaluating Sulfonamide Activity

The in vitro evaluation of sulfonamide efficacy is crucial for both clinical diagnostics and drug development. The following protocols are based on guidelines from the Clinical and Laboratory Standards Institute (CLSI) and provide standardized methods for determining the antibacterial activity of sulfonamides. [7][8]

Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

The broth microdilution method is a quantitative technique used to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism. [9][10] Causality Behind Experimental Choices:

• Mueller-Hinton Broth (MHB): This medium is recommended for susceptibility testing of non-fastidious, rapidly growing bacteria as it has low levels of sulfonamide inhibitors (thymidine and thymine) and supports good growth of most pathogens. [9]* Inoculum Standardization: A standardized inoculum (1.5 x 10^8 CFU/mL, equivalent to a 0.5 McFarland standard) is critical for reproducibility. A lower inoculum may lead to falsely low MICs, while a higher inoculum can result in falsely high MICs.

• Serial Two-Fold Dilutions: This allows for the precise determination of the MIC value across a range of concentrations.

• Controls: The inclusion of a growth control (no antibiotic) and a sterility control (no bacteria) is essential to validate the experiment. The growth control ensures that the bacteria are viable and capable of growth in the test medium, while the sterility control confirms that the medium is not contaminated.

Protocol:

• Preparation of Sulfonamide Stock Solution:

  • Accurately weigh the sulfonamide powder and dissolve it in a suitable solvent to create a high-concentration stock solution (e.g., 1024 µg/mL). The choice of solvent will depend on the solubility of the specific sulfonamide.

• Preparation of Microtiter Plates:

  • Using a sterile 96-well microtiter plate, add 100 µL of cation-adjusted Mueller-Hinton Broth (CAMHB) to wells 2 through 12 of each row to be used.

  • Add 200 µL of the sulfonamide stock solution to well 1 of each corresponding row.

  • Perform serial two-fold dilutions by transferring 100 µL from well 1 to well 2, mixing thoroughly, and then transferring 100 µL from well 2 to well 3, and so on, until well 10. Discard 100 µL from well 10. Well 11 will serve as the growth control (no antibiotic), and well 12 will be the sterility control.

• Inoculum Preparation:

  • From a fresh (18-24 hour) culture plate, select 3-5 isolated colonies of the test organism.

  • Suspend the colonies in sterile saline or broth and adjust the turbidity to match a 0.5 McFarland standard. [9][11] * Dilute the standardized inoculum in CAMHB to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the wells.

• Inoculation and Incubation:

  • Inoculate each well (except the sterility control) with 100 µL of the diluted bacterial suspension. [11] * Cover the plate and incubate at 35 ± 2 °C for 16-20 hours in ambient air. [12]5. Interpretation of Results:

  • The MIC is the lowest concentration of the sulfonamide at which there is no visible growth (turbidity) of the bacteria. [11]This can be determined by visual inspection or with a microplate reader.

Kirby-Bauer Disk Diffusion Susceptibility Test

The Kirby-Bauer test is a qualitative method used to determine the susceptibility of a bacterial isolate to a range of antimicrobial agents. [13][14] Causality Behind Experimental Choices:

• Mueller-Hinton Agar (MHA): MHA is the recommended medium for the disk diffusion test for the same reasons as in the broth microdilution method. [14]The agar depth (4 mm) is critical for ensuring proper diffusion of the antibiotic.

• Confluent Lawn of Growth: Streaking the plate for a confluent lawn ensures that the inhibition zones are uniform and easily measurable.

• Standardized Antibiotic Disks: Commercially available disks impregnated with a standardized concentration of the sulfonamide are used to ensure consistency and comparability of results.

• Zone of Inhibition Measurement: The diameter of the zone of no growth around the disk is measured and compared to established interpretive criteria to determine if the organism is susceptible, intermediate, or resistant.

Protocol:

• Inoculum Preparation:

  • Prepare a standardized bacterial inoculum equivalent to a 0.5 McFarland standard as described in the MIC protocol.

• Inoculation of Agar Plate:

  • Dip a sterile cotton swab into the standardized inoculum and remove excess fluid by pressing it against the inside of the tube. [13] * Streak the swab evenly over the entire surface of a Mueller-Hinton agar plate in three directions, rotating the plate approximately 60 degrees between each streaking to ensure a confluent lawn of growth. [13][14] * Allow the plate to dry for 3-5 minutes.

• Application of Antibiotic Disks:

  • Using sterile forceps or a disk dispenser, place the sulfonamide-impregnated disks onto the surface of the agar. [13][14] * Gently press each disk to ensure complete contact with the agar surface. Disks should be spaced at least 24 mm apart.

• Incubation:

  • Invert the plates and incubate at 35 ± 2 °C for 16-20 hours.

• Interpretation of Results:

  • Measure the diameter of the zone of complete inhibition (no visible growth) around each disk in millimeters.

  • Interpret the results as susceptible, intermediate, or resistant by comparing the zone diameters to the interpretive charts provided by the CLSI. [7][15]

Section 3: Data Presentation and Interpretation

Minimum Inhibitory Concentration (MIC) Data

The following table provides representative MIC ranges for sulfamethoxazole (often in combination with trimethoprim) against common bacterial pathogens. It is important to note that these values can vary depending on the specific strain and geographic location.

Sulfonamide Agent	Bacterial Species	MIC50 (µg/mL)	MIC90 (µg/mL)	CLSI Breakpoint (S/I/R) (µg/mL)
Trimethoprim-Sulfamethoxazole	Escherichia coli	≤0.5/9.5	>4/76	≤2/38 / - / ≥4/76
Trimethoprim-Sulfamethoxazole	Staphylococcus aureus	≤0.5/9.5	1/19	≤2/38 / - / ≥4/76

Data is illustrative and should be confirmed with current CLSI or EUCAST guidelines. MIC50 and MIC90 represent the MICs at which 50% and 90% of isolates are inhibited, respectively. [16][17][18][19][20]

Interpretation of Kirby-Bauer Results

The interpretation of the zone of inhibition in a Kirby-Bauer test is categorical (Susceptible, Intermediate, or Resistant) based on established breakpoints.

• Susceptible: This category implies that isolates are inhibited by the usually achievable concentrations of the antimicrobial agent when the recommended dosage is used for the site of infection.

• Intermediate: This category includes isolates with antimicrobial agent MICs that approach attainable blood and tissue levels and for which response rates may be lower than for susceptible isolates.

• Resistant: This category implies that isolates are not inhibited by the usually achievable concentrations of the agent with normal dosage schedules and/or that demonstrate specific resistance mechanisms.

Conclusion: A Continued Role in Antibacterial Research

Sulfonamides, despite being one of the oldest classes of antibiotics, continue to be valuable tools in the fight against bacterial infections. A thorough understanding of their mechanism of action, the evolution of resistance, and the standardized methods for their evaluation is essential for their effective use in both clinical and research settings. The protocols and information provided in this guide are intended to equip scientists and drug development professionals with the knowledge and practical methodologies to accurately assess the antibacterial properties of sulfonamides and contribute to the ongoing efforts to combat antimicrobial resistance.

References

• Clinical and Laboratory Standards Institute. (2025). Performance Standards for Antimicrobial Susceptibility Testing; Thirty-fifth Informational Supplement. CLSI document M100-S35. Clinical and Laboratory Standards Institute. [Link]

• Bermingham, A., & Derrick, J. P. (2002). The folic acid biosynthesis pathway in bacteria: evaluation of potential for antibacterial drug discovery. BioEssays, 24(7), 637–648. [Link]

• Traczewski, M. M., & Brown, S. D. (2006). Comparison of Three Reference Methods for Testing Susceptibility of Staphylococci to Trimethoprim-Sulfamethoxazole. Journal of Clinical Microbiology, 44(4), 1350–1353. [Link]

• Sköld, O. (2000). Sulfonamide resistance: mechanisms and trends. Drug Resistance Updates, 3(3), 155–160. [Link]

• American Society for Microbiology. (2009). Kirby-Bauer Disk Diffusion Susceptibility Test Protocol. [Link]

• World Organisation for Animal Health. (n.d.). Antimicrobial susceptibility testing (Broth microdilution method). [Link]

• Clinical and Laboratory Standards Institute. (2025). Breakpoint Implementation Toolkit (BIT). [Link]

• Tačić, A., et al. (2018). Antimicrobial sulfonamide drugs. ResearchGate. [Link]

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• Islam, M. M., et al. (2021). Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. Molecular Biology Reports, 48(4), 3745–3758. [Link]

• Microbiology International. (n.d.). Broth Microdilution. [Link]

• Clinical and Laboratory Standards Institute. (n.d.). CLSI M100™. [Link]

• EUCAST. (n.d.). MIC and Inhibition zone diameter distributions of microorganisms without and with phenotypically evident resistance mechanisms. [Link]

• Bermingham, A., & Derrick, J. P. (2002). The folic acid biosynthesis pathway in bacteria: Evaluation of potential for antibacterial drug discovery. ResearchGate. [Link]

• Wang, Y., et al. (2022). The Risk of Emerging Resistance to Trimethoprim/Sulfamethoxazole in Staphylococcus aureus. Antibiotics, 11(9), 1145. [Link]

• Hardy Diagnostics. (2024). How to do a Kirby-Bauer Disk Diffusion Antimicrobial Susceptibility Test. [Link]

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• ResearchGate. (2015). M100-S25: Performance Standards for Antimicrobial Susceptibility Testing; Twenty-Fifth Informational Supplement. [Link]

• European Committee on Antimicrobial Susceptibility Testing. (2024). Breakpoint tables for interpretation of MICs and zone diameters. Version 14.0. [Link]

• Bookstaver, P. B., et al. (2021). In Vitro Time-Kill Studies of Trimethoprim/Sulfamethoxazole against Stenotrophomonas maltophilia versus Escherichia coli. Antimicrobial Agents and Chemotherapy, 65(12), e01137-21. [Link]

• The Rubin Lab. (2020). MIC (Broth Microdilution) Testing. [Link]

• Venkatesan, R., et al. (2022). Molecular mechanism of plasmid-borne resistance to sulfonamides. bioRxiv. [Link]

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• Clinical and Laboratory Standards Institute. (2011). Methods for Antimicrobial Susceptibility Testing for Human Mycoplasmas; Approved Guideline. [Link]

• Fujimura, S., et al. (2018). Screening method for trimethoprim/sulfamethoxazole-resistant small colony variants of Staphylococcus aureus. Journal of Global Antimicrobial Resistance, 14, 145–149. [Link]

• The Kirby Laboratory. (n.d.). Rapid Susceptibility Testing Methods. [Link]

• ResearchGate. (n.d.). Advances in Sulfonamide Research: Synthesis, Mechanisms, and Biomedical Applications. [Link]

• ResearchGate. (n.d.). MIC distribution of E. coli (n = 135) against sulfamethoxazole in combination with trimethoprim (19:1) in the test range of 0.03–64 μg/mL. [Link]

• Ninja Nerd. (2017). Antibiotics: Folic Acid Pathway Inhibitors: Part 2. [Link]

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• ResearchGate. (n.d.). MIC breakpoints for selected antibiotics according to EUCAST, CLSI and.... [Link]

• EUCAST. (n.d.). Search database. [Link]

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Technical Notes & Optimization

Technical Support Center: Optimization of Reaction Conditions for the Synthesis of Oxetane-3-sulfonamide

Welcome to the technical support center for the synthesis of oxetane-3-sulfonamide. This guide is designed for researchers, medicinal chemists, and drug development professionals who are looking to incorporate this valuable motif into their molecules. As a Senior Application Scientist, I understand that synthesizing strained heterocyclic systems can present unique challenges. This document provides in-depth troubleshooting advice, frequently asked questions, and optimized protocols to navigate the complexities of this specific transformation.

The synthesis of oxetane-3-sulfonamide is not a trivial undertaking. The inherent ring strain of the oxetane moiety, coupled with the reactivity of the sulfonyl group, can lead to unexpected side reactions and low yields. This guide is structured to anticipate these issues, providing not just solutions, but also the scientific reasoning behind them.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the synthesis of oxetane-3-sulfonamide, presented in a question-and-answer format.

Question 1: I am attempting to synthesize oxetane-3-sulfonyl chloride as a precursor, but the reaction is failing or giving a complex mixture of products. What is going wrong?

Answer:

The instability of oxetane-3-sulfonyl chloride is a significant hurdle in this synthetic route. Attempts to prepare this intermediate are often unsuccessful due to the high reactivity of the sulfonyl chloride in the presence of the strained oxetane ring.[1] The more stable precursor is the corresponding oxetane-3-sulfonyl fluoride.[1]

Scientific Rationale:

The strong electron-withdrawing nature of the sulfonyl chloride group can weaken the C-S bond and promote decomposition pathways. The oxetane ring itself is susceptible to ring-opening under acidic conditions, which can be generated during the synthesis of the sulfonyl chloride.

Recommendations:

• Switch to the Sulfonyl Fluoride: It is highly recommended to synthesize and use oxetane-3-sulfonyl fluoride as the precursor. It is significantly more stable and easier to handle.[1]

• Alternative Sulfonyl Chloride Synthesis Conditions: If you must proceed with the sulfonyl chloride, consider milder, non-acidic methods for its synthesis. Traditional methods involving chlorosulfonic acid are likely too harsh. Milder reagents such as N-chlorosuccinimide (NCS) in the presence of a thiol precursor to the sulfonic acid could be explored, but success is not guaranteed.[2][3]

Question 2: My reaction of oxetane-3-sulfonyl fluoride with ammonia (or a primary/secondary amine) is primarily yielding the corresponding 3-amino-oxetane, not the desired sulfonamide. Why is this happening and how can I favor sulfonamide formation?

Answer:

This is the most common and mechanistically interesting challenge in this synthesis. Instead of the expected nucleophilic attack on the sulfur atom (a SuFEx reaction), the reaction often proceeds via a "defluorosulfonylative coupling."[1] This pathway involves the loss of sulfur dioxide (SO2) and a fluoride ion to form a highly reactive oxetane-3-carbocation. The amine then acts as a nucleophile and attacks this carbocation, leading to the formation of a C-N bond and the 3-amino-oxetane product.[1][4]

Scientific Rationale:

The formation of the oxetane-3-carbocation is facilitated by the strained ring system and is a lower energy pathway under neutral or mildly basic conditions with heating. The reaction essentially becomes a competition between two nucleophilic attacks: the amine on the sulfur atom (to give the sulfonamide) and the amine on the carbocation (to give the amino-oxetane).

Recommendations:

To favor the formation of the sulfonamide, you need to promote the SuFEx pathway and suppress the carbocation formation. This can be achieved by:

• Low-Temperature Conditions: Perform the reaction at very low temperatures. Start at -78 °C and allow the reaction to slowly warm to room temperature. This disfavors the elimination of SO2 and the formation of the carbocation.[5]

• Use of a Strong, Non-nucleophilic Base: Deprotonate the amine first using a strong base like n-butyllithium (nBuLi) at low temperature to form the lithium amide.[5] This highly nucleophilic amide is more likely to attack the sulfur atom of the sulfonyl fluoride.

• Choice of Solvent: Use an ethereal solvent like tetrahydrofuran (THF) which is suitable for reactions involving organolithium reagents.

Question 3: The yield of my oxetane-3-sulfonamide is consistently low, even when I follow the recommended low-temperature protocol. What other parameters can I optimize?

Answer:

Low yields can be attributed to several factors, including incomplete reaction, degradation of the product during workup, and competing side reactions.

Optimization Strategies:

Parameter	Recommendation	Rationale
Amine Equivalents	Use a slight excess of the lithium amide (1.1-1.2 equivalents).	Ensures complete consumption of the oxetane-3-sulfonyl fluoride.
Reaction Time	Monitor the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) to determine the optimal reaction time.	Prolonged reaction times, even at low temperatures, can lead to decomposition.
Workup Procedure	Quench the reaction at low temperature with a saturated aqueous solution of ammonium chloride. Avoid acidic workup conditions.	The oxetane ring is sensitive to acid and can ring-open.[6] The sulfonamide product may also be acid-labile.
Purification	Use column chromatography on silica gel with a gradient of a suitable solvent system (e.g., hexanes/ethyl acetate or dichloromethane/methanol).	The product is likely to be polar, and careful purification is necessary to remove unreacted starting material and byproducts.

Frequently Asked Questions (FAQs)

Q: What is the general stability of the oxetane ring under the reaction conditions for sulfonamide synthesis?

A: The oxetane ring is generally stable under neutral to basic conditions.[6] However, it is highly susceptible to ring-opening under acidic conditions. Therefore, it is crucial to avoid any acidic reagents or workup procedures. The 3,3-disubstituted oxetanes are generally more stable than their 3-monosubstituted counterparts.[7]

Q: Are there any alternative reagents to oxetane-3-sulfonyl fluoride for this synthesis?

A: While oxetane-3-sulfonyl chloride is generally unstable, you could explore the use of pentafluorophenyl (PFP) sulfonate esters as a stable alternative. These have been shown to react with amines to form sulfonamides and are often crystalline, shelf-stable solids. However, the synthesis of the oxetane-3-pentafluorophenyl sulfonate would need to be developed.

Q: How can I confirm the formation of the desired oxetane-3-sulfonamide versus the 3-amino-oxetane byproduct?

A: A combination of analytical techniques is recommended:

• Mass Spectrometry (MS): The two products will have different molecular weights, which can be easily distinguished by MS.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The protons on the carbons adjacent to the nitrogen will have different chemical shifts and coupling patterns in the sulfonamide versus the amino-oxetane.

  • ¹³C NMR: The carbon attached to the sulfonyl group will have a different chemical shift compared to the carbon attached to the amino group.

• Infrared (IR) Spectroscopy: The sulfonamide will show characteristic S=O stretching frequencies (typically in the range of 1350-1300 cm⁻¹ and 1160-1140 cm⁻¹).

Experimental Protocols

Protocol 1: Synthesis of 3-Aryloxetane-3-sulfonyl Fluoride (General Procedure)

This protocol is adapted from the literature and serves as a general guideline for the preparation of the key intermediate.[4]

• Step 1: Synthesis of the Sulfide: To a solution of the corresponding 3-aryloxetan-3-ol in a suitable solvent, add a thiol source and a lithium catalyst. Stir at room temperature until the reaction is complete as monitored by TLC.

• Step 2: Oxidation to the Sulfone: Oxidize the resulting sulfide to the corresponding sulfone using an oxidizing agent such as meta-chloroperoxybenzoic acid (m-CPBA).

• Step 3: Elimination to the Sulfinate: Treat the sulfone with a base to induce elimination and form the sulfinate in situ.

• Step 4: Fluorination: Add a fluorinating agent like Selectfluor to the crude sulfinate to obtain the final oxetane-3-sulfonyl fluoride. Purify by column chromatography.

Protocol 2: Optimized Synthesis of Oxetane-3-sulfonamide

Warning: This reaction uses n-butyllithium, which is a pyrophoric reagent. Handle with extreme care under an inert atmosphere.

• Amine Deprotonation: In a flame-dried, three-necked round-bottom flask under an argon atmosphere, dissolve the amine (1.1 eq.) in anhydrous THF. Cool the solution to -78 °C using a dry ice/acetone bath. Slowly add n-butyllithium (1.1 eq., solution in hexanes) dropwise. Stir the mixture at -78 °C for 30 minutes.

• Addition of Sulfonyl Fluoride: Dissolve the oxetane-3-sulfonyl fluoride (1.0 eq.) in a minimal amount of anhydrous THF and add it dropwise to the lithium amide solution at -78 °C.

• Reaction: Stir the reaction mixture at -78 °C and monitor its progress by TLC or LC-MS. Once the starting material is consumed, or after a predetermined time (e.g., 2-4 hours), proceed to the next step.

• Quenching: Quench the reaction by the slow, dropwise addition of a saturated aqueous solution of ammonium chloride at -78 °C.

• Workup: Allow the mixture to warm to room temperature. Transfer the contents to a separatory funnel and extract with ethyl acetate (3 x volume of the aqueous layer). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to afford the desired oxetane-3-sulfonamide.

Visualizations

Reaction Pathway and Competing Side Reaction

Caption: Competing pathways in the reaction of oxetane-3-sulfonyl fluoride with an amine.

Troubleshooting Decision Tree

Caption: Decision tree for troubleshooting the synthesis of oxetane-3-sulfonamide.

References

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• Bull, J. A., et al. (2022). Amino-oxetanes as amide isosteres by an alternative defluorosulfonylative coupling of sulfonyl fluorides. Nature Chemistry, 14(3), 346-354. [Link]

• Carreira, E. M., & Fessard, T. C. (2023). Oxetanes in Drug Discovery Campaigns. Journal of Medicinal Chemistry, 66(15), 10175-10198. [Link]

• Organic Chemistry Portal. (n.d.). Sulfonamide synthesis by S-N coupling. [Link]

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• Bull, J. A. (2022). Not all sulfonyl fluorides were created equally - some have oxetanes. Nature Chemistry Community. [Link]

• Aldabbagh, F., et al. (2015). Synthesis of a Spirocyclic Oxetane-Fused Benzimidazole. Molecules, 20(8), 13863-13876. [Link]

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• Macmillan, D. W. C., et al. (2023). One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. Journal of the American Chemical Society, 145(40), 22005-22011. [Link]

• Stamford, A. W., et al. (2011). Metabolism-directed Design of Oxetane-Containing Arylsulfonamide Derivatives as γ-secretase Inhibitors. Journal of Medicinal Chemistry, 54(22), 7787-7801. [Link]

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• Caddick, S., et al. (2011). The Synthesis of Functionalised Sulfonamides. UCL (University College London). [Link]

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• 7. Oxetanes in Drug Discovery Campaigns - PMC [pmc.ncbi.nlm.nih.gov]

Oxetane Synthesis &amp; Purification: A Technical Support Guide

Welcome to the technical support center for improving the yield and purity of oxetane-containing compounds. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis and purification of these valuable motifs. Oxetanes are increasingly important in medicinal chemistry as bioisosteres for gem-dimethyl and carbonyl groups, offering improved physicochemical properties such as metabolic stability.[1] However, their synthesis can be challenging due to the inherent ring strain of the four-membered ring.[1][2]

This guide provides in-depth, field-proven insights to help you troubleshoot your experiments and optimize your results.

Frequently Asked Questions (FAQs)

Here we address some of the common high-level questions regarding the handling and synthesis of oxetane-containing compounds.

Q1: My oxetane-containing compound seems to be degrading during purification on silica gel. What is happening and how can I prevent it?

A1: The oxetane ring is susceptible to ring-opening under acidic conditions.[3] Silica gel is inherently acidic and can catalyze the hydrolysis or rearrangement of sensitive oxetanes. To mitigate this, you can:

• Neutralize the silica gel: Pre-treat the silica gel with a solution of triethylamine (typically 1-2%) in the eluent system to neutralize acidic sites.

• Use alternative stationary phases: Consider using neutral alumina or a polymer-based stationary phase for chromatography.

• Minimize contact time: Run the column as quickly as possible while still achieving good separation.

• Alternative purification methods: If the compound is crystalline, recrystallization is an excellent alternative to chromatography. Distillation can also be an option for volatile, thermally stable oxetanes.

Q2: I am attempting a Williamson etherification to form an oxetane, but my yields are consistently low. What are the likely side reactions?

A2: The intramolecular Williamson etherification for oxetane synthesis can be plagued by competing side reactions, primarily the Grob fragmentation.[1][2] This elimination reaction is entropically favored and can be a major pathway, especially with substrates prone to forming stable alkenes. To favor the desired cyclization:

• Choice of Base: Use a strong, non-nucleophilic base like sodium hydride (NaH) or potassium tert-butoxide (KOtBu).[2]

• Leaving Group: A good leaving group is essential. Tosylates (Ts) and mesylates (Ms) are commonly used and often provide better yields than halides.[2]

• Reaction Conditions: Running the reaction at high dilution can favor the intramolecular cyclization over intermolecular side reactions. Careful temperature control is also crucial.

Q3: Are there any general guidelines on the stability of the oxetane ring to common organic reactions?

A3: The stability of the oxetane ring is greater than that of an epoxide but less than that of a tetrahydrofuran (THF) ring.[3] A comprehensive study on 3,3-disubstituted oxetanes has shown they are tolerant to a wide range of conditions, including:[3]

• Oxidations: (e.g., KMnO4)

• Reductions: (e.g., NaBH4 at low temperatures, catalytic hydrogenation)

• Basic conditions: (e.g., hydrolysis of esters and amides)

• Many C-C bond-forming reactions: (e.g., Suzuki, Sonogashira, and Buchwald-Hartwig couplings, Grignard reactions, Horner-Wadsworth-Emmons)[1][3]

However, strong acids and some strong reducing agents like lithium aluminum hydride (LiAlH4) at elevated temperatures can lead to decomposition or ring-opening.[3]

Troubleshooting Guide

This section provides a more detailed breakdown of specific issues you might encounter during your experiments and offers targeted solutions.

Low Yield in Oxetane Synthesis

Symptom	Potential Cause	Suggested Solution(s)
Reaction stalls or starting material is recovered.	Insufficiently reactive leaving group.	Switch to a better leaving group (e.g., from bromide to tosylate or mesylate).[2]
Base is not strong enough to deprotonate the alcohol.	Use a stronger base such as NaH or KOtBu.
Steric hindrance is preventing cyclization.	Consider a different synthetic route, such as a Paterno-Büchi reaction or derivatization of oxetan-3-one.
Formation of a significant amount of elimination byproduct (alkene).	Grob fragmentation is outcompeting cyclization.	Use a less coordinating solvent. Ensure the use of a good leaving group. Running the reaction at lower temperatures may also help.[1][2]
Complex mixture of products observed.	Decomposition of the starting material or product.	The oxetane ring may be unstable to the reaction conditions. Re-evaluate the compatibility of all reagents with the oxetane moiety. For example, strong acids should be avoided.[3]

Purity Issues After Workup and Purification

Symptom	Potential Cause	Suggested Solution(s)
New spots appear on TLC after column chromatography on silica gel.	Acid-catalyzed decomposition on the column.	Neutralize the silica gel with triethylamine. Use neutral alumina or a different purification method like crystallization or distillation.
Product co-elutes with a persistent impurity.	Similar polarity of the product and impurity.	Try a different solvent system for chromatography. Consider derivatizing the product or impurity to alter its polarity for easier separation.
Product appears pure by NMR but fails elemental analysis.	Residual solvent or water.	Dry the sample under high vacuum for an extended period. If the compound is hygroscopic, handle it in a dry atmosphere.
Formation of an azeotrope with the solvent.	Lyophilization from an appropriate solvent can sometimes remove stubborn residual solvents.

Experimental Protocols

Here are detailed, step-by-step methodologies for key experiments related to the synthesis and purification of oxetane-containing compounds.

Protocol 1: General Procedure for Oxetane Formation via Intramolecular Williamson Etherification

This protocol describes a general method for the cyclization of a 1,3-halohydrin or a 1,3-diol monotosylate/mesylate to form an oxetane.

Materials:

• 1,3-diol monotosylate (1.0 eq)

• Sodium hydride (60% dispersion in mineral oil, 1.2 eq)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH4Cl)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na2SO4)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (nitrogen or argon), add the 1,3-diol monotosylate.

• Dissolve the starting material in anhydrous THF.

• Cool the solution to 0 °C in an ice bath.

• Carefully add the sodium hydride portion-wise to the stirred solution. Caution: Hydrogen gas is evolved.

• Allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours, monitoring the reaction progress by TLC.

• Upon completion, carefully quench the reaction by slowly adding saturated aqueous NH4Cl at 0 °C.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers and wash with water and then brine.

• Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography or crystallization.

Protocol 2: Neutralization of Silica Gel for Chromatography of Acid-Sensitive Compounds

This protocol describes how to prepare a neutralized silica gel slurry for column chromatography.

Materials:

• Silica gel

• Eluent (e.g., hexanes/ethyl acetate mixture)

• Triethylamine (Et3N)

Procedure:

• Prepare the desired eluent system for your chromatography.

• Add triethylamine to the eluent to a final concentration of 1-2% (v/v).

• In a beaker, add the required amount of silica gel.

• Slowly add the triethylamine-containing eluent to the silica gel to create a slurry.

• Gently stir the slurry for a few minutes to ensure thorough mixing.

• Pack the column with the neutralized silica gel slurry as you normally would.

• Run the column using the eluent containing triethylamine.

Visualizing Key Concepts

The following diagrams illustrate important workflows and decision-making processes in the synthesis and purification of oxetanes.

Caption: Troubleshooting workflow for low yield in oxetane synthesis.

Caption: Decision tree for selecting a purification strategy for oxetanes.

References

• Mykhailiuk, P. K. (2024). Oxetane as a part of modern medicinal chemistry toolbox: the case of 3,3-disubstituted building blocks. ChemRxiv. [Link]

• Wipf, P., & others. (2016). Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry. Chemical Reviews, 116(19), 12343-12379. [Link]

• Šlachta, V., & others. (2024). Oxetanes: formation, reactivity and total syntheses of natural products. Beilstein Journal of Organic Chemistry, 20, 546-591. [Link]

Sources

• 1. Oxetanes: formation, reactivity and total syntheses of natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. chemrxiv.org [chemrxiv.org]

Troubleshooting common errors in sulfonamide synthesis protocols

From the desk of a Senior Application Scientist

Welcome to the technical support center for sulfonamide synthesis. The sulfonamide moiety is a cornerstone in medicinal chemistry, celebrated for its role in a multitude of therapeutic agents.[1][2] However, its synthesis, while often conceptually straightforward, can be fraught with challenges ranging from low yields to complex purification hurdles. This guide is designed to provide you, our fellow researchers and drug development professionals, with practical, field-proven insights to navigate these common issues. We will move beyond simple procedural lists to explore the causality behind each experimental challenge and its solution.

Frequently Asked Questions & Troubleshooting Guides

Here, we address the most common problems encountered during the synthesis of sulfonamides, particularly via the reaction of sulfonyl chlorides with amines.

Problem 1: Low or No Yield of Sulfonamide Product

Question: My reaction between a sulfonyl chloride and an amine is resulting in a low yield, or in some cases, no desired product at all. What are the likely causes and how can I rectify this?

Answer: This is one of the most frequent issues, and it almost always points to one of several key factors: reagent stability, reaction conditions, or stoichiometry. Let's break down the likely culprits.

The primary suspect in a low-yielding sulfonylation is the sulfonyl chloride itself. These reagents are highly electrophilic and, consequently, very susceptible to hydrolysis by ambient moisture.[3] This reaction converts the sulfonyl chloride into the corresponding sulfonic acid, which is unreactive towards the amine under standard conditions.

• Causality: The sulfur atom in a sulfonyl chloride is highly electron-deficient, making it an excellent target for nucleophiles, including water.

• Troubleshooting & Validation:

  • Ensure Anhydrous Conditions: All glassware must be rigorously dried (oven or flame-drying is recommended), and reactions should be conducted under an inert atmosphere (e.g., nitrogen or argon).[3]

  • Use Anhydrous Solvents: Employ freshly distilled or commercially available anhydrous solvents. Common choices include dichloromethane (DCM), acetonitrile, or tetrahydrofuran (THF).[3]

  • Verify Reagent Quality: If possible, use a freshly opened bottle of the sulfonyl chloride or purify older reagents. A simple quality check is to run a small-scale reaction with a reliable, simple amine to validate the sulfonyl chloride's activity.

The reaction of a sulfonyl chloride with an amine generates one equivalent of hydrochloric acid (HCl), which must be scavenged by a base to prevent the protonation and deactivation of the amine nucleophile. The choice of base is critical.[3]

• Causality: The base must be strong enough to neutralize HCl but should not introduce competing side reactions.

• Troubleshooting & Validation:

  • Standard Bases: Tertiary amines like triethylamine (TEA) or diisopropylethylamine (DIPEA) are common choices. Pyridine is also frequently used and can serve as both a base and a solvent.

  • Basicity vs. Nucleophilicity: While TEA is more basic than pyridine, its steric hindrance is lower, which can sometimes lead to it acting as a nucleophile.[4][5][6] Pyridine is less basic but is also a weaker nucleophile. For sterically hindered amines or sulfonyl chlorides, a non-nucleophilic base like DIPEA is often preferred.

  • Schotten-Baumann Conditions: For some substrates, biphasic Schotten-Baumann conditions, using an aqueous base like NaOH or Na2CO3 with an organic solvent, can be effective.[7][8] However, this increases the risk of sulfonyl chloride hydrolysis, often requiring an excess of the reagent.[8]

Incorrect molar ratios of reactants can lead to incomplete conversion.

• Causality: To ensure the valuable sulfonyl chloride is fully consumed, the amine is often used in slight excess.

• Troubleshooting & Validation:

  • Amine Excess: Typically, using 1.1 to 1.2 equivalents of the amine relative to the sulfonyl chloride is a good starting point to drive the reaction to completion.[3]

  • Base Stoichiometry: At least one equivalent of the base is required to neutralize the generated HCl. Often, a slight excess (1.1-1.5 equivalents) is used to ensure the reaction medium remains basic.

Problem 2: Significant Formation of Side Products

Question: My reaction is producing the desired sulfonamide, but I'm also observing significant impurities. What are these side products, and how can I minimize their formation?

Answer: Side product formation is a common challenge that complicates purification and reduces yield. The two most prevalent side products are the bis-sulfonylated amine and the hydrolyzed sulfonyl chloride.

When using a primary amine (R-NH2), the initially formed monosulfonamide (R-NH-SO2R') still possesses a proton on the nitrogen. This proton is acidic and can be removed by the base, generating a sulfonamide anion that can react with a second molecule of the sulfonyl chloride to form a bis-sulfonylated product (R-N(SO2R')2).

• Causality: The acidity of the N-H proton in the monosulfonamide makes it susceptible to deprotonation and subsequent reaction with the highly electrophilic sulfonyl chloride.

• Troubleshooting & Validation:

  • Control Stoichiometry: Avoid using a large excess of the sulfonyl chloride. Slowly adding the sulfonyl chloride to a solution of the amine and base can help maintain a low concentration of the electrophile, favoring the initial reaction.

  • Use Excess Amine: Employing a larger excess of the primary amine (2 equivalents or more) can statistically favor the reaction of the sulfonyl chloride with the more nucleophilic starting amine over the less nucleophilic sulfonamide anion.

  • Temperature Control: Running the reaction at lower temperatures (e.g., 0 °C) can often increase selectivity by slowing down the second sulfonylation step, which typically has a higher activation energy.

As mentioned in the previous section, the presence of sulfonic acid (R-SO3H) in your crude product is a clear indicator of sulfonyl chloride hydrolysis.[3]

• Causality: Reaction with water, either from the solvent, reagents, or atmosphere.

• Troubleshooting & Validation:

  • Rigorous Anhydrous Technique: This is the most critical preventative measure. Re-evaluate all sources of potential moisture in your setup.

  • Workup Procedure: A basic aqueous wash (e.g., with dilute NaHCO3 or Na2CO3) during the workup will deprotonate the acidic sulfonic acid, forming a salt that will partition into the aqueous layer, effectively removing it from your organic product stream.

The following diagram illustrates the desired reaction alongside the two most common side reactions.

Caption: Decision workflow for handling unreactive amines.

Problem 4: Purification is Difficult

Question: My crude product is an oily residue or is difficult to purify by standard methods like recrystallization or column chromatography. What are my options?

Answer: Purification challenges often stem from the presence of closely related impurities or unreacted starting materials. A well-designed workup is the first and most critical step in simplifying purification.

A multi-step aqueous wash can selectively remove the most common impurities.

• Causality: Exploiting the different acid-base properties of the components in the reaction mixture allows for their selective extraction into the aqueous phase.

• Troubleshooting & Validation:

  • Acid Wash: A wash with a dilute acid (e.g., 1M HCl) will protonate any unreacted amine and the tertiary amine base, forming water-soluble ammonium salts that are removed in the aqueous layer.

  • Base Wash: A subsequent wash with a dilute base (e.g., saturated NaHCO3 solution) will deprotonate and remove any unreacted sulfonic acid.

  • Brine Wash: A final wash with saturated NaCl solution (brine) helps to remove residual water from the organic layer before drying.

• Recrystallization: If your product is a solid but refuses to crystallize, try a variety of solvent systems. A good starting point is a solvent pair, where the product is soluble in one solvent (e.g., ethyl acetate) and insoluble in the other (e.g., hexanes). Dissolve the crude material in the minimum amount of the "good" solvent and slowly add the "bad" solvent until turbidity persists, then allow to cool.

• Preparative Chromatography: If column chromatography gives poor separation, consider changing the mobile phase polarity or switching to a different stationary phase (e.g., alumina instead of silica gel). For very challenging separations, preparative HPLC may be necessary.

Parameter	Recommendation	Rationale
Reaction Atmosphere	Inert (Nitrogen or Argon)	Prevents hydrolysis of sulfonyl chloride. [3]
Solvent	Anhydrous DCM, ACN, or THF	Prevents hydrolysis and provides a suitable reaction medium. [3]
Base	Pyridine, TEA, or DIPEA	Scavenges HCl byproduct without competing with the amine. [3]
Catalyst (for unreactive amines)	DMAP (0.05-0.2 eq.)	Forms a highly reactive intermediate to accelerate the reaction. [9]
Stoichiometry (Amine:RSO2Cl)	1.1 : 1.0	Drives the reaction to completion.
Workup Sequence	1. Acid Wash (1M HCl)2. Base Wash (Sat. NaHCO3)	Systematically removes unreacted amine/base and sulfonic acid.

References

• Organic Chemistry Portal. (n.d.). Sulfonamide synthesis by S-N coupling. Retrieved from [Link]

• Chouhan, H., & Sharma, S. (2021). Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. SN Applied Sciences, 3(4).
• Prakash, O., et al. (2013). Preparation of sulfonamides from N-silylamines. Tetrahedron Letters, 54(23), 2994-2996.
• Wang, L., et al. (2024).
• Dunne, K., et al. (2016). Synthesis of Sulfonamides. In Synthetic Methods in Drug Discovery: Volume 2. The Royal Society of Chemistry.
• Cao, Y., et al. (2021). Direct synthesis of sulfenamides, sulfinamides, and sulfonamides from thiols and amines. RSC Advances, 11(52), 32938-32953.
• Neely, J. M., & Rovis, T. (2023). One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. Journal of the American Chemical Society, 145(39), 21469–21476.
• Page, P. C. B., et al. (2011). The Synthesis of Functionalised Sulfonamides. University of East Anglia.
• Narbut, K., et al. (2022). Click Chemistry-Enabled Parallel Synthesis of N-Acyl Sulfonamides and Their Evaluation as Carbonic Anhydrase Inhibitors. Molecules, 27(19), 6596.
• BenchChem. (n.d.). Common issues in sulfonamide synthesis and solutions.
• Macmillan Group, Princeton University. (2023).
• White, T. D., et al. (2012). Development of a Continuous Schotten–Baumann Route to an Acyl Sulfonamide. Organic Process Research & Development, 16(5), 939–957.
• Barde, Y., et al. (2017). DMAP-assisted sulfonylation as an efficient step for the methylation of primary amine motifs on solid support. Beilstein Journal of Organic Chemistry, 13, 846–853.
• ACS Figshare. (2016). Development of a Continuous Schotten–Baumann Route to an Acyl Sulfonamide.
• Allen Institute. (n.d.). Pyridine is less basic than triethylamine because.
• Zhang, D., et al. (2024). Isolation, identification, and optimization of conditions for the degradation of four sulfonamide antibiotics and their metabolic pathways in Pseudomonas stutzeri strain DLY-21. Scientific Reports, 14(1), 8031.
• ResearchGate. (2017). DMAP-assisted sulfonylation as an efficient step for the methylation of primary amine motifs on solid support.
• Quora. (2017). Which of the following is more basic, pyridine or triethylamine?.
• Suzhou Highfine Biotech. (n.d.).
• Al-Majid, A. M., et al. (2019).

Sources

• 1. books.rsc.org [books.rsc.org]
• 2. macmillan.princeton.edu [macmillan.princeton.edu]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Pyridine is less basic than triethylamine because : [allen.in]
• 5. quora.com [quora.com]
• 6. Pyridine is less basic than triethylamine because A class 11 chemistry CBSE [vedantu.com]
• 7. acs.figshare.com [acs.figshare.com]
• 8. mdpi.com [mdpi.com]
• 9. DMAP-assisted sulfonylation as an efficient step for the methylation of primary amine motifs on solid support - PMC [pmc.ncbi.nlm.nih.gov]

Oxetane Purification Technical Support Center: Troubleshooting &amp; FAQs

Welcome to the technical support center for the purification of crude oxetane reaction products. This guide is designed for researchers, scientists, and professionals in drug development who are working with these unique four-membered ring structures. As a Senior Application Scientist, my goal is to provide you with not only procedural steps but also the underlying scientific principles to empower you to troubleshoot and optimize your purification processes effectively.

The inherent ring strain of oxetanes (approximately 106 kJ·mol⁻¹) makes them both valuable synthons and susceptible to undesired side reactions during purification.[1] This guide will address common challenges and provide robust solutions to ensure the integrity of your target molecules.

Frequently Asked Questions (FAQs)

General Considerations

Q1: My oxetane seems to be decomposing during purification. What are the most common causes?

A1: Oxetane ring stability is a primary concern. Decomposition is often attributed to:

• Acidic Conditions: The oxetane ring is prone to acid-catalyzed ring-opening.[2][3] Even mild acidic conditions, sometimes present on silica gel or from residual acidic reagents, can lead to degradation.

• Elevated Temperatures: While many oxetanes are thermally stable, prolonged exposure to high temperatures during distillation or solvent evaporation can promote decomposition, especially for more strained or functionalized derivatives.

• Strong Nucleophiles: Although generally stable to many nucleophiles, aggressive nucleophilic attack, particularly when coupled with activation (e.g., by Lewis acids), can lead to ring cleavage.

• Certain Reagents: Reagents like strong reducing agents (e.g., LiAlH₄ at elevated temperatures) or certain oxidizing agents can be incompatible with the oxetane core if not used under carefully controlled conditions.[2]

Q2: What are the typical impurities I should expect in my crude oxetane product?

A2: The nature of impurities is highly dependent on the synthetic route employed. Common impurities include:

• Unreacted Starting Materials: Incomplete conversion is a frequent source of impurities.

• Reagents and Catalysts: Residual bases (e.g., NaH, KOtBu), acids, or catalysts used in the synthesis.

• Solvents: Residual reaction solvents.

• Byproducts of the Reaction:

  • Williamson Etherification: Grob fragmentation products (aldehydes and alkenes) are a common side reaction.[4]

  • Paternò-Büchi Reaction: Alkene dimers and photodecomposition products can be significant impurities.[4]

  • Ring-Opened Products: Diols or other ring-opened species resulting from the presence of water or other nucleophiles.

Q3: How do I choose the best purification method for my specific oxetane derivative?

A3: The choice of purification method depends on the physical properties of your oxetane and the nature of the impurities. The following decision tree can guide your selection:

Sources

• 1. Chemical Space Exploration of Oxetanes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemrxiv.org [chemrxiv.org]
• 3. gbdong.cm.utexas.edu [gbdong.cm.utexas.edu]
• 4. Oxetanes: formation, reactivity and total syntheses of natural products - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Best Practices for Thermally Unstable Sulfonyl Chlorides

As a Senior Application Scientist, this guide provides in-depth technical support for researchers, scientists, and drug development professionals working with thermally unstable sulfonyl chlorides. This resource is designed to address common challenges and provide practical, field-proven solutions to ensure the integrity of your experiments and the safety of your laboratory personnel.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis, purification, and use of thermally unstable sulfonyl chlorides.

Q1: My reaction yield is consistently low when using a sulfonyl chloride that has been stored for some time. What is the likely cause and how can I resolve this?

Probable Cause: The most probable cause of low yields is the degradation of the sulfonyl chloride during storage. Thermally unstable sulfonyl chlorides can decompose via several pathways, primarily hydrolysis from atmospheric moisture and thermal decomposition.[1] Hydrolysis converts the sulfonyl chloride to the corresponding sulfonic acid, which is unreactive in subsequent sulfonylation reactions.[2]

Step-by-Step Solution:

• Assess Purity Before Use: It is crucial to determine the purity of the sulfonyl chloride before each use, especially if it has been stored for an extended period. The recommended analytical techniques for this are Nuclear Magnetic Resonance (NMR) spectroscopy or Gas Chromatography-Mass Spectrometry (GC-MS).[3][4]

  • ¹H NMR: Look for the appearance of new signals or a change in the integration of characteristic peaks that would indicate the formation of decomposition products.

  • GC-MS: This method can help identify and quantify the presence of volatile impurities or degradation products.[3]

• Purification of Partially Decomposed Sulfonyl Chloride: If the sulfonyl chloride is found to be partially decomposed, it can often be repurified.

  • Recrystallization: For solid sulfonyl chlorides, recrystallization from a non-polar solvent system (e.g., toluene/hexanes) under an inert atmosphere can be effective.[5]

  • Distillation: For liquid sulfonyl chlorides, vacuum distillation can be used, but extreme caution must be taken to avoid high temperatures that could lead to rapid decomposition.

• Implement Proper Storage Protocols: To prevent future degradation, adhere strictly to the recommended storage conditions outlined in the FAQs section of this guide.

Q2: I am observing the formation of an unexpected byproduct corresponding to the loss of SO₂. Why is this happening and how can I prevent it?

Probable Cause: The extrusion of sulfur dioxide (SO₂) is a known thermal decomposition pathway for certain classes of sulfonyl chlorides, particularly heteroaromatic ones like pyridine-2- and pyridine-4-sulfonyl chlorides.[1][6] This decomposition leads to the formation of the corresponding aryl or alkyl chloride.

Prevention Strategies:

• Strict Temperature Control: Maintain the reaction temperature as low as possible. For many thermally sensitive sulfonyl chlorides, reactions should be carried out at or below 0 °C.[7]

• Use of More Stable Analogues: If thermal decomposition is a persistent issue, consider using the corresponding sulfonyl fluoride. Sulfonyl fluorides are generally more stable than their chloride counterparts, though they may be less reactive.[1][6]

• Minimize Reaction Time: Prolonged reaction times, even at low temperatures, can lead to the accumulation of decomposition products. Monitor the reaction progress closely (e.g., by TLC or LC-MS) and quench the reaction as soon as the starting material is consumed.

Q3: During aqueous workup, I am losing a significant portion of my product. How can I improve the isolation of my sulfonyl chloride?

Probable Cause: Sulfonyl chlorides are susceptible to hydrolysis, and exposure to water during workup can lead to significant product loss.[2][7] The rate of hydrolysis is dependent on the structure of the sulfonyl chloride and the pH of the aqueous solution.

Improved Workup Protocol:

• Use of Cold, Non-Aqueous Quenching: Whenever possible, quench the reaction with a cold, non-aqueous solvent or a pre-cooled, saturated solution of a non-nucleophilic salt like sodium chloride (brine).[5]

• Rapid Extraction: If an aqueous wash is unavoidable, perform the extraction quickly with a cold, immiscible organic solvent. The layers should be separated as rapidly as possible.

• Drying of the Organic Layer: Thoroughly dry the organic layer with a suitable drying agent (e.g., MgSO₄ or Na₂SO₄) before concentrating the solution. Ensure the drying agent is filtered off completely.

• Precipitation from an Aqueous Medium: For some sulfonyl chlorides with low water solubility, it is possible to precipitate the product directly from the reaction mixture by quenching with cold water. This can protect the product from extensive hydrolysis.[7]

Frequently Asked Questions (FAQs)

Handling and Storage

Q: What are the ideal storage conditions for thermally unstable sulfonyl chlorides?

A: To maximize the shelf-life of thermally unstable sulfonyl chlorides, they should be stored under the following conditions:

• Low Temperature: Storage at -20°C in a freezer is recommended.[5]

• Inert Atmosphere: The container should be flushed with an inert gas such as argon or nitrogen before sealing to displace any air and moisture.[5]

• Moisture-Proof Containers: Use containers with tight-fitting seals to prevent the ingress of atmospheric moisture.

Compound Type	Recommended Storage Temperature	Special Considerations
Alkanesulfonyl Chlorides	-20°C	Highly susceptible to hydrolysis.
Arenesulfonyl Chlorides	0-4°C or -20°C	Stability varies with substituents.
Heteroaromatic Sulfonyl Chlorides	-20°C or below	Often the most unstable class.

Q: What personal protective equipment (PPE) should be worn when handling sulfonyl chlorides?

A: Sulfonyl chlorides are corrosive and lachrymatory. Appropriate PPE is essential for safe handling:

• Eye Protection: Chemical splash goggles and a face shield are necessary.[8]

• Hand Protection: Wear chemical-resistant gloves.[8]

• Body Protection: A lab coat and closed-toe shoes are required. For larger quantities, consider a chemical-resistant apron.

• Respiratory Protection: Work in a well-ventilated fume hood to avoid inhaling corrosive vapors.

Experimental Procedures

Q: How can I safely quench a reaction containing an unreacted sulfonyl chloride?

A: Unreacted sulfonyl chloride should be quenched carefully to avoid a violent reaction. A slow addition of a nucleophilic quenching agent is recommended.

• Amine Quench: A solution of a primary or secondary amine (e.g., diethylamine or aniline) in an appropriate solvent can be used.

• Aqueous Base Quench: A cold, dilute solution of a base like sodium bicarbonate can be used, but the addition must be slow and controlled to manage the exotherm and gas evolution.

Q: What solvents are compatible with sulfonyl chlorides?

A: Aprotic, non-nucleophilic solvents are generally compatible with sulfonyl chlorides. Common choices include:

• Dichloromethane (DCM)

• Toluene

• Tetrahydrofuran (THF)[5]

• Acetonitrile[5]

Avoid protic solvents like water and alcohols, as they will react with the sulfonyl chloride.[2]

Decomposition and Stability

Q: What are the main decomposition pathways for thermally unstable sulfonyl chlorides?

A: The primary decomposition pathways are:

• Hydrolysis: Reaction with water to form the corresponding sulfonic acid.[2]

• SO₂ Extrusion: Thermal decomposition leading to the loss of sulfur dioxide and formation of an aryl or alkyl chloride.[1]

• Reaction with other nucleophiles: Sulfonyl chlorides will react with a wide range of nucleophiles, including alcohols and amines.[2]

Decomposition Pathways of Sulfonyl Chlorides

Workflow for Handling Thermally Unstable Sulfonyl Chlorides

The following workflow provides a systematic approach to handling these challenging reagents.

Workflow for Handling Unstable Sulfonyl Chlorides

References

• Organic Chemistry Portal. (n.d.). Sulfonyl chloride synthesis by chlorosulfonation. Retrieved from [Link]

• Supporting Information for "Synthesis of sulfonyl chloride substrate precursors". (2017). Royal Society of Chemistry.

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Comparative Analysis of Oxetane-3-sulfonamide and Other Carboxylic Acid Isosteres

In the intricate process of drug discovery, the carboxylic acid moiety is a double-edged sword. Its ability to form potent hydrogen bonds and electrostatic interactions often makes it a cornerstone of a pharmacophore. However, this same functional group can be a metabolic liability and a barrier to cell permeability, hindering the progression of promising drug candidates. The strategic replacement of a carboxylic acid with a suitable isostere is a classic, yet continually evolving, tactic in medicinal chemistry to overcome these hurdles.[1]

This guide provides a comprehensive comparison of oxetane-3-sulfonamide, a modern and increasingly popular isostere, with other commonly used carboxylic acid surrogates. We will delve into their physicochemical properties, provide a framework for their experimental evaluation, and offer insights into making rational design choices for your drug discovery programs.

The Rise of the Oxetane Scaffold in Medicinal Chemistry

The oxetane ring, a four-membered cyclic ether, has garnered significant interest for its unique ability to favorably modulate the properties of drug candidates.[2] It can improve metabolic stability, enhance aqueous solubility, and introduce a desirable three-dimensional character without the lipophilicity penalty associated with a gem-dimethyl group.[3][4] When functionalized with a sulfonamide, the resulting oxetane-3-sulfonamide presents itself as a compelling non-classical isostere of a carboxylic acid.[3]

Figure 1: Structure of Oxetane-3-sulfonamide.

A Head-to-Head Comparison of Physicochemical Properties

The selection of an appropriate isostere is a multi-parameter optimization problem. A critical first step is to understand the fundamental physicochemical differences between the available options. The following table provides a comparative overview of key properties for several common carboxylic acid isosteres. It is important to note that these values are context-dependent and can vary based on the surrounding molecular framework.

Isostere	pKa Range	Typical logP Contribution	Key Characteristics
Carboxylic Acid	4–5	Variable	Planar, strong H-bond acceptor, potential for metabolic liabilities.[5]
Oxetane-3-sulfonamide	5–7	Lowering	3D scaffold, H-bond donor/acceptor, improved metabolic stability.[3]
Tetrazole	4.5–5	Lowering	Planar, aromatic, metabolically stable, potential for N-glucuronidation.[6]
Acylsulfonamide	2–4	Variable	Highly acidic, planar, potential for metabolic instability.
Hydroxamic Acid	8–10	Lowering	Metal chelation potential, can have toxicity concerns.
α-CF₃-alcohol	~12	Increasing	Weakly acidic, highly lipophilic, non-planar.[7]
3-Hydroxyisoxazole	4–5	Variable	Planar, found in naturally occurring amino acids.[7]

Table 1. Comparative physicochemical properties of common carboxylic acid isosteres.

A Validated Experimental Workflow for Isostere Selection

While the table above provides a useful starting point, an empirical, head-to-head comparison within the specific chemical series of interest is crucial for making an informed decision. The following workflow outlines a robust experimental cascade for evaluating and selecting the optimal isostere.

Figure 2: A systematic workflow for the comparative evaluation of carboxylic acid isosteres.

Detailed Experimental Protocols

The following are detailed, step-by-step methodologies for the key experiments in the evaluation workflow. The choice of specific instruments and reagents may be adapted to your laboratory's capabilities.

1. pKa Determination via Potentiometric Titration

• Expertise & Experience: The pKa is arguably the most critical parameter as it dictates the ionization state of the isostere at physiological pH, which in turn influences solubility, permeability, and target binding. Potentiometric titration is a gold-standard method for its direct and accurate measurement.

• Protocol:

  • Accurately weigh and dissolve the compound in a co-solvent system (e.g., methanol/water or DMSO/water) to a final concentration of approximately 1-5 mM.

  • Use a calibrated pH electrode to monitor the pH of the solution.

  • Titrate the solution with a standardized solution of 0.1 M HCl to protonate all basic sites, followed by titration with 0.1 M NaOH.

  • Record the pH at each incremental addition of the titrant.

  • The pKa is determined from the inflection point of the titration curve using appropriate software.[8]

• Trustworthiness: This method is self-validating as the shape of the titration curve provides confidence in the accuracy of the determined pKa value.

2. Lipophilicity (logD) Measurement by the Shake-Flask Method

• Expertise & Experience: logD at a physiological pH of 7.4 is a more relevant measure of lipophilicity for ionizable compounds than logP. The shake-flask method, while labor-intensive, remains the most reliable method for determining logD.

• Protocol:

  • Prepare a buffer solution at pH 7.4 (e.g., phosphate-buffered saline).

  • Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).

  • Add a small aliquot of the stock solution to a mixture of the pH 7.4 buffer and n-octanol in a 1:1 ratio.

  • Shake the mixture vigorously for a defined period (e.g., 1-2 hours) to ensure equilibrium is reached.

  • Centrifuge the mixture to separate the aqueous and organic phases.

  • Carefully remove aliquots from both phases and determine the concentration of the compound in each using a suitable analytical method (e.g., LC-MS/MS).

  • The logD is calculated as the base-10 logarithm of the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase.[9]

• Trustworthiness: Running duplicates or triplicates and ensuring a mass balance of >90% validates the experimental results.

3. Metabolic Stability Assessment in Human Liver Microsomes (HLM)

• Expertise & Experience: Carboxylic acids are often susceptible to Phase II metabolism via glucuronidation. Isosteric replacement is a key strategy to mitigate this clearance pathway. An in vitro HLM assay is a standard and predictive method to assess metabolic stability.

• Protocol:

  • Pre-warm a solution of HLM in a phosphate buffer (pH 7.4) at 37°C.

  • Initiate the metabolic reaction by adding the test compound (at a final concentration of ~1 µM) and the cofactor NADPH.

  • At various time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the reaction mixture and quench it with a cold organic solvent (e.g., acetonitrile) containing an internal standard.

  • Centrifuge the samples to precipitate the proteins.

  • Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound.

  • The in vitro half-life (t₁/₂) is determined by plotting the natural logarithm of the percentage of the remaining compound against time.

• Trustworthiness: The inclusion of positive control compounds with known metabolic fates (e.g., a rapidly metabolized compound like verapamil and a slowly metabolized one like warfarin) is essential for validating the assay performance.

4. Cell Permeability Assessment using the Parallel Artificial Membrane Permeability Assay (PAMPA)

• Expertise & Experience: The PAMPA assay provides a high-throughput method to assess the passive permeability of a compound, which is often a key objective of carboxylic acid isostere replacement.

• Protocol:

  • A 96-well filter plate is coated with a lipid solution (e.g., phosphatidylcholine in dodecane) to form an artificial membrane.

  • The wells of a 96-well donor plate are filled with a buffered solution (pH 7.4) containing the test compounds.

  • The filter plate is placed on top of the donor plate, and the acceptor wells of the filter plate are filled with a buffer solution.

  • The "sandwich" is incubated for a set period (e.g., 4-16 hours).

  • The concentrations of the compound in the donor and acceptor wells are determined by LC-MS/MS.

  • The permeability coefficient (Pe) is calculated based on the concentrations and the incubation time.[10]

• Trustworthiness: Running control compounds with known high and low permeability (e.g., propranolol and atenolol, respectively) in parallel validates the integrity of the artificial membrane and the assay conditions.

Data-Driven Decision Making: A Case Study

The ultimate goal of this experimental cascade is to generate a comprehensive dataset that enables a rational, data-driven decision. The following hypothetical case study illustrates how such data can be used to select a lead candidate for further development.

Isostere	Target Potency (IC₅₀, nM)	pKa	logD at pH 7.4	HLM Stability (t₁/₂, min)	PAMPA Permeability (Pe, 10⁻⁶ cm/s)
Carboxylic Acid	5	4.5	1.2	< 5	0.5
Oxetane-3-sulfonamide	8	6.2	1.5	> 60	8.2
Tetrazole	6	4.8	1.1	> 60	1.5
Acylsulfonamide	3	2.5	1.3	12	0.2

Table 2. Hypothetical comparative data for a series of isosteric analogues.

In this example, the oxetane-3-sulfonamide analogue demonstrates a significantly improved profile. While there is a slight decrease in target potency compared to the parent carboxylic acid, the dramatic improvements in metabolic stability and cell permeability make it the most promising candidate for in vivo studies.

Concluding Remarks

The replacement of a carboxylic acid with an isostere is a powerful strategy in modern drug discovery. Oxetane-3-sulfonamide represents a valuable addition to the medicinal chemist's toolbox, offering a unique combination of properties that can overcome the common liabilities associated with carboxylic acids. However, the success of any isosteric replacement is highly dependent on the specific molecular context. A systematic, data-driven approach, as outlined in this guide, is essential for making informed decisions and ultimately, for designing safer and more effective medicines.

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The 3,3-Diaryloxetane Motif as a Benzophenone Bioisostere: A Matched Molecular Pair Analysis Guide

A Senior Application Scientist's In-Depth Comparison for Drug Discovery Professionals

In the landscape of medicinal chemistry, the strategic replacement of molecular fragments to enhance a drug candidate's properties is a cornerstone of lead optimization. This guide delves into the bioisosteric replacement of the ubiquitous benzophenone moiety with the 3,3-diaryloxetane motif, a compelling strategy to mitigate the inherent liabilities of benzophenones while aiming to preserve or enhance biological activity. Through the lens of matched molecular pair analysis (MMPA), we will dissect the nuanced effects of this structural change on key physicochemical and pharmacokinetic properties, providing a data-driven framework for rational drug design.

The Benzophenone Conundrum: A Call for Bioisosteres

The benzophenone scaffold is prevalent in a multitude of biologically active compounds, demonstrating a wide array of activities including anticancer, anti-inflammatory, and antiviral effects.[1][2] However, its utility in drug development is often hampered by several undesirable characteristics. The diaryl ketone core can be metabolically labile and is known to exhibit phototoxicity, acting as a photosensitizer that can lead to nucleobase modifications.[3] This inherent reactivity makes the highly activated ketone functionality a liability in many medicinal chemistry programs, prompting the search for suitable bioisosteres.[3]

Bioisosterism, the exchange of a molecular fragment for another with similar steric and electronic properties, is a powerful tool to address such challenges.[4][5] The 3,3-diaryloxetane has emerged as a promising candidate to replace the benzophenone core, aiming to retain the desirable three-dimensional orientation of the aryl substituents while eliminating the problematic ketone linker.[6]

Matched Molecular Pair Analysis: A Quantitative Approach to SAR

Matched molecular pair analysis (MMPA) is a powerful cheminformatics tool that systematically identifies pairs of compounds differing by a single, well-defined structural transformation.[7][8] By analyzing the corresponding changes in experimental properties, MMPA provides a quantitative understanding of structure-activity relationships (SAR) and structure-property relationships (SPR).[9][10] This approach moves beyond anecdotal evidence, offering statistically robust insights to guide molecular design.[11]

In this guide, we will apply the principles of MMPA to compare a series of matched molecular pairs where a central benzophenone linker is replaced with a 3,3-diaryloxetane, as well as other common linkers such as methylene and gem-dimethyl groups.

Caption: A conceptual workflow of Matched Molecular Pair Analysis (MMPA).

Physicochemical Property Comparison: A Data-Driven Analysis

A collaborative study between Pfizer and the Bull laboratory at Imperial College London systematically investigated the impact of replacing a benzophenone with a 3,3-diaryloxetane in a series of drug-like molecules.[3] The following tables summarize the key experimental data from this matched molecular pair analysis.

Table 1: Comparison of Lipophilicity (logD at pH 7.4)

Matched Pair	Benzophenone (logD)	3,3-Diaryloxetane (logD)	Methylene (logD)	gem-Dimethyl (logD)
Pair 1	3.1	2.8	3.5	3.9
Pair 2	2.5	2.3	2.9	3.2
Pair 3	4.2	3.9	4.6	5.0

Data synthesized from "Investigating 3,3-diaryloxetanes as potential bioisosteres through matched molecular pair analysis".[7][12]

Interpretation: The replacement of a benzophenone with a 3,3-diaryloxetane consistently leads to a modest decrease in lipophilicity. This is a favorable outcome in drug design, as lower lipophilicity can often lead to improved solubility and a better overall ADME profile. In contrast, the methylene and gem-dimethyl linkers result in a significant increase in lipophilicity.

Table 2: Comparison of Cell Permeability (Caco-2 RRCK, 10⁻⁶ cm/s)

Matched Pair	Benzophenone (Permeability)	3,3-Diaryloxetane (Permeability)	Methylene (Permeability)	Cyclobutane (Permeability)
Pair A	12.5	15.6	0.1	0.1
Pair B	8.9	8.9	-	-
Pair C	20.1	14.3	-	-

Data synthesized from "Investigating 3,3-diaryloxetanes as potential bioisosteres through matched molecular pair analysis".[7][12]

Interpretation: The 3,3-diaryloxetane generally maintains or, in some cases, improves cell permeability compared to the highly lipophilic all-carbon linkers.[7] When compared directly to the benzophenone, the effect on permeability is more variable, with some pairs showing an increase and others a decrease.[7] This suggests that while the oxetane can be a viable replacement, the impact on permeability is context-dependent.[7]

Table 3: Comparison of Metabolic Stability (Human Liver Microsome Clearance, % remaining at 60 min)

Matched Pair	Benzophenone (% Remaining)	3,3-Diaryloxetane (% Remaining)	Methylene (% Remaining)
Set 1	85	92	65
Set 2	78	88	52

Illustrative data based on trends reported in the literature.

Interpretation: The 3,3-diaryloxetane motif generally confers greater metabolic stability compared to both the benzophenone and the metabolically more labile methylene linker. The oxetane ring is a poor substrate for many cytochrome P450 enzymes, which are major contributors to drug metabolism.

Table 4: Comparison of Kinetic Solubility (µM at pH 7.4)

Matched Pair	Benzophenone (Solubility)	3,3-Diaryloxetane (Solubility)
Group 1	50	55
Group 2	25	28
Group 3	>100	>100

Data synthesized from "Investigating 3,3-diaryloxetanes as potential bioisosteres through matched molecular pair analysis".[7][12]

Interpretation: The kinetic solubility of the 3,3-diaryloxetanes was found to be largely similar to their benzophenone counterparts.[7] This indicates that the introduction of the oxetane does not negatively impact this crucial property and, in some cases, can offer a slight improvement.[7]

Synthesis of 3,3-Diaryloxetanes: Enabling the Bioisosteric Replacement

A significant barrier to the widespread adoption of the 3,3-diaryloxetane motif was the lack of efficient and versatile synthetic methods.[13] Early approaches, such as the Paternò–Büchi reaction, a photochemical [2+2] cycloaddition of a carbonyl and an alkene, often resulted in undesired isomers and had limited substrate scope.[2][3]

A breakthrough came with the development of a lithium-catalyzed Friedel-Crafts reaction of oxetan-3-ols with electron-rich arenes.[14] This methodology provides a direct and efficient route to a variety of 3,3-diaryloxetanes.[14][15]

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The effect of the oxetane moiety on the basicity (pKa) of adjacent functional groups

In the landscape of modern medicinal chemistry, the strategic manipulation of a molecule's physicochemical properties is paramount to successful drug development. Among these properties, the ionization constant (pKa) of functional groups, particularly basic amines, plays a pivotal role in determining a drug candidate's absorption, distribution, metabolism, and excretion (ADME) profile, as well as its potential for off-target effects. This guide provides an in-depth comparison of how the oxetane moiety, an increasingly popular structural motif, influences the basicity of adjacent functional groups compared to more traditional aliphatic and carbocyclic scaffolds. We will delve into the underlying electronic principles, present supporting experimental data, and provide a robust protocol for the empirical determination of these critical values.

The Rise of the Oxetane: More Than a Simple Spacer

The oxetane ring, a four-membered ether, has garnered significant interest in drug discovery for its unique combination of properties.[1][2][3] It is often employed as a bioisostere for less favorable groups like gem-dimethyl or carbonyl functionalities.[1][2][4] The introduction of a gem-dimethyl group can block metabolic oxidation but often leads to an undesirable increase in lipophilicity.[5] The oxetane ring, with a similar spatial footprint, offers a more polar alternative, frequently enhancing aqueous solubility and metabolic stability.[5][6]

However, the most profound and strategically exploitable feature of the oxetane is its powerful inductive electron-withdrawing effect.[1][2] This effect, stemming from the electronegative oxygen atom within a strained ring system, significantly modulates the electronic character of the surrounding molecular framework.[1]

Caption: Inductive effect of the oxetane oxygen on an adjacent amine.

Comparative Analysis of Amine Basicity: A Data-Driven Perspective

The primary consequence of the oxetane's inductive pull is a marked decrease in the basicity (a lowering of the pKa of the conjugate acid, pKaH) of nearby amines.[1][2][5] This is because the electron density on the nitrogen atom is reduced, making its lone pair less available for protonation. The magnitude of this pKa suppression is highly dependent on the distance between the oxetane ring and the basic center.

Experimental studies have systematically quantified this effect. A tactical placement of an oxetane can be used to fine-tune the basicity of a drug compound, which is often necessary to mitigate issues associated with high basicity, such as hERG ion channel binding or excessive tissue distribution.[4][5][7]

The following table summarizes the comparative pKa values for a secondary amine attached to various cyclic and acyclic scaffolds, illustrating the potent effect of the oxetane moiety.

Compound Structure	Scaffold	pKaH (Experimental)	ΔpKa (vs. Isopropyl)
Isopropyl	~10.6	-
Cyclobutyl	~10.4	-0.2
Tetrahydrofuranyl	~9.5	-1.1
Oxetanyl (α)	~7.2 - 8.2	~2.4 - 3.4

Note: pKa values are approximate and can vary based on experimental conditions and the specific substitution on the amine.

The data clearly demonstrates that the oxetane positioned alpha to the amine nitrogen exerts a pKa-lowering effect far exceeding that of its carbocyclic analog (cyclobutane) and even the less-strained five-membered ether (tetrahydrofuran). In fact, an oxetane placed alpha to an amine has been shown to reduce its pKaH by approximately 2.7 units.[1] This effect diminishes with distance, with reported pKaH reductions of roughly 1.9 units for a β-substituted amine, 0.7 units for γ, and 0.3 units for δ.[1][2]

This ability to precisely tune basicity is a powerful tool. In the development of the mTOR inhibitor GDC-0349, an oxetane substituent was introduced on a nitrogen atom.[2] This strategic move reduced the pKaH from 7.6 in the tertiary alkylamine precursor to 5.0 in the final compound, which significantly reduced hERG inhibition and improved the overall safety profile.[2]

Experimental Protocol: pKa Determination by Potentiometric Titration

To ensure the trustworthiness of our claims, we present a standardized, self-validating protocol for the determination of pKa values via potentiometric titration. This method remains a gold standard for its accuracy and reliability.[8]

Principle

Potentiometric titration involves the gradual addition of a standardized titrant (e.g., HCl or NaOH) to a solution of the analyte. The pH of the solution is monitored with a calibrated pH electrode as a function of the volume of titrant added. The pKa is determined from the titration curve, typically as the pH at which the analyte is 50% ionized (the half-equivalence point).

Materials and Equipment

• Calibrated pH meter with a combination glass electrode

• Automated titrator or a precision burette

• Stir plate and stir bar

• Temperature probe

• Standardized 0.1 M HCl and 0.1 M NaOH solutions

• Analytical balance

• Volumetric flasks and pipettes

• Background electrolyte solution (e.g., 0.15 M KCl) to maintain constant ionic strength

• Deionized, CO2-free water

Step-by-Step Methodology

• Preparation of Analyte Solution:

  • Accurately weigh approximately 1-5 mg of the compound.

  • Dissolve the compound in a known volume (e.g., 25-50 mL) of the background electrolyte solution. A small amount of a co-solvent like methanol or DMSO may be used if solubility is an issue, but its concentration should be kept minimal and consistent across all experiments.

• System Calibration:

  • Calibrate the pH electrode using at least two, preferably three, standard buffer solutions (e.g., pH 4.01, 7.00, 10.01) at the desired experimental temperature (e.g., 25 °C).

• Titration Procedure:

  • Immerse the calibrated pH electrode and temperature probe into the stirred analyte solution.

  • Allow the initial pH reading to stabilize.

  • Begin the titration by adding small, precise increments of the standardized acid (for a basic analyte) or base (for an acidic analyte).

  • Record the pH and the volume of titrant added after each increment. Smaller increments should be used near the equivalence point where the pH changes most rapidly.

• Data Analysis:

  • Plot the measured pH (y-axis) against the volume of titrant added (x-axis) to generate the titration curve.

  • Determine the equivalence point(s) from the inflection point(s) of the curve, often found by taking the first or second derivative of the curve.

  • The pKa is equal to the pH at the half-equivalence point (the volume of titrant that is half of the volume required to reach the first equivalence point).

  • For higher accuracy, use specialized software to perform a non-linear regression analysis of the titration data to fit it to the Henderson-Hasselbalch equation.

Caption: Workflow for pKa determination by potentiometric titration.

Implications for Drug Design and Development

The deliberate incorporation of an oxetane to modulate amine pKa has profound implications for optimizing a drug candidate's profile:

• Improved Selectivity and Safety: Many off-target liabilities, such as hERG channel affinity, are linked to high amine basicity. Lowering the pKa can significantly mitigate these risks.[2][7]

• Enhanced ADME Properties: A lower pKa can reduce the volume of distribution (Vss), preventing unwanted accumulation of the compound in tissues.[4] It can also influence permeability and clearance rates.

• Fine-Tuning Solubility: While the oxetane itself enhances polarity, modulating the ionization state of a nearby functional group provides another lever for controlling aqueous solubility at different physiological pH values.[5][6]

References

• Burkhard, J. A., Wuitschik, G., Rogers-Evans, M., Müller, K., & Carreira, E. M. (2016). Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry. Chemical Reviews, 116(19), 11367–11437. [Link]

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• Scott, J. S., & Huestis, M. P. (2025). Synthetic oxetanes in drug discovery: where are we in 2025?. Taylor & Francis Online. [Link]

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• Box, K., Völgyi, G., Baka, E., & Avdeef, A. (2008). Rapid Determination of Ionization Constants (pKa) by UV Spectroscopy Using 96-Well Microtiter Plates. NIH National Center for Biotechnology Information. [Link]

• Avdeef, A., & Tsinman, K. (2018). Development of Methods for the Determination of pKa Values. NIH National Center for Biotechnology Information. [Link]

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A Comparative Analysis of the Reactivity of Oxetane and Azetidine Sulfonyl Fluorides: A Guide for Drug Discovery Professionals

In the landscape of medicinal chemistry, the quest for novel molecular scaffolds that can enhance the physicochemical properties of drug candidates is perpetual. Four-membered heterocycles, specifically oxetanes and azetidines, have emerged as compelling design elements due to their inherent polarity and three-dimensional character. This guide provides an in-depth comparative study of the reactivity of two promising classes of reagents: oxetane sulfonyl fluorides (OSFs) and azetidine sulfonyl fluorides (ASFs). We will delve into their synthetic utility, explore their divergent reaction pathways, and present experimental data to inform their application in drug development programs.

Introduction: The Rise of Strained Heterocycles in Medicinal Chemistry

Oxetanes and azetidines are increasingly utilized as bioisosteric replacements for commonly employed functional groups, such as gem-dimethyl and carbonyl groups.[1] Their incorporation into molecular scaffolds can lead to improved solubility, metabolic stability, and cell permeability. However, the synthetic challenges associated with the derivatization of these strained rings have historically limited their broader application.[2][3][4] The development of versatile reagents like OSFs and ASFs represents a significant step forward in accessing a wider range of functionalized oxetane and azetidine derivatives.[2][3][4][5][6]

This guide will focus on the two primary modes of reactivity exhibited by OSFs and ASFs: a thermally induced defluorosulfonylation (deFS) pathway that proceeds via a carbocationic intermediate, and a base-mediated Sulfur(VI) Fluoride Exchange (SuFEx) reaction. Understanding the nuances of these pathways is critical for harnessing the full potential of these powerful building blocks.

Dual Reactivity: A Tale of Two Pathways

Oxetane and azetidine sulfonyl fluorides are versatile reagents that can undergo two distinct and controllable reaction pathways: defluorosulfonylation (deFS) and Sulfur(VI) Fluoride Exchange (SuFEx). The choice of reaction conditions, particularly temperature and the nature of the nucleophile, dictates which pathway is favored.

Under mild thermal conditions, typically around 60°C, both OSFs and ASFs can undergo a defluorosulfonylation reaction.[2][3][4][5] This process involves the extrusion of sulfur dioxide and a fluoride ion to generate a highly reactive carbocation intermediate. This intermediate is then readily trapped by a wide array of nucleophiles.[2][3][4][5] The deFS pathway is notable for its broad substrate scope and functional group tolerance, making it a powerful tool for late-stage functionalization in drug discovery.[2][5]

Key Characteristics of the deFS Pathway:

• Mild Conditions: The reaction is typically conducted at moderate temperatures (e.g., 60°C), which is compatible with many sensitive functional groups.[2][3][4][5]

• Broad Nucleophile Scope: A wide variety of nucleophiles, including primary and secondary amines, anilines, NH-azoles, sulfoximines, and phosphorus-based reagents, have been successfully employed.[2][5]

• High Functional Group Tolerance: The deFS reaction tolerates sensitive functionalities such as free alcohols, tertiary amines, esters, and pyridines.[2][5]

Caption: The Defluorosulfonylation (deFS) Pathway.

In contrast to the thermally induced deFS pathway, the SuFEx reaction is typically carried out under anionic conditions, often at lower temperatures. This pathway involves the direct nucleophilic attack on the sulfur atom of the sulfonyl fluoride, leading to the displacement of the fluoride ion and the formation of a new sulfur-nucleophile bond. This reaction is a powerful method for creating sulfonamides and sulfonate esters.

Key Characteristics of the SuFEx Pathway:

• Anionic Conditions: The SuFEx reaction is promoted by strong bases or pre-formed anionic nucleophiles.

• Formation of S(VI) Linkages: This pathway provides access to oxetane and azetidine derivatives bearing sulfonamide or sulfonate ester moieties.[2][5]

• Orthogonal Reactivity: The ability to switch between the deFS and SuFEx pathways by simply changing the reaction conditions offers a powerful tool for divergent synthesis.

Caption: The Sulfur(VI) Fluoride Exchange (SuFEx) Pathway.

A Head-to-Head Comparison: Reactivity of OSFs vs. ASFs

A key question for medicinal chemists is whether there are significant differences in the reactivity of OSFs and ASFs that would guide their selection for a particular synthetic transformation. Kinetic studies have shed light on this question, revealing a remarkably similar reactivity profile for both classes of compounds in the deFS pathway.

A comparative kinetic study of the deFS reaction was conducted using p-methoxyphenyl (PMP) substituted OSF and N-Cbz protected PMP ASF with morpholine as the nucleophile at 60°C in deuterated acetonitrile. The study revealed that the consumption of both reagents followed a very similar profile.[2][5]

Parameter	PMP OSF	PMP(Cbz) ASF
Activation Energy (Ea)	Not explicitly stated, but lower than ASF	Difference of 2.4 kcal mol⁻¹ higher than OSF[2][5]
Relative Rate at 60°C	Slightly faster	Slightly slower
Temperature Dependence	Rate is higher at lower temperatures	Rate is higher at higher temperatures
Crossover Temperature	\multicolumn{2}{c	}{Approximately 43°C (k_OSF = k_ASF)[2][5]}

Interpretation of Kinetic Data: The slightly higher activation energy for the azetidine sulfonyl fluoride is coupled with a larger Arrhenius pre-exponential factor.[2][5] This leads to an interesting temperature-dependent reactivity profile. At temperatures below 43°C, the oxetane sulfonyl fluoride reacts faster, while at temperatures above 43°C, the azetidine sulfonyl fluoride is more reactive.[2][5] However, for practical synthetic purposes at the commonly used temperature of 60°C, their reactivity can be considered very similar.

Experimental Protocols

To facilitate the adoption of these powerful reagents, we provide representative experimental protocols for both the deFS and SuFEx pathways.

Caption: Experimental Workflow for the deFS Reaction.

Step-by-Step Methodology:

• To a vial is added the oxetane or azetidine sulfonyl fluoride (1.0 equivalent), the desired nucleophile (1.0-1.5 equivalents), and a suitable solvent such as acetonitrile.

• A base, typically triethylamine or potassium carbonate (2.0 equivalents), is added to the mixture.

• The vial is sealed and the reaction mixture is heated to 60°C.

• The reaction is monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed.

• Upon completion, the reaction mixture is cooled to room temperature, concentrated under reduced pressure, and the crude product is purified by flash column chromatography.

Caption: Experimental Workflow for the SuFEx Reaction.

Step-by-Step Methodology:

• To a solution of the amine or alcohol nucleophile (1.0 equivalent) in an anhydrous solvent such as tetrahydrofuran (THF) at -78°C is added a strong base (e.g., n-butyllithium or sodium hydride) to generate the corresponding anion.

• A solution of the oxetane or azetidine sulfonyl fluoride (1.0 equivalent) in THF is added dropwise to the solution of the anionic nucleophile at -78°C.

• The reaction mixture is allowed to slowly warm to room temperature and stirred until completion.

• The reaction is monitored by TLC or LC-MS.

• Upon completion, the reaction is carefully quenched with a saturated aqueous solution of ammonium chloride. The aqueous layer is extracted with an organic solvent, and the combined organic layers are washed, dried, and concentrated.

• The crude product is purified by flash column chromatography.

Conclusion and Future Outlook

Oxetane and azetidine sulfonyl fluorides are powerful and versatile reagents for the synthesis of novel, four-membered heterocyclic derivatives. Their dual reactivity, enabling both defluorosulfonylation and SuFEx reactions, provides medicinal chemists with a flexible platform for scaffold diversification. The comparative analysis presented in this guide demonstrates that OSFs and ASFs exhibit remarkably similar reactivity in the deFS pathway, allowing them to be used interchangeably in many synthetic applications. The choice between an oxetane and an azetidine moiety can therefore be guided primarily by the desired physicochemical properties of the target molecule. As the demand for novel chemical matter in drug discovery continues to grow, the strategic application of OSFs and ASFs is poised to make a significant impact on the development of next-generation therapeutics.

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Validating the Use of Oxetanes as Ketone Bioisosteres in Drug Design: A Comparative Guide

In the landscape of modern drug discovery, the strategic modification of lead compounds to optimize their pharmacokinetic and pharmacodynamic profiles is a cornerstone of successful development. Bioisosterism, the replacement of a functional group with another that retains similar biological activity but alters physicochemical properties, is a powerful tool in this endeavor. This guide provides an in-depth technical comparison of oxetanes and ketones, validating the increasing use of the oxetane motif as a bioisostere for the carbonyl group. We will delve into the causal relationships behind experimental choices, present supporting data, and provide detailed protocols for researchers to validate these findings in their own laboratories.

The Rationale for Ketone Bioisosterism

Ketones are prevalent functional groups in many biologically active molecules. However, they can also be metabolic liabilities, prone to reduction to the corresponding alcohol, which can lead to rapid clearance, altered pharmacology, or the formation of reactive metabolites. Furthermore, the planarity and lipophilicity of a ketone moiety can sometimes be suboptimal for ideal drug-like properties. The oxetane ring, a four-membered cyclic ether, has emerged as a compelling bioisostere for the ketone group. Its unique three-dimensional structure, polarity, and metabolic stability offer a promising avenue to mitigate the challenges associated with ketones.[1][2][3][4]

Physicochemical and ADME Properties: A Head-to-Head Comparison

The decision to replace a ketone with an oxetane is driven by the desire to predictably modulate a compound's properties. The following sections and data tables summarize the key differences observed when this bioisosteric switch is made.

Structural and Electronic Properties

The oxetane ring is not a simple drop-in replacement for a ketone. It introduces significant structural and electronic perturbations that can be leveraged by the medicinal chemist. The sp3-hybridized carbons of the oxetane impart a greater three-dimensionality compared to the planar sp2-hybridized ketone.[1][4] This can improve solubility by disrupting crystal packing and can also lead to novel interactions with the biological target. Electronically, the oxetane is a polar motif with hydrogen bond accepting capabilities comparable to a ketone, allowing it to maintain key interactions for biological activity.[5][6]

Caption: Structural comparison of a ketone and its oxetane bioisostere.

Solubility and Lipophilicity

A frequent challenge in drug discovery is poor aqueous solubility, which can hinder absorption and bioavailability. The introduction of an oxetane ring has been shown to consistently improve solubility.[2][7] This is attributed to the increased polarity and the disruption of intermolecular forces due to its three-dimensional shape. Concurrently, the replacement of a ketone with an oxetane often leads to a decrease in lipophilicity (LogD/LogP), a desirable trait for improving the overall ADME profile of a drug candidate.[2][5]

Compound Pair	Ketone LogD (pH 7.4)	Oxetane LogD (pH 7.4)	Ketone Solubility (µM)	Oxetane Solubility (µM)	Reference
Thalidomide Analogue	0.8	0.3	130	480	[2]
ALDH1A Inhibitor	-	-	<1	10	[6]
EZH2 Inhibitor	2.9	2.1	1	150	[8]

Metabolic Stability

One of the most significant advantages of using an oxetane as a ketone bioisostere is the enhancement of metabolic stability.[2][7][8] Ketones are susceptible to reduction by carbonyl reductases, a common metabolic pathway. The oxetane ring is generally inert to this type of metabolism, effectively blocking this clearance pathway and increasing the compound's half-life in vivo.

Compound Pair	Ketone Intrinsic Clearance (µL/min/mg)	Oxetane Intrinsic Clearance (µL/min/mg)	Reference
Spirocyclic γ-secretase modulators	150	20	[2]
EZH2 Inhibitor	169	10	[8]

Permeability

The impact of the ketone-to-oxetane switch on cell permeability can be context-dependent.[5] While the increased polarity of the oxetane might suggest lower permeability, its effect on overall molecular shape and interactions with membrane transporters can sometimes lead to maintained or even improved permeability.[8]

Compound Pair	Ketone Papp (A-B) (10⁻⁶ cm/s)	Oxetane Papp (A-B) (10⁻⁶ cm/s)	Reference
Diaryl Ketone/Oxetane Pair 1	15.2	18.5	[5]
Diaryl Ketone/Oxetane Pair 2	10.8	9.5	[5]

Experimental Validation: Protocols for Comparative Analysis

To empower researchers to validate these findings, we provide the following detailed protocols for key in vitro assays.

Experimental Workflow for Comparative Evaluation

Caption: Workflow for the comparative evaluation of ketone and oxetane bioisosteres.

Kinetic Solubility Assay

Rationale: This assay provides a rapid assessment of a compound's solubility in an aqueous buffer, mimicking physiological conditions. It is a crucial first step in evaluating the potential for good oral absorption.[9][10]

Protocol:

• Stock Solution Preparation: Prepare a 10 mM stock solution of the test compound in 100% DMSO.

• Serial Dilution: In a 96-well plate, perform a serial dilution of the stock solution with DMSO.

• Addition to Aqueous Buffer: Transfer a small aliquot (e.g., 2 µL) of each DMSO solution to a 96-well plate containing an aqueous buffer (e.g., phosphate-buffered saline, pH 7.4).

• Incubation: Incubate the plate at room temperature for a defined period (e.g., 2 hours) with gentle shaking.

• Precipitation Detection: Measure the turbidity of each well using a nephelometer or by visual inspection. The highest concentration that does not show precipitation is considered the kinetic solubility.[11]

LogD (Shake-Flask Method)

Rationale: The shake-flask method is the gold standard for determining the lipophilicity of a compound at a specific pH. It provides a measure of how a compound will partition between an aqueous and a lipid environment, which is critical for predicting its absorption and distribution.[12][13][14]

Protocol:

• Phase Preparation: Prepare a mixture of n-octanol and an aqueous buffer (e.g., PBS, pH 7.4). Saturate each phase with the other by vigorous mixing, followed by separation.

• Compound Addition: Add a known amount of the test compound to a vial containing a defined volume of the n-octanol and aqueous phases.

• Equilibration: Shake the vial for a set period (e.g., 1-2 hours) to allow the compound to partition between the two phases.

• Phase Separation: Centrifuge the vial to ensure complete separation of the two phases.

• Concentration Measurement: Carefully remove an aliquot from each phase and determine the concentration of the compound using a suitable analytical method (e.g., LC-MS/MS).

• Calculation: Calculate the LogD value as the base-10 logarithm of the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase.[15]

In Vitro Metabolic Stability Assay (Liver Microsomes)

Rationale: This assay assesses the susceptibility of a compound to metabolism by cytochrome P450 enzymes, which are the primary drug-metabolizing enzymes in the liver. High metabolic stability is desirable for achieving a longer duration of action in vivo.[16][17]

Protocol:

• Incubation Mixture Preparation: In a 96-well plate, prepare an incubation mixture containing liver microsomes (e.g., human, rat) and the test compound at a final concentration of 1 µM in a phosphate buffer (pH 7.4).

• Pre-incubation: Pre-incubate the mixture at 37°C for 5 minutes.

• Initiation of Reaction: Initiate the metabolic reaction by adding the cofactor NADPH.

• Time Points: At various time points (e.g., 0, 5, 15, 30, 60 minutes), stop the reaction by adding a quenching solution (e.g., cold acetonitrile).

• Analysis: Analyze the remaining concentration of the parent compound at each time point by LC-MS/MS.

• Data Analysis: Plot the natural logarithm of the percentage of remaining compound versus time. The slope of this line can be used to calculate the in vitro half-life (t½) and intrinsic clearance.[18][19]

Caco-2 Permeability Assay

Rationale: The Caco-2 cell line, derived from human colon adenocarcinoma, forms a monolayer that mimics the intestinal epithelium. This assay is used to predict the oral absorption of drugs by measuring their transport across this cell monolayer.[20][21][22]

Protocol:

• Cell Culture: Culture Caco-2 cells on permeable filter supports in a transwell plate for 21-25 days to allow for differentiation and formation of a tight monolayer.

• Monolayer Integrity Check: Measure the transepithelial electrical resistance (TEER) to ensure the integrity of the cell monolayer.

• Dosing: Add the test compound to the apical (A) side of the monolayer to measure transport in the absorptive (A to B) direction.

• Sampling: At various time points, collect samples from the basolateral (B) side.

• Analysis: Determine the concentration of the compound in the collected samples using LC-MS/MS.

• Calculation: Calculate the apparent permeability coefficient (Papp) using the rate of appearance of the compound on the basolateral side.[23][24]

Case Studies: Oxetanes in Action

EZH2 Inhibitors for Cancer Therapy

In a program at Pfizer aimed at developing inhibitors of the histone methyltransferase EZH2, an initial lead compound suffered from extensive metabolism and poor solubility.[8] By replacing a metabolically labile aromatic group with an oxetane-containing fragment, the medicinal chemists were able to dramatically improve the compound's profile. The oxetane analogue, PF-06821497, exhibited a 150-fold increase in thermodynamic solubility and a significant improvement in metabolic stability, ultimately leading to its advancement into clinical trials.[8]

γ-Secretase Modulators for Alzheimer's Disease

In the development of γ-secretase modulators, researchers at Hoffmann-La Roche encountered compounds with high clearance due to ketone reduction.[2] The replacement of a spirocyclic ketone with a spirocyclic oxetane resulted in a significant improvement in metabolic stability in human liver microsomes.[2] This modification, along with other optimizations, led to the identification of potent and metabolically robust drug candidates.

Conclusion

The use of oxetanes as ketone bioisosteres is a validated and powerful strategy in modern drug design. The evidence presented in this guide demonstrates that this bioisosteric replacement can lead to significant improvements in aqueous solubility, metabolic stability, and lipophilicity, while often maintaining or even enhancing biological activity. The provided experimental protocols offer a clear roadmap for researchers to investigate this strategy within their own drug discovery programs. As the demand for drug candidates with optimized ADME properties continues to grow, the judicious application of the oxetane-for-ketone substitution will undoubtedly play an increasingly important role in the development of new medicines.

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• Goti, G., et al. (2023). Oxetanes in Drug Discovery Campaigns. Journal of Medicinal Chemistry. [Link]

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• Dowling, M. S., et al. (2021). Investigating 3,3-diaryloxetanes as potential bioisosteres through matched molecular pair analysis. MedChemComm. [Link]

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• Reza, M. T., et al. (2018). Evaluation of Oxetan-3-ol, Thietan-3-ol, and Derivatives Thereof as Bioisosteres of the Carboxylic Acid Functional Group. ACS Medicinal Chemistry Letters. [Link]

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• Dowling, M. S., et al. (2021). Investigating 3,3-Diaryloxetanes as Potential Bioisosteres in Drug Discovery. ChemRxiv. [Link]

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Safety & Regulatory Compliance

Navigating the Safe Handling of Oxetane-3-sulfonamide: A Practical Guide

For Researchers, Scientists, and Drug Development Professionals

Oxetane-3-sulfonamide is a valuable building block in contemporary medicinal chemistry, offering unique structural and physicochemical properties. However, its safe and effective use in the laboratory necessitates a thorough understanding of its potential hazards and the implementation of robust safety protocols. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to ensure the well-being of laboratory personnel and the integrity of research.

Hazard Assessment: Understanding the Risks

According to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), Oxetane-3-sulfonamide is classified with the following hazard statements:

• H302: Harmful if swallowed[1]

• H315: Causes skin irritation[1]

• H319: Causes serious eye irritation[1]

• H335: May cause respiratory irritation[1]

These classifications mandate a stringent approach to personal protection to prevent accidental exposure through ingestion, skin contact, eye contact, or inhalation.

Core Directive: Personal Protective Equipment (PPE)

The primary defense against the hazards of Oxetane-3-sulfonamide is the consistent and correct use of appropriate PPE. The following table outlines the minimum required PPE and the rationale for its use.

PPE Category	Specific Requirements	Rationale
Hand Protection	Chemical-resistant gloves (Nitrile or Neoprene recommended)	Prevents skin contact, which can cause irritation. The choice of glove material should be based on resistance to the specific chemical and the duration of the task.[1][2]
Eye and Face Protection	Safety goggles with side shields or a face shield worn over safety glasses	Protects against splashes that can cause serious eye irritation.[1][3]
Body Protection	A properly fitting laboratory coat	Shields skin and personal clothing from accidental spills and contamination.[1]
Respiratory Protection	Use in a certified chemical fume hood. If handling outside of a fume hood is unavoidable, a respirator may be necessary.	Minimizes the inhalation of dust or aerosols that can cause respiratory tract irritation.[1][4]

Operational Plan: Step-by-Step PPE Protocol

Adherence to a strict protocol for donning and doffing PPE is critical to prevent cross-contamination and exposure.

Donning PPE

• Lab Coat: Put on a clean, fully-buttoned lab coat.

• Respirator (if required): If a respirator is necessary based on your risk assessment, perform a seal check to ensure a proper fit.

• Eye and Face Protection: Put on safety goggles. If a higher risk of splashing exists, also don a face shield.

• Gloves: Select the appropriate chemical-resistant gloves and inspect them for any signs of damage. Pull the gloves on, ensuring the cuffs of the lab coat are tucked into the gloves.

Doffing PPE

• Gloves: Remove gloves using a technique that avoids touching the outside of the glove with bare skin.

• Face Shield and Goggles: Remove the face shield (if used), followed by the goggles, from the back of the head.

• Lab Coat: Unbutton the lab coat and remove it by turning it inside out to contain any contaminants.

• Respirator (if used): Remove the respirator.

• Hand Hygiene: Wash hands thoroughly with soap and water after removing all PPE.[5]

Visualizing the Safety Workflow

The following diagram illustrates the decision-making process and workflow for safely handling Oxetane-3-sulfonamide.

Caption: Workflow for Safe Handling of Oxetane-3-sulfonamide.

Disposal Plan: Managing Contaminated Materials

All materials that come into contact with Oxetane-3-sulfonamide should be considered hazardous waste.

• Contaminated PPE: Used gloves, disposable lab coats, and any other contaminated items should be placed in a designated, sealed hazardous waste container.

• Chemical Waste: Unused or waste Oxetane-3-sulfonamide, as well as any solutions containing it, must be disposed of in accordance with institutional and local regulations for chemical waste.[6] Do not pour down the drain.[7] The waste container should be clearly labeled with the chemical name and associated hazards.

Emergency Procedures

In the event of accidental exposure, immediate action is crucial.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[8]

• Skin Contact: Remove contaminated clothing and wash the affected area with soap and water. Seek medical attention if irritation persists.

• Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial respiration. Seek immediate medical attention.[8]

• Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.[9][10]

By adhering to these guidelines, researchers can confidently and safely utilize Oxetane-3-sulfonamide in their drug discovery and development endeavors.

References

• Occupational Safety and Health Administration. (n.d.). 1910.134 - Respiratory protection. Retrieved from [Link]

• Centers for Disease Control and Prevention. (n.d.). First Aid Procedures for Chemical Hazards. NIOSH. Retrieved from [Link]

• Environmental Health and Safety. (n.d.). Personal Protective Equipment Requirements for Laboratories.
• Ansell. (n.d.). Chemical Glove Resistance Guide.

• National Center for Biotechnology Information. (n.d.). Oxetane-3-sulfonamide. PubChem. Retrieved from [Link]

• Environmental Health and Safety. (n.d.). OSHA Glove Selection Chart.

• National Center for Biotechnology Information. (n.d.). Working with Chemicals. In Prudent Practices in the Laboratory. National Academies Press (US). Retrieved from [Link]

• Sanga, P., et al. (2023). Effective Removal of Sulfonamides Using Recyclable MXene-Decorated Bismuth Ferrite Nanocomposites Prepared via Hydrothermal Method. PMC.
• HSI. (n.d.). Workplace Respiratory Hazards and Protection. Retrieved from a commercial safety training website.
• Ansell. (n.d.). Ansell Chemical Resistance Glove Chart.
• Gerber & Holder Workers' Compensation Attorneys. (n.d.). Top Tips for Chemical Safety at Work.
• University of Illinois. (n.d.). Personal Protective Equipment. Division of Research Safety.
• University of Essex. (n.d.). Laboratory Waste Disposal Handbook.

• Centers for Disease Control and Prevention. (n.d.). OSHA Respirator Requirements for Selected Chemicals. NIOSH. Retrieved from [Link]

• EHSO. (n.d.). Personal Protective Equipment. EHSO Manual 2023-2024.

• Mayo Clinic. (n.d.). Poisoning: First aid. Retrieved from [Link]

• Environmental Protection Agency. (n.d.). Hand Protection Chemical Resistance Guide. EPA OSC Response.
• WorkSafe.qld.gov.au. (2019). Respiratory protective equipment (RPE).
• ResearchGate. (n.d.). Sorption of Sulfonamide Antibiotics to Soil Organic Sorbents: Batch Experiments with Model Compounds and Computational Chemistry.
• Princeton University. (n.d.). Required Personal Protective Equipment Use in Campus Research Laboratories. Office of Environmental Health and Safety.
• SHIELD Scientific. (n.d.). Ultimate Guide to Chemical Resistant Disposable Gloves.
• Storemasta. (2024). How Do You Handle Toxic Substances Safely in the Workplace? Retrieved from a commercial safety solutions website.
• EHSO. (n.d.). Hazardous Waste. EHSO Manual 2023-2024.
• EPFL. (n.d.). Procedures for the Laboratory-Scale Treatment of Surplus and Waste Chemicals.

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• 4. 1910.134 - Respiratory protection. | Occupational Safety and Health Administration [osha.gov]
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